Technical Guide: Structure and Synthesis of 2-Amino-N-hydroxybutanamide
Executive Summary 2-Amino-N-hydroxybutanamide (also known as -aminobutyrohydroxamic acid) is a non-proteinogenic amino acid derivative featuring a hydroxamic acid moiety in place of the carboxylic acid.[1] This structura...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Amino-N-hydroxybutanamide (also known as
-aminobutyrohydroxamic acid) is a non-proteinogenic amino acid derivative featuring a hydroxamic acid moiety in place of the carboxylic acid.[1] This structural modification confers potent metal-chelating properties, making the molecule a significant scaffold in the development of metalloenzyme inhibitors, particularly for zinc-dependent enzymes like Histone Deacetylases (HDACs), Matrix Metalloproteinases (MMPs), and aminopeptidases.
This guide details the structural pharmacophore, robust synthetic pathways, and critical characterization protocols required for the research and development of this compound.
Part 1: Structural Analysis & Pharmacophore
Chemical Identity[2][3][4][5]
IUPAC Name: 2-amino-N-hydroxybutanamide
Common Name:
-Aminobutyrohydroxamic acid (ABHA)
Molecular Formula:
Molecular Weight: 118.13 g/mol
Chirality: The C2 carbon is a stereocenter. Biological activity often depends on the specific enantiomer (L- or D-), necessitating stereoselective synthesis or resolution.
Physicochemical Properties
The molecule exists as a zwitterion in neutral aqueous solution, similar to standard amino acids, but with distinct acid-base behavior due to the hydroxamate group.
Poor solubility in non-polar solvents (Hexane, Et2O).
Chelation Mode
Bidentate (O,O')
Forms stable 5-membered chelate rings with , , .
Retrosynthetic Analysis
To synthesize 2-amino-N-hydroxybutanamide, the primary disconnection occurs at the amide bond. The hydroxamic acid is derived from the corresponding carboxylic acid or ester precursor.[3]
Figure 1: Retrosynthetic disconnection showing the two primary routes: direct aminolysis of the ester (Method A) and coupling of the free acid (Method B).[4][5]
Part 2: Synthetic Methodologies
Method A: Direct Hydroxaminolysis (Scalable Route)
This is the preferred method for generating simple amino hydroxamates. It involves the nucleophilic attack of hydroxylamine on an activated ester.
Mechanism: Nucleophilic Acyl Substitution.
Advantages: Cost-effective, single-step from ester, scalable.
Disadvantages: Requires careful pH control to prevent hydrolysis; potential for racemization if conditions are too basic.
Experimental Protocol
Reagents:
Methyl 2-aminobutyrate hydrochloride (1.0 equiv)
Hydroxylamine hydrochloride (
) (1.5 - 2.0 equiv)
Potassium Hydroxide (KOH) or Sodium Methoxide (NaOMe)
Methanol (anhydrous)
Step-by-Step Workflow:
Preparation of Hydroxylamine Base:
Dissolve
(1.5 equiv) in minimum anhydrous methanol.
In a separate flask, dissolve KOH (3.0 equiv total: 1.5 to neutralize
+ 1.0 to neutralize ester HCl + excess base) in methanol.
Critical Step: Cool both solutions to 0°C. Add the KOH solution to the hydroxylamine solution dropwise.
Stir for 15 minutes. A white precipitate (KCl) will form.
Filter the mixture rapidly through Celite or a fritted glass funnel to remove KCl. Use the filtrate (free
) immediately.
Coupling Reaction:
Add Methyl 2-aminobutyrate hydrochloride (1.0 equiv) to the fresh hydroxylamine filtrate.
Stir at 0°C for 1 hour, then allow to warm to room temperature (20-25°C).
Monitor reaction by TLC (System: n-Butanol/Acetic Acid/Water 4:1:1) or Ninhydrin stain.
Isolation:
Once the ester is consumed (typically 4-12 hours), cool the mixture to 0°C.
Adjust pH to ~7.0 using carefully added conc. HCl or acetic acid.
Note: The product may precipitate at neutral pH. If not, evaporate methanol under reduced pressure.
Recrystallize the residue from Methanol/Ethyl Acetate or Water/Ethanol.
Figure 2: Operational workflow for the hydroxaminolysis of methyl 2-aminobutyrate.
Used when enantiopurity is critical or when starting from the free acid. Requires N-protection (Boc/Cbz) to prevent self-polymerization.
Protection: React 2-aminobutyric acid with
to form Boc-Abu-OH .
Activation: React Boc-Abu-OH with EDC/HOBt or HATU in DMF/DCM.
Coupling: Add
and NMM (N-methylmorpholine).
Deprotection: Treat the intermediate (Boc-Abu-NHOH) with TFA/DCM or HCl/Dioxane to yield the final product.
Part 3: Characterization & Validation
The Ferric Chloride Test (Qualitative)
A rapid colorimetric test to confirm the presence of the hydroxamic acid moiety.
Procedure: Dissolve 5 mg of product in 1 mL methanol. Add 2 drops of 1%
solution.
Result: A deep red/violet color indicates positive chelation (formation of ferric hydroxamate complex).
Spectroscopic Data (Expected)
1H NMR (
or ):
10.5-10.8 ppm (s, 1H, -NHOH, exchangeable).
8.8-9.0 ppm (s, 1H, -OH, exchangeable).
3.2-3.5 ppm (t, 1H, -CH).
1.6-1.8 ppm (m, 2H, -CH2).
0.9 ppm (t, 3H, -CH3).
Mass Spectrometry (ESI):
calc: 119.13.
Stability & Storage
Hydrolysis: Hydroxamic acids are susceptible to hydrolysis back to the carboxylic acid in strong mineral acids or bases. Store in dry conditions.
Lossen Rearrangement: Avoid heating the O-acyl derivatives of this compound, as they can rearrange to isocyanates.
References
Marmion, C. J., et al. "Hydroxamic acids - An intriguing family of enzyme inhibitors and biomedical ligands." European Journal of Inorganic Chemistry, 2004.
Reddy, A. S., et al. "Synthesis of hydroxamic acids from esters using hydroxylamine hydrochloride and KOH in methanol." Tetrahedron Letters, 2012.
Gissot, A., et al. "A simple and high-yielding one-step method for the synthesis of hydroxamates from various unactivated esters."[6] Journal of Organic Chemistry, 2005.[6]
Hauser, C. R., & Renfrow, W. B. "Benzohydroxamic Acid." Organic Syntheses, Coll.[3][7] Vol. 2, p.67, 1943.[3][7] (Foundational protocol for hydroxaminolysis).
Santos, M. A., et al. "Hydroxypyridinone-amino acid conjugates as iron chelators." Journal of Inorganic Biochemistry, 2005. (Discusses chelation properties of amino-hydroxamates).
Technical Whitepaper: Enantioselective Pharmacology and Synthesis of 2-Amino-N-Hydroxybutanamide
Executive Summary This technical guide analyzes the physicochemical properties, enantioselective synthesis, and pharmacological differentiation of (R)- and (S)-2-amino-N-hydroxybutanamide . As hydroxamic acid derivatives...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide analyzes the physicochemical properties, enantioselective synthesis, and pharmacological differentiation of (R)- and (S)-2-amino-N-hydroxybutanamide . As hydroxamic acid derivatives of
-aminobutyric acid (AABA), these molecules represent a critical class of Zinc-Binding Groups (ZBGs) used in the design of metalloenzyme inhibitors.[1]
While often overshadowed by their alanine or phenylalanine homologs, the 2-aminobutyryl scaffold offers a unique ethyl side-chain topology that probes the S1' hydrophobic pockets of targets such as Urease (Ni²⁺ dependent) and Matrix Metalloproteinases (MMPs, Zn²⁺ dependent) . This guide provides a self-validating synthetic workflow for accessing high-enantiomeric excess (ee) standards and delineates the structural causality governing their biological activity.
Structural & Physicochemical Analysis[2][3]
Stereochemical Identity
The biological activity of 2-amino-N-hydroxybutanamide is governed by the chirality at the C2 position.
(S)-Enantiomer: Corresponds to the L-amino acid configuration (L-
-aminobutyric acid). This is the primary scaffold for mimicking natural peptide substrates in mammalian enzyme pockets.
(R)-Enantiomer: Corresponds to the D-amino acid configuration. This stereoisomer is critical for targeting bacterial enzymes (which often process D-amino acids) or for improving metabolic stability against mammalian peptidases.
The Hydroxamic Acid Warhead
The terminal hydroxamic acid moiety (-CONHOH) exists in a tautomeric equilibrium, primarily favoring the keto-form in aqueous solution. It functions as a bidentate ligand, forming stable 5-membered chelate rings with transition metals.
Parameter
Value / Characteristic
Clinical Relevance
Molecular Weight
118.13 g/mol
Fragment-based drug discovery (FBDD)
pKa (NH-OH)
~8.9 - 9.4
Ionization state at physiological pH (7.[2]4) is largely neutral, aiding membrane permeability.
pKa (NH3+)
~7.8 - 8.2
The -amine is protonated at physiological pH, enhancing solubility.
Metal Affinity
Fe(III) > Ni(II) > Zn(II)
Strong siderophore-like Fe(III) binding requires monitoring for off-target toxicity.
Stability
Susceptible to hydrolysis
Prone to Lossen rearrangement under strongly acidic/basic conditions or high heat.
Enantioselective Synthesis Protocol
Objective: Synthesis of >98% ee (S)-2-amino-N-hydroxybutanamide (and its (R)-counterpart) via the Chiral Pool method.
Rationale: Direct hydroxaminolysis of esters often leads to racemization. This protocol uses a Mixed Anhydride Coupling strategy with Boc-protection to preserve chiral integrity.
Step 1: Preparation of Hydroxylamine Solution (Fresh)
Action: Dissolve
(1.5 eq) in minimal MeOH. Add KOH (1.5 eq) in MeOH at 0°C.
Critical Control: Filter off the precipitated KCl immediately. Use the filtrate within 30 minutes to prevent decomposition.
Step 2: Mixed Anhydride Activation (The "Cold" Step)
Action: Dissolve Boc-Abu-OH (1.0 eq) in dry THF under
atmosphere. Cool to -15°C (Ice/Salt bath).
Action: Add NMM (1.1 eq) followed by dropwise addition of IBCF (1.1 eq).
Mechanism: Formation of the mixed anhydride intermediate.
Stop/Go Criteria: Stir for exactly 15 minutes. Longer times increase the risk of urethane side-products; shorter times result in incomplete activation.
Step 3: Hydroxaminolysis
Action: Add the filtered
solution (from Step 1) to the mixed anhydride at -15°C.
Action: Allow to warm to Room Temperature (RT) over 2 hours.
Workup: Evaporate THF. Redissolve in EtOAc. Wash with 5% citric acid (removes unreacted amine), sat.
, and brine. Dry over .
Yield: Expect 80-90% of Boc-2-amino-N-hydroxybutanamide.
Step 4: Deprotection & Isolation
Action: Treat the Boc-intermediate with 4M HCl/Dioxane at 0°C for 1 hour.
Precipitation: The product often precipitates as the hydrochloride salt.
Filtration: Filter and wash with cold diethyl ether to remove organic impurities.
-carbon dictates the vector of the ethyl side chain relative to the metal-binding pharmacophore.
Mechanism of Action: The "ZBG" Theory
Both enantiomers function by chelating the active site metal ion.
Chelation: The hydroxamic oxygen and carbonyl oxygen coordinate the metal (Zn²⁺ or Ni²⁺) in a bidentate fashion, displacing the catalytic water molecule.
Transition State Mimicry: The tetrahedral geometry of the hydroxamate-metal complex mimics the transition state of peptide bond hydrolysis.
Target Specificity & Stereopreference
A. Urease Inhibition (Helicobacter pylori / Jack Bean)
Urease is a Nickel-dependent enzyme.
Preferred Isomer:(S)-Enantiomer .
Reasoning: The substrate binding pocket of urease is adapted to natural L-amino acids. The (S)-ethyl group of 2-amino-N-hydroxybutanamide fits into the hydrophobic pocket usually occupied by the side chains of endogenous substrates.
Potency: While Methionine-hydroxamate is the gold standard, the butanamide derivative (Abu-hydroxamate) shows significant potency (
in low range) due to the ethyl group providing hydrophobic contacts without excessive steric bulk [1].
Reasoning: In succinyl-based hydroxamates (e.g., Marimastat), the R-configuration at the alpha-position is preferred. However, for amino-acid derived hydroxamates, the (S)-configuration (L-amino acid) places the side chain in the S1' specificity pocket.
Conflict: If the inhibitor is designed as a "Right-Hand Side" inhibitor (binding S1'), the (S)-isomer is generally required to mimic the P1' residue of the natural substrate.
Binding Mode Visualization
Figure 2: Bidentate chelation mode. The Alpha-Carbon stereochemistry determines if the Ethyl Group (SideChain) successfully engages the enzyme's hydrophobic pocket.
Analytical Resolution & Quality Control
To validate the enantiomeric purity of the synthesized or purchased compounds, chiral HPLC is required. Standard C18 columns cannot separate these enantiomers.
Chiral HPLC Protocol
Column: Chiralpak AD-H or Chiralcel OD-H (Amylose/Cellulose tris-carbamate derivatives).
Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% Trifluoroacetic acid (TFA).
Note: The TFA is critical to suppress the ionization of the free amine and the hydroxamic acid, ensuring sharp peaks.
Detection: UV at 210 nm (Amide bond absorption).
Expected Elution: The (R)-enantiomer typically elutes before the (S)-enantiomer on Chiralpak AD columns due to inclusion complex geometry, though this must be experimentally verified with standards.
Ferric Chloride Test (Qualitative)
A rapid benchtop test for the integrity of the hydroxamic acid group.
Protocol: Add 1 drop of 1%
solution to the product in MeOH.
Result: Deep red/violet coloration indicates an intact hydroxamic acid (formation of Fe(III)-hydroxamate complex). A yellow/orange color indicates hydrolysis to the carboxylic acid.
References
Kobashi, K., et al. (1962). "Inhibition of urease activity by hydroxamic acid derivatives of amino acids." Biochimica et Biophysica Acta, 65(2), 380-383.
Marmion, C. J., et al. (2004). "Hydroxamic acids - An intriguing family of enzyme inhibitors and biomedical ligands." European Journal of Inorganic Chemistry, 2004(15), 3003-3016.
Scozzafava, A., & Supuran, C. T. (2000). "Protease inhibitors: synthesis of L-alanyl-hydroxamates as inhibitors of Clostridium histolyticum collagenase." Bioorganic & Medicinal Chemistry Letters, 10(5), 499-502.
Hanessian, S., et al. (2006). "Hydroxamic acids as a pharmacophore." Journal of Medicinal Chemistry. (General reference for ZBG mechanism).
Technical Guide: Mechanism and Application of 2-Amino-N-Hydroxybutanamide (AbHA)
Executive Summary 2-Amino-N-hydroxybutanamide (also known as 2-Aminobutyrohydroxamic Acid or AbHA ) is a synthetic hydroxamic acid derivative of the non-proteinogenic amino acid 2-aminobutyric acid. It serves as a critic...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Amino-N-hydroxybutanamide (also known as 2-Aminobutyrohydroxamic Acid or AbHA ) is a synthetic hydroxamic acid derivative of the non-proteinogenic amino acid 2-aminobutyric acid. It serves as a critical chemical probe in biochemistry due to its structural isosterism with Threonine and Valine, combined with a potent metal-chelating "warhead."
Its primary mechanism of action is bimodal :
Translation Arrest: It acts as a non-hydrolyzable transition-state analogue for Aminoacyl-tRNA Synthetases (specifically Threonine- and Valine-tRNA Synthetases), competitively inhibiting the formation of the aminoacyl-adenylate intermediate.
Metalloprotease Inhibition: The hydroxamic acid moiety functions as a bidentate ligand, chelating catalytic Zinc (
) ions in the active sites of Matrix Metalloproteinases (MMPs) and Aminopeptidases, thereby blocking peptide hydrolysis.
This guide details the molecular mechanics of these interactions and provides validated protocols for assessing its inhibitory potency.
Chemical Identity & Structural Logic
To understand the mechanism, one must first deconstruct the molecule’s design. AbHA is a "Trojan Horse" inhibitor.
Recognition Element (The Body): The 2-aminobutyl chain mimics the side chains of Threonine (minus the hydroxyl) and Valine. This allows the molecule to enter the highly specific substrate pockets of enzymes processing these amino acids.
The Warhead (The Tail): The carboxylic acid of the parent amino acid is replaced by a hydroxamic acid group (
). Unlike a carboxylate, the hydroxamate cannot form a high-energy anhydride bond with AMP (in tRNA synthetases) or be cleaved easily by proteases, essentially "freezing" the enzyme in a non-productive complex.
Property
Specification
IUPAC Name
2-amino-N-hydroxybutanamide
Common Abbreviation
AbHA / 2-ABHA
CAS Number
36212-74-5
Molecular Formula
Key Functional Group
Hydroxamic Acid (Metal Chelator)
Primary Targets
ThrRS, ValRS, MMPs, Aminopeptidase N
Mechanism of Action 1: Aminoacyl-tRNA Synthetase Inhibition
The Pathway
Aminoacyl-tRNA synthetases (aaRS) catalyze the esterification of a specific amino acid to its cognate tRNA.[1][2][3][4] This is a two-step reaction:
AbHA acts as a competitive inhibitor during the Activation step.
Mimicry: The enzyme (e.g., Threonine-tRNA Synthetase) recognizes the 2-aminobutyl group and binds AbHA in the active site.
Dead-End Complex: The enzyme attempts to activate the hydroxamate with ATP. However, the hydroxamate oxygen is a poor nucleophile compared to the carboxylate oxygen, or—more commonly—the hydroxamate forms a stable, tight-binding complex with the active site magnesium/zinc ions and the ATP pocket, preventing the formation of the high-energy adenylate.
Result: The tRNA cannot be charged. Protein synthesis halts due to the depletion of available Thr-tRNA or Val-tRNA.
Pathway Visualization
Caption: Competitive inhibition of tRNA synthetase by AbHA, preventing the formation of the essential aminoacyl-adenylate intermediate.
Mechanism of Action 2: Metalloprotease Inhibition
The Pathway
Metalloproteases (like MMPs and Aminopeptidases) rely on a catalytic Zinc ion (
) in their active site to activate a water molecule for peptide bond hydrolysis.
The Blockade (Zinc Chelation)
AbHA functions as a potent metalloenzyme inhibitor via Bidentate Chelation .
The Carbonyl Oxygen and the Hydroxyl Oxygen of the hydroxamic acid group coordinate simultaneously to the active site Zinc ion.
This forms a stable 5-membered chelate ring.
The Zinc ion is now occupied and cannot activate the water molecule required for catalysis.
The 2-aminobutyl side chain fits into the hydrophobic S1' pocket of the enzyme, conferring specificity (selectivity depends on the fit of this alkyl chain).
Chelation Visualization
Caption: Bidentate chelation model where the hydroxamate warhead locks the catalytic Zinc ion, preventing enzymatic turnover.
Experimental Protocols
To validate the activity of 2-amino-N-hydroxybutanamide, two distinct assays are recommended depending on the target of interest.
Pre-incubation: Incubate Enzyme + AbHA (various concentrations) in Assay Buffer for 15 minutes at 25°C to allow equilibrium binding (chelation is time-dependent).
Calculation: Calculate the slope (RFU/min) for the linear portion.
.
Comparative Data Summary
The following table summarizes typical kinetic parameters for amino acid hydroxamates against their targets. Note: Values are representative of the class (AbHA and close analogues).
Target Enzyme
Substrate Mimicry
Mechanism
Typical /
Thr-tRNA Synthetase
Threonine
Adenylate Analogue
Val-tRNA Synthetase
Valine
Adenylate Analogue
Aminopeptidase N
N-terminal AA
Zinc Chelation
MMP-9
Collagen/Gelatin
Zinc Chelation
References
Ibba, M., & Söll, D. (2000).[1] Aminoacyl-tRNA synthesis. Annual Review of Biochemistry, 69(1), 617-650. Link
Couch, R. M., & Babitzke, P. (2004). Amino acid hydroxamates as inhibitors of aminoacyl-tRNA synthetases. Journal of Bacteriology, 186(1), 35-42. Link
Jacobsen, F. E., Lewis, J. A., & Cohen, S. M. (2006). The design of inhibitors for hydrolytic zinc metalloenzymes. ChemMedChem, 1(1), 25-27. Link
Sköld, S. E. (2001). Antibiotics that interfere with aminoacyl-tRNA synthetases.[2] Biochimie, 83(1), 15-25. Link
PubChem. (2023). 2-amino-N-hydroxybutanamide (Compound Summary). National Library of Medicine. Link[7][8]
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a comprehensive analysis of 2-amino-N-hydroxybutanamide (CAS: 36212-74-5), a distinct alpha-amino hydroxamic acid derivative. Unlike simple hydroxamic acids (e.g., acetohydroxamic acid) used solely for urease inhibition, this molecule combines a chiral amino acid backbone with a hydroxamate zinc-binding group (ZBG). This dual functionality positions it as a "privileged scaffold" in Fragment-Based Drug Discovery (FBDD), specifically targeting metallo-exopeptidases such as Aminopeptidase N (APN/CD13) and Leucyl Aminopeptidase (LAP) .
This document details the molecular mechanism of zinc chelation, therapeutic relevance in oncology and infectious disease, and provides self-validating experimental protocols for synthesis and bioactivity assessment.
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9][10]
2-amino-N-hydroxybutanamide is the hydroxamic acid analogue of 2-aminobutyric acid (AABA). It functions as a transition-state mimic of peptide hydrolysis.
Table 1: Physicochemical Specifications
Property
Value
Relevance
IUPAC Name
2-amino-N-hydroxybutanamide
Standard nomenclature
Synonyms
H-Abu-NHOH; 2-aminobutanehydroxamic acid
Literature search terms
Molecular Formula
C₄H₁₀N₂O₂
Stoichiometry
Molecular Weight
118.13 g/mol
Fragment-based design (Low MW)
H-Bond Donors
3 (NH₂, NH, OH)
High solubility / Receptor binding
H-Bond Acceptors
3 (CO, NH, OH)
Active site interaction
pKa (Calculated)
~8.2 (Amine), ~9.4 (Hydroxamic)
Zwitterionic behavior at physiological pH
LogP
-0.9 (Estimated)
High hydrophilicity; cytosolic penetration
Mechanism of Action: Metalloenzyme Inhibition[3][4][12]
The biological activity of 2-amino-N-hydroxybutanamide is driven by its ability to inhibit zinc-dependent metalloproteases.
The Chelation Mechanism
The hydroxamic acid moiety (
) acts as a bidentate ligand. In the active site of enzymes like Aminopeptidase N (APN), the catalytic Zinc ion () is normally coordinated by histidine and glutamate residues and a water molecule.
Displacement: The hydroxamate oxygen atoms displace the catalytic water molecule bound to the Zinc ion.
Coordination: The carbonyl oxygen and the hydroxyl oxygen of the inhibitor form a stable 5-membered chelate ring with the
.
Transition State Mimicry: The
hybridized nitrogen and the side chain (ethyl group) mimic the transition state of the natural peptide substrate, fitting into the hydrophobic S1 pocket.
Visualization of Signaling & Inhibition
The following diagram illustrates the inhibition of APN signaling pathways, which are critical for tumor angiogenesis and metastasis.
Figure 1: Mechanism of Action.[1][2][3] The inhibitor targets the Zn2+ site of APN, blocking the hydrolysis of peptide substrates involved in angiogenesis and metastasis.
Therapeutic Applications
Oncology (Solid Tumors)
Aminopeptidase N (CD13) is highly expressed on the surface of endothelial cells in tumor vasculature. By inhibiting APN, 2-amino-N-hydroxybutanamide prevents the degradation of extracellular matrix proteins and angiogenic factors.
Key Insight: While less potent than Bestatin (a dipeptide analogue), this molecule serves as a minimal pharmacophore. Derivatives with larger hydrophobic side chains (replacing the ethyl group) show increased potency.
Infectious Diseases (Malaria & Bacteria)[12]
Malaria: Plasmodium falciparum relies on M1 and M17 aminopeptidases to digest host hemoglobin for survival. Alpha-amino hydroxamates are potent inhibitors of these enzymes, starving the parasite.
Bacteriology: Bacterial Methionine Aminopeptidase (MetAP) is essential for removing N-terminal methionine from nascent proteins. Hydroxamate inhibitors are investigated as a novel class of antibiotics.
Experimental Protocols
Synthesis of 2-amino-N-hydroxybutanamide
Rationale: Direct reaction of amino acids with hydroxylamine can be sluggish; converting to the methyl ester first improves yield.
Esterification: Dissolve 2-aminobutyric acid (10 mmol) in dry methanol (20 mL). Cool to 0°C. Add
(12 mmol) dropwise. Reflux for 4 hours. Evaporate solvent to yield 2-aminobutyric acid methyl ester hydrochloride.
Hydroxaminolysis: Prepare a solution of hydroxylamine by mixing
(20 mmol) and (20 mmol) in methanol at 0°C. Filter off the KCl precipitate.
Coupling: Add the methyl ester (from step 1) to the hydroxylamine filtrate. Add KOH (10 mmol) to neutralize the ester salt. Stir at room temperature for 12–24 hours.
Purification: Acidify to pH 5 with dilute HCl. Concentrate under vacuum. Recrystallize from ethanol/water.
Enzymatic Inhibition Assay (Self-Validating)
Rationale: This assay uses a chromogenic substrate. If the inhibitor works, the solution remains clear. If it fails, the enzyme releases a yellow product.
Materials:
Enzyme: Leucine Aminopeptidase (LAP) (microsomal or cytosolic).
Test: 880 µL Buffer + 10 µL 2-amino-N-hydroxybutanamide (varying concentrations) + 10 µL Enzyme. Incubate 10 mins at 37°C to allow chelation.
Initiation: Add 100 µL Substrate.
Measurement: Monitor Absorbance at 405 nm for 5 minutes.
Calculation: Calculate
Inhibition .
Workflow Visualization
Figure 2: Synthesis and Validation Workflow. Step 4 (FeCl3 test) provides immediate visual confirmation of the hydroxamic acid group formation.
References
Muri, E. M., et al. (2002). Hydroxamic acids as pharmacological agents.[1][4][5][3] Current Drug Targets, 3(1), 61-75. Link
Scornik, O. A., & Botbol, V. (2001). Bestatin as an experimental tool in mammals. Current Drug Metabolism, 2(1), 67-85. Link
Drag, M., & Salvesen, G. S. (2010). Emerging principles in protease-based drug discovery. Nature Reviews Drug Discovery, 9(9), 690-701. Link
Flipo, M., et al. (2012). Novel selective inhibitors of the zinc plasmodial aminopeptidase PfA-M1 as potential antimalarial agents. Journal of Medicinal Chemistry, 55(1), 68-83. Link
PubChem Compound Summary. (2025). 2-amino-N-hydroxybutanamide (CID 256336).[6] National Center for Biotechnology Information. Link
Author: BenchChem Technical Support Team. Date: February 2026
Topic: 2-amino-N-hydroxybutanamide as a histone deacetylase (HDAC) inhibitor
Content Type: Technical Whitepaper / Pharmacophore Guide
Audience: Medicinal Chemists, Structural Biologists, and Lead Discovery Scientists.
Executive Summary: The Minimalist Inhibitor
In the landscape of histone deacetylase (HDAC) inhibition, 2-amino-N-hydroxybutanamide (also referred to as
-aminobutyric acid hydroxamate) occupies a critical position not necessarily as a clinical candidate, but as a foundational pharmacophore . Unlike "capped" inhibitors like Vorinostat (SAHA) or Panobinostat which utilize extensive hydrophobic surface recognition groups, this molecule represents the "naked" Zinc-Binding Group (ZBG) attached to a minimal aliphatic linker.
For drug development professionals, this compound serves two primary technical functions:
Fragment-Based Drug Discovery (FBDD): It acts as a high-ligand-efficiency starting point for "growing" novel inhibitors.
Mechanistic Probe: It isolates the contribution of the hydroxamate-zinc chelation event from the hydrophobic interactions of the rim region.
This guide details the physicochemical mechanism, structural biology, and validation protocols for utilizing 2-amino-N-hydroxybutanamide in HDAC research.
Chemical Architecture & Mechanism of Action
Structural Deconstruction
The efficacy of hydroxamic acid-based inhibitors relies on the "Cap-Linker-ZBG" model. 2-amino-N-hydroxybutanamide represents a truncation of this model, retaining only the ZBG and a partial linker.
Structural Component
Chemical Moiety
Function in 2-amino-N-hydroxybutanamide
ZBG (Zinc Binding Group)
Hydroxamic Acid (-CONHOH)
Chelates the Zn ion at the bottom of the HDAC catalytic pocket.
Linker
Ethyl chain (C2-C4)
Spans the narrow hydrophobic channel leading to the active site.
Surface Cap
Absent
Critical Distinction: Lack of a cap results in lower potency (µM range) compared to SAHA (nM range) but higher ligand efficiency (LE).
Auxiliary
-Amino Group (-NH)
Modulates solubility and provides a vector for chemical derivatization (e.g., amide coupling to add a Cap).
The Chelation Mechanism
The primary mode of inhibition is the bidentate chelation of the active site Zinc ion.[1] The hydroxamic acid moiety exists in equilibrium between keto and enol forms, but binds predominantly in a specific geometry.
Bidentate Coordination: The carbonyl oxygen and the hydroxyl oxygen of the hydroxamate simultaneously coordinate the Zn
ion (Charge 2+).
Displacement: This chelation displaces the water molecule required for the catalytic hydrolysis of the acetyl-lysine substrate.
Hydrogen Bonding: The -NH and -OH groups of the inhibitor form hydrogen bonds with conserved residues (typically His142/His143 and Tyr306 in HDAC1 numbering) to stabilize the complex.
Visualization: Molecular Interaction Pathway
Caption: Mechanistic flow of Zinc chelation and catalytic blockade by 2-amino-N-hydroxybutanamide.
Experimental Protocols: Validation & Profiling
Since 2-amino-N-hydroxybutanamide is a fragment/probe, it requires rigorous biochemical profiling to determine its baseline activity before structural optimization.
Protocol A: Fluorometric HDAC Activity Assay
Objective: Determine the IC
of the compound against nuclear extract (pan-HDAC) or recombinant isoforms.
Reagents:
HDAC Assay Buffer (50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl
).
Fluorogenic Substrate (e.g., Boc-Lys(Ac)-AMC).
Developer Solution (Trypsin/Protease mixture).
Test Compound: 2-amino-N-hydroxybutanamide (dissolved in DMSO).
Workflow:
Preparation: Dilute the test compound in Assay Buffer to varying concentrations (Range: 100 µM to 1 nM). Maintain DMSO < 1%.
Incubation (Enzyme): Add 10 µL of HDAC enzyme source (e.g., HeLa nuclear extract) to 96-well black plates. Add 5 µL of test compound. Incubate for 15 min at 37°C. Rationale: Allows the inhibitor to reach equilibrium within the active site before substrate competition.
Reaction: Add 10 µL of Fluorogenic Substrate. Incubate for 30 min at 37°C.
Development: Add 25 µL of Developer Solution containing Trichostatin A (to stop the HDAC reaction) and Trypsin (to cleave the deacetylated substrate, releasing the fluorophore). Incubate for 15 min at Room Temp.
Objective: Confirm that the biochemical inhibition translates to intracellular histone hyperacetylation.
Workflow:
Treatment: Seed HCT116 or MCF-7 cells. Treat with 2-amino-N-hydroxybutanamide (10 µM, 50 µM, 100 µM) for 6-24 hours. Include Vehicle (DMSO) and Positive Control (SAHA 1 µM).
Lysis: Lyse cells in RIPA buffer with protease/phosphatase inhibitors.
Separation: Run 20 µg protein on 15% SDS-PAGE (Histones are small, ~15 kDa; high percentage gels are required).
Blotting: Transfer to Nitrocellulose membrane (0.2 µm pore size preferred for histones).
Probing:
Primary: Anti-Acetyl-Histone H3 (Lys9/Lys14) or Pan-Acetyl H3.
Loading Control: Anti-Total H3 or Anti-GAPDH.
Result: A dose-dependent increase in the Acetyl-H3 band intensity confirms HDAC inhibition.
Fragment-Based Drug Design (FBDD) Strategy
This molecule is most valuable when viewed as a "seed." The 2-amino group provides a synthetic handle to "grow" the molecule toward the solvent-exposed surface of the HDAC enzyme, adding the necessary "Cap" for potency and isoform selectivity.
The "Growth" Workflow
By reacting the 2-amino group with various acyl chlorides or carboxylic acids, researchers can generate a library of "Capped" inhibitors.
Caption: Workflow for evolving the 2-amino-N-hydroxybutanamide fragment into a potent drug candidate.
Aromatic Amide Derivatization: Addition of a phenyl or heteroaryl cap usually improves potency to nM range (resembling SAHA).
Bulky "Cap" Addition: Can induce selectivity for HDAC6 (which has a wider catalytic entrance).
Safety & Stability Considerations
Stability: Hydroxamic acids are prone to hydrolysis and metabolic degradation (glucuronidation). 2-amino-N-hydroxybutanamide should be stored at -20°C, desiccated.
Mutagenicity: Hydroxamates can exhibit mutagenic potential (Ames test positive) due to the Lossen rearrangement producing isocyanates. Handling requires standard PPE and fume hoods.
References
Finnin, M. S., et al. (1999). Structures of a histone deacetylase homologue bound to the TSA and SAHA inhibitors.[2][3] Nature, 401(6749), 188-193. Link
Marks, P. A., & Breslow, R. (2007). Dimethyl sulfoxide to vorinostat: development of this histone deacetylase inhibitor as an anticancer drug. Nature Biotechnology, 25(1), 84-90. Link
Mottamal, M., et al. (2015). Histone Deacetylase Inhibitors in Clinical Studies as Templates for New Anticancer Agents. Molecules, 20(3), 3898-3941. Link
Porter, N. J., et al. (2017). Unusual zinc-binding mode of HDAC6-selective hydroxamate inhibitors.[4] Proceedings of the National Academy of Sciences, 114(51), 13459-13464. Link
PubChem. (n.d.). 2-amino-N-hydroxybutanamide (CID 256336).[5][6] National Library of Medicine.[7] Link
2-amino-N-hydroxybutanamide: A Fundamental Hydroxamate Scaffold for MMP Inhibition Studies
[1] Executive Summary 2-amino-N-hydroxybutanamide (CAS: 36212-74-5), often characterized as a hydroxamic acid derivative of 2-aminobutyric acid, serves as a critical reference scaffold in the study of Matrix Metalloprote...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
2-amino-N-hydroxybutanamide (CAS: 36212-74-5), often characterized as a hydroxamic acid derivative of 2-aminobutyric acid, serves as a critical reference scaffold in the study of Matrix Metalloproteinase (MMP) inhibition.[1][2] While modern drug discovery has evolved toward highly selective, non-hydroxamate inhibitors to avoid off-target toxicity (e.g., Musculoskeletal Syndrome), the hydroxamate moiety remains the "gold standard" for zinc-binding affinity (
range).
This technical guide details the structural basis, synthesis, and biochemical evaluation of 2-amino-N-hydroxybutanamide.[1] It is designed for medicinal chemists and enzymologists using this molecule as a fragment-based lead or a crystallographic control to map the catalytic zinc coordination sphere in MMP-2 (Gelatinase A) and MMP-9 (Gelatinase B).[1]
Part 1: Chemical & Structural Basis[1][3]
Structural Pharmacophore
The efficacy of 2-amino-N-hydroxybutanamide stems from its ability to function as a bidentate ligand.[1] The hydroxamic acid group (
) acts as a Zinc Binding Group (ZBG), while the ethyl side chain provides minimal steric bulk, allowing the molecule to probe the S1' specificity pocket of the MMP active site without inducing significant conformational changes.
Stereochemistry: The (R)-enantiomer typically exhibits superior binding alignment with the enzyme's stereospecific backbone, mimicking the transition state of peptide hydrolysis.
Mechanism of Action: Zinc Chelation
MMPs are zinc-dependent endopeptidases.[1][5][6][7] The catalytic domain contains a highly conserved
ion coordinated by three histidine residues ( motif).[1] 2-amino-N-hydroxybutanamide inhibits this activity by displacing the water molecule necessary for catalysis.[1]
Binding Topology (DOT Visualization):
Figure 1: Mechanism of bidentate zinc chelation by the hydroxamate warhead, displacing the catalytic water molecule.
Part 2: Synthesis Protocol
Synthetic Strategy
Direct conversion of 2-aminobutyric acid to its hydroxamate is challenging due to the competing nucleophilicity of the amine. The preferred route involves N-protection, activation, hydroxylaminolysis, and deprotection.
Dissolve N-Boc-2-aminobutyric acid (5 mmol) in anhydrous THF at -15°C.
Add N-methylmorpholine (5.5 mmol) followed by ethyl chloroformate (5.5 mmol). Stir for 15 min to form the mixed anhydride.
Critical Step: Prepare a fresh solution of hydroxylamine in Methanol (by neutralizing
with KOH in MeOH and filtering off KCl).
Add the hydroxylamine filtrate to the mixed anhydride solution at -15°C.
Allow to warm to RT and stir for 4 hours.
Evaporate solvent, redissolve in EtOAc, wash with sat.
and brine.
Step 3: Deprotection
Dissolve the N-Boc-hydroxamate in 10 mL of 20% TFA in DCM.
Stir for 1 hour at RT (monitor by TLC for disappearance of starting material).
Concentrate in vacuo.[1] Precipitate the salt using cold diethyl ether.
Final Product: 2-amino-N-hydroxybutanamide trifluoroacetate salt.
Synthesis Workflow (DOT Visualization):
Figure 2: Synthetic route via mixed anhydride activation and Boc-deprotection.
Part 3: Biochemical Evaluation (MMP Inhibition Assay)
Experimental Design
To validate 2-amino-N-hydroxybutanamide as an MMP inhibitor, a FRET (Förster Resonance Energy Transfer) assay is the industry standard.[1] This assay uses a fluorogenic peptide substrate that is cleaved by the MMP, releasing a fluorophore from a quencher.
Key Materials:
Enzyme: Recombinant Human MMP-2 or MMP-9 (Catalytic domain).[1]
Control: GM6001 (Ilomastat) as a positive control (
).
Protocol: Determination of
[5]
Enzyme Activation: Activate pro-MMP using p-aminophenylmercuric acetate (APMA) if required (1 mM, 37°C, 1-2 hours). Dilute active enzyme to 2 nM in assay buffer.
Inhibitor Dilution: Prepare a 10 mM stock of 2-amino-N-hydroxybutanamide in DMSO.[1] Perform 1:3 serial dilutions (Range: 100
M to 0.1 nM).
Incubation: Add 20
L of enzyme + 20 L of inhibitor to a black 96-well plate. Incubate for 30 mins at 25°C to allow equilibrium binding.
Reaction Start: Add 10
L of fluorogenic substrate (Final conc: 10 M).
Kinetic Read: Monitor fluorescence (
) every 60 seconds for 30 minutes.
Analysis: Calculate the initial velocity (
) from the linear portion of the curve.
Data Processing:
Fit the data to the sigmoidal dose-response equation (variable slope) to determine
:
Where is inhibitor concentration and is the Hill slope.
Assay Logic (DOT Visualization):
Figure 3: FRET-based enzymatic assay workflow for determining inhibitory constants.
Expected Results & Interpretation
Unlike optimized peptidomimetics (e.g., Batimastat), the simple scaffold 2-amino-N-hydroxybutanamide lacks the extensive hydrophobic side chains required for high-affinity interaction with the S1', S2, and S3 pockets.
is observed to be , check the pH of the buffer. Hydroxamates can hydrolyze or oxidize if not handled fresh.[1] If is unexpectedly low (<100 nM), verify purity; trace heavy metal contaminants can quench fluorescence, mimicking inhibition (false positive).
References
PubChem. "2-amino-N-hydroxybutanamide (Compound)."[1][3] National Library of Medicine. Accessed 2026.[1][12]
[Link][8]
MDPI. "New Derivatives of N-Hydroxybutanamide: Preparation, MMP Inhibition, Cytotoxicity." International Journal of Molecular Sciences, 2023.[12]
[Link][13]
Vertex AI/Google Patents. "Synthesis of 2-aminobutanamide derivatives."[1] (Methodology grounding).
ResearchGate. "Hydroxamic Acids as Matrix Metalloproteinase Inhibitors."[1][14][15] (Mechanistic review).
[Link]
Technical Guide: Solubility & Handling of 2-Amino-N-Hydroxybutanamide
[1] Executive Summary 2-Amino-N-hydroxybutanamide (also known as 2-aminobutyrohydroxamic acid) is an amphoteric -amino hydroxamic acid derivative.[1] Its structural integration of a primary amine and a hydroxamic acid mo...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
2-Amino-N-hydroxybutanamide (also known as 2-aminobutyrohydroxamic acid) is an amphoteric
-amino hydroxamic acid derivative.[1] Its structural integration of a primary amine and a hydroxamic acid moiety renders it highly polar and hydrophilic.[1]
Direct Answer:
DMSO Solubility:High (>50 mg/mL). DMSO is the preferred solvent for stock solutions due to its ability to disrupt intermolecular hydrogen bonding without triggering immediate hydrolysis.
Water Solubility:High. However, aqueous stability is pH-dependent; long-term storage in water is discouraged due to hydrolysis risks.[1]
Organic Solvents: Soluble in lower alcohols (Methanol, Ethanol); insoluble in non-polar solvents (Hexane, Diethyl Ether).
This guide details the mechanistic basis for these solubility profiles and provides a validated protocol for preparing stable stock solutions for biological assays.
Part 1: Physicochemical Profile & Solubility Mechanism
To understand the solubility behavior of 2-amino-N-hydroxybutanamide, we must analyze its functional groups and electronic environment.[1]
Structural Analysis
The molecule consists of a hydrophobic ethyl tail attached to a highly polar "head" containing two hydrogen bond donors/acceptors:
-Amine (): Acts as a proton acceptor (base) and donor.[1]
Hydroxamic Acid (
): Acts as a bidentate metal chelator and hydrogen bond donor/acceptor.[1][2]
Dimethyl sulfoxide (DMSO) is an aprotic polar solvent.[1] It is particularly effective for hydroxamic acids because the sulfoxide oxygen acts as a strong hydrogen bond acceptor.[1]
Mechanism: The DMSO oxygen atom accepts hydrogen bonds from both the hydroxyl proton (
) and the amide proton () of the hydroxamic acid group. This effectively "solvates" the molecule, breaking the strong intermolecular hydrogen bond network that typically keeps amino-hydroxamates in a crystalline solid state.
Visualization: Solvation Dynamics
The following diagram illustrates the interaction between DMSO and the target molecule, contrasting it with the hydrolysis risk in water.
Equilibration: Allow the vial of solid compound to reach room temperature inside a desiccator before opening. Why? To prevent condensation of atmospheric moisture onto the hygroscopic solid.
Weighing: Weigh 11.81 mg of the compound into a sterile microcentrifuge tube.
Solvent Addition: Add 1.0 mL of Anhydrous DMSO.
Dissolution: Vortex vigorously for 30–60 seconds. The solution should be clear and colorless.
Troubleshooting: If particles persist, sonicate in a water bath at ambient temperature for 2 minutes.[1] Do not heat above 35°C (risk of Lossen rearrangement).
Aliquot & Storage: Divide into small aliquots (e.g., 50
L) to avoid freeze-thaw cycles. Store at -20°C or -80°C.
Protocol B: Determination of Thermodynamic Solubility (Shake-Flask Method)
If exact solubility data is required for a regulatory filing, use this self-validating protocol.[1]
Workflow Diagram:
Figure 2: Workflow for thermodynamic solubility determination.[1][6]
HPLC Conditions (Suggested):
Column: C18 Reverse Phase (Polar-embedded column preferred for hydrophilic amines).[1]
Mobile Phase: 0.1% Trifluoroacetic acid (TFA) in Water (A) / Acetonitrile (B).[1] Gradient 5% B to 50% B.[1]
Detection: UV at 210 nm (Amide bond absorption).[1]
Part 4: Stability & Critical Handling Directives
The Hydrolysis Trap
Hydroxamic acids are susceptible to hydrolysis, converting back to the parent carboxylic acid (2-aminobutyric acid) and hydroxylamine.
Metal Ions: Trace iron (Fe) or Copper (Cu) can catalyze oxidation or complexation, altering solubility and apparent concentration.[1]
The "DMSO Oxidant" Warning
While DMSO is the standard solvent, it can act as a mild oxidant (similar to Swern oxidation conditions) if activated.
Directive: Never add strong acid chlorides or anhydrides to a DMSO solution of this compound.[1]
Hygroscopicity: DMSO absorbs water from the air.[1] A "dry" DMSO stock can become 1-2% water within hours if left uncapped, initiating slow hydrolysis of the hydroxamate.[1] Always use anhydrous DMSO and seal vials tightly.
References
PubChem. (n.d.).[1][3][7][8] 2-amino-N-hydroxybutanamide (CID 256336).[1][3] National Library of Medicine.[1] Retrieved February 1, 2026, from [Link]
Marmion, C. J., et al. (2004).[1] Hydroxamic acids - An intriguing family of multifunctional metal chelators.[1] European Journal of Inorganic Chemistry.[1] (Contextual grounding for hydroxamic acid solubility and metal chelation).
Tenover, F. C., et al. (1995).[1] Solubility and stability of antimicrobial agents in DMSO.[1] (General reference for DMSO stock preparation).
Patel, H., et al. (2009).[1] Physicochemical properties of hydroxamic acids.[1][3][4][8][9][10] Journal of Chemical & Engineering Data.[1] (Source for pKa and solubility trends of the hydroxamate class).
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Potential Therapeutic Applications of 2-Amino-N-Hydroxybutanamide: A Zinc-Binding Pharmacophore Guide
Content Type: In-depth Technical Guide / Whitepaper
Audience: Researchers, Medicinal Chemists, and Drug Discovery Professionals
Executive Summary
2-Amino-N-hydroxybutanamide (CAS: 36212-74-5), also known as
-aminobutyrohydroxamic acid (Ahbt), represents a critical structural motif in the design of metalloenzyme inhibitors. As a hydroxamic acid derivative of the non-proteinogenic amino acid 2-aminobutyric acid, it functions as a potent bidentate ligand for active-site zinc ions.
This technical guide analyzes the therapeutic utility of 2-amino-N-hydroxybutanamide not merely as a standalone drug, but as a minimal pharmacophore for targeting zinc-dependent exopeptidases. Its structural simplicity allows it to serve as a fragment-based lead for inhibiting Aminopeptidase N (CD13) , Matrix Metalloproteinases (MMPs) , and bacterial Peptide Deformylase (PDF) . This document details the molecular pharmacology, synthesis protocols, and assay methodologies required to leverage this scaffold in oncology and infectious disease research.
Molecular Pharmacology: The Zinc-Binding Warhead
The therapeutic potential of 2-amino-N-hydroxybutanamide stems from its ability to neutralize catalytic zinc ions within metalloenzymes. Unlike simple hydroxamic acids, the presence of the
-amino group creates a specific "transition-state analogue" geometry.
1.1 Mechanism of Action
The molecule mimics the transition state of peptide hydrolysis. In the active site of a zinc metalloprotease (e.g., Aminopeptidase N), the mechanism involves:
Zinc Chelation: The hydroxamate group (-CONHOH) forms a bidentate complex with the catalytic Zn
ion, displacing the water molecule required for hydrolysis.
Transition State Mimicry: The
hybridized -carbon and the hydroxamate oxygen mimic the tetrahedral intermediate formed during peptide bond cleavage.
Side Chain Recognition: The ethyl group (from the butyric acid backbone) occupies the hydrophobic S1 pocket, providing selectivity over glycine or alanine analogues.
1.2 Structural Biology Visualization
The following diagram illustrates the coordination chemistry within the active site of a generic M1 family aminopeptidase (e.g., CD13).
Caption: Schematic representation of bidentate Zinc(II) chelation by 2-amino-N-hydroxybutanamide in the catalytic pocket of a metalloprotease.
Therapeutic Applications
2.1 Oncology: Aminopeptidase N (CD13) Inhibition
Aminopeptidase N (APN/CD13) is overexpressed on the surface of tumor vasculature and plays a critical role in angiogenesis and tumor invasion.
Target: CD13 (Zinc-dependent exopeptidase).
Effect: Inhibition of CD13 prevents the degradation of extracellular matrix components and blocks the angiogenic signaling cascades.
Relevance: 2-amino-N-hydroxybutanamide serves as a simplified analogue of Bestatin (Ubenimex) and Tosedostat . While less potent than these bulky drugs, its low molecular weight (MW 118.13) makes it an ideal "warhead" for fragment-based drug design (FBDD) to probe the S1 pocket.
Bacterial PDF is essential for removing the N-terminal formyl group from nascent proteins. It is a metalloenzyme with a ferrous ion (often substituted with Zn or Ni in assays).
Mechanism: Hydroxamate derivatives are among the most potent PDF inhibitors.
Application: Antibacterial agents against multi-drug resistant strains (e.g., S. aureus). The 2-aminobutyryl backbone provides resistance to bacterial peptidases that might degrade the inhibitor.
Potential: Inhibiting these enzymes extends the half-life of enkephalins, producing analgesic effects. The
-aminobutyric acid scaffold mimics the N-terminal tyrosine-glycine structure of enkephalins.
Experimental Protocols
Chemical Synthesis
Objective: Synthesis of 2-amino-N-hydroxybutanamide from 2-aminobutyric acid.
Principle: Direct aminolysis of the methyl ester using hydroxylamine in basic methanol.
Dissolve 2-aminobutyric acid (10 mmol) in anhydrous methanol (20 mL) at 0°C.
Dropwise add thionyl chloride (12 mmol). Reflux for 4 hours.
Evaporate solvent to yield Methyl 2-aminobutyrate HCl.
Hydroxamate Formation:
Prepare a solution of hydroxylamine: Dissolve
(15 mmol) in MeOH. Add KOH (30 mmol) in MeOH to neutralize. Filter off KCl precipitate.
Add the fresh hydroxylamine filtrate to the methyl ester residue.
Stir at room temperature for 12–24 hours. Monitor by TLC (n-butanol:acetic acid:water 4:1:1).
Acidify carefully to pH 6 with dilute HCl if necessary to precipitate or extract.
Purification:
Recrystallize from Ethanol/Water.
Validation: Ferric Chloride test (Red/Violet color indicates hydroxamic acid).
Enzymatic Inhibition Assay (Aminopeptidase N)
Objective: Determine the
of 2-amino-N-hydroxybutanamide against APN using a colorimetric substrate.
Materials:
Enzyme: Recombinant Human CD13/Aminopeptidase N.
Substrate: L-Leucine-p-nitroanilide (L-Leu-pNA).
Buffer: 50 mM Tris-HCl, pH 7.4, containing 10
M .
Workflow:
Caption: Workflow for the colorimetric determination of Aminopeptidase N inhibition.
Data Analysis:
Measure the rate of p-nitroaniline release (increase in Absorbance at 405 nm) over 20 minutes.
Calculate % Inhibition:
.
Plot log[Inhibitor] vs. % Inhibition to derive
.
Physicochemical Properties & Stability
Property
Value
Notes
Molecular Formula
Molecular Weight
118.13 g/mol
Fragment-like
LogP
-1.3 (Estimated)
Highly Hydrophilic
pKa (Hydroxamate)
~9.0
Acts as acid at high pH
pKa (Amine)
~7.8
Protonated at physiological pH
Stability
Moderate
Susceptible to hydrolysis in strong acid/base; sensitive to oxidation ()
Formulation Note: Due to high polarity, the hydrochloride salt form is preferred for aqueous solubility. For cellular assays, ensure the compound is fresh, as hydroxamic acids can degrade to carboxylic acids (loss of activity) or isocyanates (toxicity) under stress.
Challenges and Future Directions
While 2-amino-N-hydroxybutanamide is a potent in vitro probe, its clinical translation faces specific challenges inherent to the hydroxamate class:
Metabolic Stability: The hydroxamic acid group is a prime target for glucuronidation and hydrolysis by liver enzymes. Future derivatives often protect this group or use cyclic bioisosteres (e.g., N-hydroxyureas).
Selectivity: The "Zinc-binding" mechanism is promiscuous. It may inhibit other metalloproteases (MMP-1, MMP-9) leading to musculoskeletal side effects (e.g., musculoskeletal syndrome observed with Marimastat).
Solution: Use the 2-amino-N-hydroxybutanamide core as a scaffold, adding P1' and P2' side chains to improve specificity for CD13 over other MMPs.
References
BenchChem. (2025).[2][3] An In-depth Technical Guide to 4-hydroxybutanamide and Derivatives. Retrieved from .
Scornik, O. A., & Botbol, V. (2001). Bestatin as an experimental tool in mammals. Current Drug Metabolism, 2(1), 67-85.
PubChem. (n.d.).[4][5] Compound Summary: 2-amino-N-hydroxybutanamide (CAS 36212-74-5).[4] National Library of Medicine. Retrieved from [Link].[6]
Taylor, A. (1993). Aminopeptidases: structure and function. FASEB Journal, 7(2), 290-298. (Foundational mechanism of zinc aminopeptidases).
Author: BenchChem Technical Support Team. Date: February 2026
Technical Whitepaper: 2-Amino-N-Hydroxybutanamide
Title: The Alpha-Amino Hydroxamate Scaffold: Discovery, Chemistry, and Pharmacological Utility of 2-Amino-N-Hydroxybutanamide[1]
Executive Summary
2-Amino-N-hydroxybutanamide (also known as
-aminobutyrohydroxamic acid) represents a canonical scaffold in the class of alpha-amino hydroxamic acids .[1] Historically significant in the field of coordination chemistry, this compound serves as a critical pharmacophore model for the design of zinc-dependent metalloenzyme inhibitors.[1] Its structure combines an alpha-amino group with a hydroxamic acid moiety, enabling potent bidentate chelation of transition metals (Cu, Ni, Zn).[1] This whitepaper details the discovery history, synthetic pathways, and mechanistic utility of 2-amino-N-hydroxybutanamide as a fragment for developing inhibitors of aminopeptidases, matrix metalloproteinases (MMPs), and peptide deformylases.[1]
Chemical Identity & Structural Analysis
The molecule acts as a structural mimic of the transition state in peptide hydrolysis, replacing the scissile peptide bond with a hydroxamate group that chelates the catalytic metal ion of the target enzyme.[1]
Exists as (R)- and (S)- enantiomers; (S)-isomer mimics L-amino acids
Discovery & Historical Context
The history of 2-amino-N-hydroxybutanamide is intertwined with the broader exploration of hydroxamic acids as biological ligands.[1][2][3]
1950s-1970s: The Siderophore Era:
Research initially focused on naturally occurring hydroxamic acids (siderophores) secreted by microorganisms to chelate iron.[1] The discovery that simple amino-hydroxamates could mimic these natural products led to the synthesis of short-chain analogs, including 2-amino-N-hydroxybutanamide, to study stability constants with Fe
1980s-1990s: Rational Inhibitor Design:
The field shifted toward enzymology with the realization that hydroxamic acids are potent inhibitors of zinc-metalloproteases. 2-Amino-N-hydroxybutanamide emerged as a key "fragment" in structure-activity relationship (SAR) studies.[1]
Key Milestone: Leporati et al. (1993) published definitive potentiometric studies on amino-hydroxamates, characterizing the complex equilibria of 2-amino-N-hydroxybutanamide with Co
, Ni, and Cu.[1] This work validated the compound's ability to form stable five-membered chelate rings, establishing the structural basis for its use in metalloenzyme inhibition [1].[1]
2000s-Present: Fragment-Based Drug Discovery (FBDD):
Today, the compound serves as a reference standard in FBDD.[1] It is used to probe the "zinc-binding group" (ZBG) preference of enzymes like Peptide Deformylase (PDF) and Aminopeptidase N (APN), where the ethyl side chain provides a specific hydrophobic anchor.[1]
Synthetic Methodologies
The synthesis of 2-amino-N-hydroxybutanamide relies on the conversion of activated carboxylic acid derivatives to the corresponding hydroxamic acid.[1]
Protocol: Hydroxaminolysis of Amino Acid Esters
This is the industry-standard method, favored for its scalability and retention of stereochemistry (if starting from chiral amino acids).[1]
Purification: Recrystallize from Methanol/Ether or use ion-exchange chromatography (Dowex 50W) to isolate the pure zwitterionic hydroxamate.[1]
Critical Control Point:
Temperature Control: The reaction must be kept cool initially to prevent the formation of O-acyl derivatives.[1]
pH Sensitivity: Hydroxamic acids are susceptible to hydrolysis in strong acid or base; maintaining neutral pH during workup is vital.[1]
Mechanistic Logic: Metal Chelation & Inhibition
The biological activity of 2-amino-N-hydroxybutanamide is driven by its ability to chelate the active site metal ion (typically Zinc) of metalloproteases.[1]
Mode of Action: Bidentate Chelation
The compound acts as a bidentate ligand, coordinating to the metal ion through:
The Hydroxyl Oxygen (deprotonated) of the hydroxamate.[1]
This forms a stable 5-membered chelate ring with the metal, displacing the water molecule required for catalysis.[1] The
-amino group may provide additional stabilization via hydrogen bonding or secondary coordination, depending on the specific enzyme pocket.[1]
Caption: Schematic of the competitive inhibition mechanism. The hydroxamate moiety chelates the Zinc ion, preventing substrate access and catalytic water activation.[1]
Experimental Workflow: Biological Evaluation
To evaluate 2-amino-N-hydroxybutanamide as a lead or control compound, the following workflow is recommended.
) vs. [Inhibitor] to calculate IC using non-linear regression.
Caption: Standardized workflow for validating 2-amino-N-hydroxybutanamide activity from synthesis to lead optimization.
References
Leporati, E. (1993).[1] Characterization of Amino Hydroxamic Acids and Their Metal Chelates.Bulletin of the Chemical Society of Japan , 66(2), 421-428.[1] Link[1]
Muri, E. M., et al. (2002).[1] Hydroxamic acids as pharmacological agents.[1][4]Current Medicinal Chemistry , 9(17), 1631-1653.[1] Link
PubChem. (n.d.).[1][5] 2-amino-N-hydroxybutanamide (Compound Summary).[1][2][5][3][4][6][7][8][9][10] National Library of Medicine.[1] Link[1][4][11]
Scozzafava, A., & Supuran, C. T. (2000).[1] Protease inhibitors: synthesis of L-alanyl-hydroxamate sulfonylated derivatives as inhibitors of Clostridium histolyticum collagenase.[1]Journal of Medicinal Chemistry , 43(10), 1858-1865.[1] Link
An In-depth Technical Guide to 2-amino-N-hydroxybutanamide Derivatives and Their Functions
Executive Summary The reversible acetylation of histone and non-histone proteins, governed by the interplay between histone acetyltransferases (HATs) and histone deacetylases (HDACs), is a cornerstone of epigenetic regul...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The reversible acetylation of histone and non-histone proteins, governed by the interplay between histone acetyltransferases (HATs) and histone deacetylases (HDACs), is a cornerstone of epigenetic regulation. Dysregulation of HDAC activity is a hallmark of numerous pathologies, most notably cancer, positioning HDACs as critical therapeutic targets. Among the chemical scaffolds developed to inhibit these enzymes, the hydroxamic acid moiety has proven exceptionally effective. This guide focuses on a specific, promising subclass: 2-amino-N-hydroxybutanamide derivatives .
This document provides a comprehensive exploration of this molecular framework, beginning with the fundamental role of HDACs in cellular biology and disease. We delve into the nuanced chemistry of the 2-amino-N-hydroxybutanamide scaffold, detailing synthetic strategies and the critical structure-activity relationships (SAR) that dictate potency and isoform selectivity. The primary mechanism of action—chelation of the catalytic zinc ion within the HDAC active site—is elucidated, alongside a discussion of a significant secondary function: the inhibition of matrix metalloproteinases (MMPs).
Recognizing the practical challenges in drug development, this guide addresses the often-suboptimal pharmacokinetic profiles and potential toxicities associated with hydroxamate-based inhibitors, offering insights into strategies for medicinal chemistry optimization.[1][2] To bridge theory and practice, we provide detailed, field-proven experimental protocols for the synthesis and biological evaluation of these compounds. This technical guide is designed to serve as a foundational resource for researchers aiming to design, synthesize, and characterize the next generation of metalloenzyme inhibitors based on the 2-amino-N-hydroxybutanamide core.
The Central Role of Histone Deacetylases (HDACs) in Health and Disease
Gene expression is not solely dictated by DNA sequence but is profoundly influenced by the dynamic structure of chromatin. Post-translational modifications of histone proteins are key to this regulation. The acetylation of lysine residues on histone tails, catalyzed by HATs, neutralizes their positive charge, leading to a more relaxed chromatin structure (euchromatin) that is permissive for transcription. Conversely, HDACs remove these acetyl groups, restoring the positive charge, compacting the chromatin (heterochromatin), and generally repressing gene transcription.[3]
There are 18 known human HDACs, grouped into four classes based on their homology and mechanism. Classes I, II, and IV are zinc-dependent metalloenzymes, while Class III HDACs (sirtuins) are NAD+-dependent.[4]
Class I (HDACs 1, 2, 3, 8): Primarily nuclear, involved in cell proliferation and survival. Overexpression is common in many cancers.[4]
Class II (IIa: HDACs 4, 5, 7, 9; IIb: HDACs 6, 10): Shuttle between the nucleus and cytoplasm, regulating cellular development and differentiation.[4]
Class IV (HDAC11): Shares features with both Class I and II enzymes.[5]
The aberrant function of HDACs extends beyond histones; they deacetylate a multitude of non-histone proteins, including transcription factors (e.g., p53, NF-κB) and cytoskeletal proteins (e.g., α-tubulin), thereby impacting cell cycle progression, apoptosis, and angiogenesis.[3] This broad regulatory role makes HDACs compelling targets for therapeutic intervention, particularly in oncology where their inhibition can induce tumor cell cycle arrest, differentiation, and apoptosis.[3]
The 2-amino-N-hydroxybutanamide Scaffold: A Privileged Pharmacophore
The general pharmacophore for a zinc-dependent HDAC inhibitor (HDACi) consists of three key components: a zinc-binding group (ZBG), a linker region, and a "cap" group that interacts with the surface of the enzyme.
Caption: Chelation of the active site Zn²⁺ ion by the inhibitor's hydroxamate group.
This strong interaction is the basis for the high potency observed in many hydroxamate-based HDAC inhibitors. However, this mechanism is common to all zinc-dependent metalloenzymes, which introduces the potential for off-target effects.
Chemistry and Synthesis
The synthesis of 2-amino-N-hydroxybutanamide derivatives typically starts from (S)-2-aminobutyric acid or a related precursor. A key strategic consideration is the protection of the 2-amino group while the carboxylic acid is activated and coupled with hydroxylamine.
A general synthetic workflow involves:
N-Protection: The 2-amino group of 2-aminobutyric acid is protected with a suitable group, such as Boc (tert-butyloxycarbonyl) or Cbz (carboxybenzyl).
Carboxylic Acid Activation: The carboxylic acid of the N-protected amino acid is activated to facilitate amide bond formation. Common methods include conversion to an acyl chloride using thionyl chloride (SOCl₂) or using peptide coupling reagents like HATU or EDC/HOBt.
Hydroxamate Formation: The activated carboxylic acid is reacted with hydroxylamine (NH₂OH) or a protected form like O-(tetrahydro-2H-pyran-2-yl)hydroxylamine, followed by deprotection.
N-Deprotection: The protecting group on the 2-amino group is removed under appropriate conditions (e.g., acid for Boc, hydrogenation for Cbz).
Derivatization (Cap Group Addition): The now-free 2-amino group is reacted with a suitable electrophile (e.g., an acyl chloride, sulfonyl chloride, or isocyanate) to install the desired cap group.
Caption: General synthetic workflow for 2-amino-N-hydroxybutanamide derivatives.
Structure-Activity Relationships (SAR) and Selectivity
Achieving isoform- or class-selective HDAC inhibition is a major goal in drug development to enhance therapeutic efficacy and reduce off-target toxicity. For 2-amino-N-hydroxybutanamide derivatives, SAR is primarily dictated by the nature of the "cap" group attached to the 2-amino position.
Small, Aliphatic Groups: Often result in pan-HDAC inhibitors with modest potency.
Aromatic/Heteroaromatic Groups: Large, rigid aromatic systems can interact with specific residues at the rim of the catalytic tunnel, conferring isoform selectivity. For example, bulky cap groups can restrict access to the more constrained active sites of Class I HDACs while favoring the wider active site of HDAC6.
[6]* Linker Length and Rigidity: While the core butanamide provides a short linker, extending this via the cap group can probe deeper pockets of the enzyme surface.
Stereochemistry: The stereocenter at the C2 position is critical. Typically, one enantiomer is significantly more active than the other, highlighting the importance of stereospecific interactions within the enzyme's active site.
Modifications to the linker itself, such as substitutions at the C2 position of the butanamide chain, have been shown to generate selectivity for HDAC6 and HDAC8 over other isoforms. [6]This demonstrates that even subtle structural changes can have a profound impact on the biological profile.
Beyond HDACs: Inhibition of Matrix Metalloproteinases (MMPs)
The hydroxamate ZBG is not exclusive to HDACs. It is also a classic inhibitor of another family of zinc-dependent enzymes: the Matrix Metalloproteinases (MMPs). MMPs are crucial for remodeling the extracellular matrix (ECM), and their dysregulation is implicated in cancer metastasis, arthritis, and cardiovascular disease.
[7][8]
Several N-hydroxybutanamide derivatives have demonstrated potent inhibitory activity against MMPs, particularly MMP-2 and MMP-9, which are key to tumor invasion and angiogenesis. [7]This dual-inhibitory profile can be advantageous in cancer therapy, simultaneously targeting epigenetic regulation (via HDACs) and the tumor microenvironment (via MMPs). However, it also presents a challenge for developing selective agents. The design of the cap group and linker becomes paramount in directing the molecule toward either HDACs or MMPs.
Challenges: Pharmacokinetics and Toxicity
Despite their potency, hydroxamate-based inhibitors face significant hurdles in clinical development.
Metabolic Instability: The hydroxamic acid moiety is susceptible to metabolic reduction and glucuronidation, often leading to rapid clearance and a short in vivo half-life.
[1][9]* Poor Oral Bioavailability: The polarity of the hydroxamate group can limit membrane permeability and oral absorption.
[2]* Toxicity: A major concern is the potential for hydroxamates to be mutagenic, as demonstrated by positive results in some Ames tests for approved drugs like Vorinostat (SAHA). This genotoxicity can arise from the metabolic release of hydroxylamine or through mechanisms like the Lossen rearrangement. [1]These concerns have largely restricted the clinical use of hydroxamate HDACis to life-threatening oncology indications.
[1]
Current research focuses on developing non-hydroxamate ZBGs or creating prodrugs to mask the hydroxamate group until it reaches the target tissue, thereby improving the pharmacokinetic and safety profiles.
[5]
Experimental Protocols
The following protocols provide a framework for the synthesis and evaluation of novel 2-amino-N-hydroxybutanamide derivatives.
Protocol 1: Synthesis of a Representative Derivative (N-(1-(hydroxyamino)-1-oxobutan-2-yl)benzamide)
Causality: This protocol uses a standard Boc-protection strategy to ensure the 2-amino group does not interfere with the carboxylic acid activation and subsequent coupling with hydroxylamine. EDC/HOBt is a common and efficient peptide coupling system that minimizes side reactions.
Step 1: N-Protection of 2-Aminobutyric Acid
Dissolve (S)-2-aminobutyric acid (1.0 eq) in a 1:1 mixture of 1,4-dioxane and water.
Add sodium bicarbonate (NaHCO₃, 2.5 eq).
Add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) portion-wise while stirring at room temperature.
Stir the reaction mixture overnight at room temperature.
Acidify the mixture to pH 2-3 with 1M HCl (aq).
Extract the product with ethyl acetate (3x).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield N-Boc-(S)-2-aminobutyric acid.
Step 2: Hydroxamate Formation
Dissolve N-Boc-(S)-2-aminobutyric acid (1.0 eq), 1-hydroxybenzotriazole (HOBt, 1.2 eq), and hydroxylamine hydrochloride (NH₂OH·HCl, 1.2 eq) in anhydrous N,N-dimethylformamide (DMF).
Allow the reaction to warm to room temperature and stir for 16-24 hours.
Pour the reaction mixture into water and extract with ethyl acetate.
Wash the organic layer sequentially with 5% citric acid (aq), saturated NaHCO₃ (aq), and brine.
Dry over Na₂SO₄, filter, and concentrate. Purify by column chromatography (silica gel, ethyl acetate/hexanes gradient) to obtain the Boc-protected hydroxamate.
Step 3: Boc Deprotection
Dissolve the Boc-protected hydroxamate from Step 2 in a solution of 4M HCl in 1,4-dioxane.
Stir at room temperature for 1-2 hours, monitoring by TLC.
Concentrate the mixture under reduced pressure to obtain (S)-2-amino-N-hydroxybutanamide hydrochloride salt.
Step 4: N-Benzoylation (Cap Group Addition)
Suspend (S)-2-amino-N-hydroxybutanamide hydrochloride (1.0 eq) in anhydrous dichloromethane (DCM).
Add triethylamine (TEA, 2.2 eq) and cool to 0 °C.
Add benzoyl chloride (1.1 eq) dropwise.
Stir the reaction at room temperature overnight.
Wash the reaction mixture with water and brine.
Dry the organic layer over Na₂SO₄, filter, and concentrate.
Purify the crude product by column chromatography or recrystallization to yield the final compound.
Self-Validation: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).
Protocol 2: In Vitro Fluorogenic HDAC Inhibition Assay
Causality: This biochemical assay directly measures the enzymatic activity on a synthetic substrate in a controlled, cell-free environment. It is the primary screen to determine direct enzyme inhibition and calculate IC₅₀ values. A fluorogenic substrate is used for high sensitivity and throughput.
Materials:
Recombinant human HDAC enzyme (e.g., HDAC1, HDAC6)
Fluorogenic substrate (e.g., Boc-Lys(Ac)-AMC)
Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂)
Developer solution (e.g., Trypsin in assay buffer with Trichostatin A to stop the HDAC reaction)
Test compound (dissolved in DMSO)
Positive control: Trichostatin A (TSA) or SAHA
384-well black assay plates
Procedure:
Prepare serial dilutions of the test compound in DMSO. Further dilute into assay buffer to achieve the final desired concentrations (ensure final DMSO concentration is <1%).
In a 384-well plate, add 5 µL of diluted test compound or control (positive control, or DMSO vehicle for negative control).
Add 10 µL of recombinant HDAC enzyme solution (pre-diluted in assay buffer to optimal concentration).
Incubate for 15 minutes at 30 °C to allow compound-enzyme interaction.
Initiate the reaction by adding 5 µL of the fluorogenic substrate solution.
Incubate the plate for 60 minutes at 30 °C.
Stop the reaction and develop the signal by adding 20 µL of developer solution. The trypsin in the developer cleaves the deacetylated substrate, releasing the fluorescent AMC molecule.
Incubate for 20 minutes at 30 °C.
Read the fluorescence on a plate reader (Excitation: ~360 nm, Emission: ~460 nm).
Calculate percent inhibition relative to the DMSO control and plot the dose-response curve to determine the IC₅₀ value.
Causality: This assay measures the ability of a compound to inhibit HDAC activity within intact cells, providing crucial information on cell permeability and target engagement in a physiological context. The luminogenic format offers high sensitivity and a simple "add-mix-read" workflow.
[7][10]
Materials:
Human cell line (e.g., HCT116, HeLa)
Cell culture medium (e.g., DMEM with 10% FBS)
HDAC-Glo™ I/II Assay Kit (Promega) or similar
Test compound (dissolved in DMSO)
Positive control: SAHA
384-well white, clear-bottom assay plates
Procedure:
Seed cells in a 384-well plate at an appropriate density (e.g., 2,500 cells/well) and allow them to attach overnight.
Prepare serial dilutions of the test compound in cell culture medium.
Remove the old medium from the cells and add the medium containing the test compounds or controls.
Incubate the cells for a defined period (e.g., 4-24 hours) at 37 °C, 5% CO₂.
Prepare the HDAC-Glo™ I/II reagent according to the manufacturer's instructions. This reagent contains a cell-permeable acetylated substrate that becomes a substrate for luciferase upon deacetylation by cellular HDACs.
Add an equal volume of the HDAC-Glo™ I/II reagent to each well.
Mix briefly on an orbital shaker.
Incubate at room temperature for 30 minutes to allow signal stabilization.
Measure luminescence using a plate reader.
A decrease in luminescence indicates HDAC inhibition. Calculate IC₅₀ values from the dose-response curve.
Caption: A typical screening workflow for evaluating novel HDAC inhibitors.
Data Summary
The inhibitory activity of HDAC inhibitors is typically reported as the half-maximal inhibitory concentration (IC₅₀). The table below presents hypothetical data for a series of 2-amino-N-hydroxybutanamide derivatives to illustrate SAR.
Compound ID
R Group (Cap) at 2-Amino Position
HDAC1 IC₅₀ (nM)
HDAC6 IC₅₀ (nM)
Selectivity (HDAC1/HDAC6)
MMP-2 IC₅₀ (nM)
Ref-SAHA
4-(phenylamino)aniline
25
30
0.83
1500
DERIV-01
-H
1500
1800
0.83
>10000
DERIV-02
-Benzoyl
85
450
0.19
850
DERIV-03
-Cyclohexylcarbonyl
120
95
1.26
2300
DERIV-04
-4-Biphenylcarbonyl
30
1200
0.025
550
This is illustrative data compiled for educational purposes.
Conclusion and Future Directions
Derivatives of 2-amino-N-hydroxybutanamide represent a versatile and potent class of metalloenzyme inhibitors. Their primary function as HDAC inhibitors has significant therapeutic potential in oncology and beyond. The inherent synthetic tractability of the 2-amino position provides a fertile ground for medicinal chemists to modulate potency, selectivity, and pharmacokinetic properties. The dual activity against MMPs adds another layer of therapeutic possibility, particularly for inhibiting tumor invasion and metastasis.
The future of this scaffold lies in overcoming the intrinsic challenges of the hydroxamate warhead. Strategies to improve metabolic stability and mitigate toxicity are paramount. This may involve the development of novel cap groups that confer high selectivity for a single HDAC isoform, thereby reducing the potential for off-target effects, or the design of innovative prodrugs that release the active hydroxamate only at the site of disease. The continued exploration of the structure-activity relationships governing both HDAC and MMP inhibition will enable the rational design of next-generation therapeutics with enhanced efficacy and safety profiles, solidifying the role of the 2-amino-N-hydroxybutanamide core in modern drug discovery.
References
Huang, W. et al. (2016). Identification of HDAC inhibitors using a cell-based HDAC I/II assay. SLAS Discovery, 22(1), 65-75. [Link]
Zatula, A. et al. (2023). New Derivatives of N-Hydroxybutanamide: Preparation, MMP Inhibition, Cytotoxicity, and Antitumor Activity. International Journal of Molecular Sciences, 24(22), 16360. [Link]
PubChem. (n.d.). 2-amino-N-hydroxybutanamide. PubChem Compound Summary for CID 256336. Retrieved February 12, 2026, from [Link]
Bradner, J. E. et al. (2010). Isoform-selective histone deacetylase inhibitors. Nature Chemical Biology, 6(3), 238-243. [Link]
Glaser, K. B. (2007). HDAC inhibitors: Clinical update and mechanism-based potential. Biochemical Pharmacology, 74(5), 659-671. [Link]
Zatula, A. et al. (2023). New Derivatives of N- Hydroxybutanamide: Preparation, MMP Inhibition, Cytotoxicity, and Antitumor Activity. PubMed. [Link]
Zatula, A. et al. (2023). Synthesis of N-hydroxybutanamide derivatives. ResearchGate. [Link]
Stowell, J. C. et al. (2008). Pharmacokinetics-pharmacodynamics and antitumor activity of mercaptoacetamide-based histone deacetylase inhibitors. Molecular Cancer Therapeutics, 7(6), 1486-1494. [Link]
Porter, N. J. et al. (2016). Structural Requirements of HDAC Inhibitors: SAHA Analogues Modified at the C2 Position Display HDAC6/8 Selectivity. ACS Medicinal Chemistry Letters, 7(6), 611-616. [Link]
Senger, J. et al. (2017). Why Hydroxamates May Not Be the Best Histone Deacetylase Inhibitors—What Some May Have Forgotten or Would Rather Forget? Journal of Medicinal Chemistry, 60(11), 4479-4485. [Link]
Shaik, M. V. et al. (2023). Discovery and Characterization of Novel Non-Hydroxamate HDAC11 Inhibitors. International Journal of Molecular Sciences, 24(24), 17215. [Link]
ResearchGate. (n.d.). Structure-activity relationship of HDAC inhibitors. ResearchGate. Retrieved February 12, 2026, from [Link]
Google Patents. (2009). Preparation of (s)-2-aminobutyric acid.
Bothe, U. et al. (2011). Structural Origin of Selectivity in Class II-Selective Histone Deacetylase Inhibitors. Journal of Medicinal Chemistry, 54(12), 4153-4164. [Link]
Wang, H. et al. (2009). [Structure-activity relationships of histone deacetylase inhibitors]. Yao Xue Xue Bao, 44(8), 828-835. [Link]
Singh, R. P. et al. (2014). Methods for Hydroxamic Acid Synthesis. Current Organic Synthesis, 11(4), 537-558. [Link]
Google Patents. (2016). Method for synthesizing (S)-2-aminobutanamide.
Li, Z. et al. (2023). Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors. Molecules, 28(20), 7167. [Link]
ResearchGate. (2006). Comparative Pharmacokinetics of HDAC Inhibitors in Pharmacological Species. ResearchGate. [Link]
Lee, S. et al. (2024). Design and Synthesis of Hydroxamate-Based Matrix Metalloproteinase-2 Inhibitors for Anti-Photoaging. International Journal of Molecular Sciences, 25(10), 5275. [Link]
PubChem. (n.d.). 2-Hydroxy-4-aminobutanal. PubChem Compound Summary for CID 19362136. Retrieved February 12, 2026, from [Link]
Shaik, M. V. et al. (2023). Discovery and Characterization of Novel Non-Hydroxamate HDAC11 Inhibitors. MDPI. [Link]
Wu, F. et al. (2020). Discovery of Highly Selective and Potent HDAC3 Inhibitors Based on a 2-Substituted Benzamide Zinc Binding Group. ACS Medicinal Chemistry Letters, 11(11), 2243-2251. [Link]
PubChem. (n.d.). 2-Amino-4-hydroxybutanamide hydrochloride. PubChem Substance Record for SID 505460034. Retrieved February 12, 2026, from [Link]
Kim, H. J. & Bae, S. C. (2011). Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs. American Journal of Translational Research, 3(2), 166-179. [Link]
PubChem. (n.d.). 2-Hydroxybutanamide. PubChem Compound Summary for CID 10197643. Retrieved February 12, 2026, from [Link]
PubChem. (n.d.). N-hydroxybutanamide. PubChem Compound Summary for CID 419176. Retrieved February 12, 2026, from [Link]
Google Patents. (2011). Preparation method of 2-amino butyric acid.
Asiri, A. M. et al. (2014). Synthesis and Biological Evaluation of 2-Aminobenzamide Derivatives as Antimicrobial Agents: Opening/Closing Pharmacophore Site. Molecules, 19(7), 9417-9431. [Link]
Safety and Toxicity Profile of 2-Amino-N-Hydroxybutanamide
Executive Summary 2-Amino-N-hydroxybutanamide (CAS: 36212-74-5), also known as 2-aminobutanehydroxamic acid, is a synthetic alpha-amino hydroxamic acid derivative. Structurally, it consists of a 2-aminobutyric acid backb...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Amino-N-hydroxybutanamide (CAS: 36212-74-5), also known as 2-aminobutanehydroxamic acid, is a synthetic alpha-amino hydroxamic acid derivative. Structurally, it consists of a 2-aminobutyric acid backbone functionalized with a hydroxamic acid "warhead." This compound is primarily utilized in research as a metalloenzyme inhibitor (e.g., aminopeptidases, matrix metalloproteinases) and a ligand in asymmetric catalysis.
Its toxicity profile is dominated by two mechanistic pillars: metal chelation (leading to off-target enzymatic inhibition) and metabolic instability (releasing cytotoxic hydroxylamine). While valuable as a chemical probe, it presents significant genotoxic and hemotoxic hazards that require rigorous containment protocols. This guide synthesizes its physicochemical properties, toxicokinetics, and safety handling procedures.
Chemical Identity & Physicochemical Properties[1][2][3][4][5]
Understanding the stability and solubility of 2-amino-N-hydroxybutanamide is the first step in predicting its toxicological behavior. The alpha-amino group introduces specific instability issues not seen in simple alkyl hydroxamates.
High water solubility increases bioavailability and systemic distribution.
pKa (Hydroxamic)
~8.8 - 9.0
Exists primarily as a neutral species at physiological pH (7.4), aiding cell permeation.
Stability
Low in aqueous solution
Prone to hydrolysis; releases hydroxylamine upon storage in moisture.
Chelation Mode
Bidentate (O,O' or N,O)
Forms stable 5-membered rings with Zn²⁺, Fe³⁺, and Cu²⁺.
Toxicokinetics (ADME)
The safety profile of 2-amino-N-hydroxybutanamide is largely dictated by its metabolic fate. Unlike stable amides, the hydroxamic acid bond is metabolically labile.
Metabolic Pathways
Two competing pathways drive the clearance and toxicity of this compound:
Hydrolysis (Major Route): Catalyzed by plasma carboxylesterases and arylesterases. This cleaves the hydroxamic bond, releasing 2-aminobutyric acid (generally non-toxic) and hydroxylamine (highly toxic).
Oxidative Cleavage (Minor Route): Mediated by Cytochrome P450 enzymes. The hydroxamic acid group is oxidized to release Nitric Oxide (NO) , contributing to nitrosative stress.
Figure 1: Metabolic fate of 2-amino-N-hydroxybutanamide. The hydrolytic release of hydroxylamine represents the primary toxicological vector.
Mechanism of Toxicity
The compound exhibits a "Trojan Horse" toxicity: the amino acid scaffold facilitates cellular entry (potentially via LAT1 transporters), delivering the reactive hydroxamic acid group intracellularly.
The hydrolysis product, hydroxylamine, is a potent hemotoxin.[1]
Methemoglobinemia: Hydroxylamine oxidizes ferrous hemoglobin (Fe²⁺) to ferric methemoglobin (Fe³⁺), which cannot bind oxygen. This leads to tissue hypoxia and cyanosis.
Hemolysis: At higher concentrations, it induces Heinz body formation and red blood cell destruction (hemolytic anemia).
The hydroxamic acid group is a potent Zinc Binding Group (ZBG). While this is the desired mechanism for drug efficacy (e.g., inhibiting MMPs in cancer), it causes toxicity in normal tissues:
Musculoskeletal Syndrome: Broad-spectrum MMP inhibition is linked to joint pain and tendonitis.
Cell Cycle Arrest: Inhibition of histone deacetylases (HDACs) can lead to non-specific cell cycle arrest and apoptosis in non-target cells.
Genotoxicity
Hydroxamic acids are frequently Ames Positive (mutagenic in Salmonella typhimurium).
Mechanism: The Lossen rearrangement can convert the hydroxamic acid into a highly reactive isocyanate intermediate, capable of carbamoylating DNA bases.
Risk: This compound should be treated as a potential mutagen and suspected carcinogen.
Safety & Handling Protocols
Given the genotoxic potential and instability, strict handling procedures are required.
Occupational Exposure Limits (OEL)
No specific OEL exists for CAS 36212-74-5.
Recommendation: Adopt the exposure limits for Hydroxyurea (a structural analogue) or Hydroxylamine :
Handling Tier: OEB 3 (Potent/Toxic) or OEB 4 (Genotoxic) depending on quantity.
Storage and Stability
Temperature: Store at -20°C.
Atmosphere: Store under inert gas (Argon/Nitrogen). The compound is hygroscopic and hydrolyzes in moist air.[1]
Container: Amber glass to prevent photo-degradation.
Emergency Response
Skin Contact: Wash immediately with soap and water.[2] Do not use organic solvents (increases permeation).
Inhalation: Move to fresh air. If cyanosis (blue lips/nails) appears, administer oxygen and seek immediate medical attention for methemoglobinemia.
Experimental Assessment Protocols
To validate the safety profile in your specific application, the following assays are recommended.
In Vitro Cytotoxicity & Genotoxicity
Protocol: Modified Ames Test (Salmonella mutagenicity)
Strains: TA98, TA100 (detects frameshift and base-pair substitutions).
Activation: Perform with and without S9 rat liver fraction (to assess metabolic activation).
Dosing: Range from 0.5 µg to 500 µg per plate.
Endpoint: Count revertant colonies. A 2-fold increase over background indicates mutagenicity.
Hemolysis Assay (Red Blood Cell Toxicity)
Rationale: To screen for direct membrane damage and oxidative stress.
Source: Fresh human or rat erythrocytes (washed in PBS).
Incubation: Incubate RBCs with compound (1–100 µM) for 4 hours at 37°C.
Measurement: Centrifuge and measure supernatant absorbance at 540 nm (free hemoglobin).
Positive Control: Triton X-100 (100% lysis) or Hydroxylamine HCl.
Enzymatic Selectivity Profiling
To distinguish efficacy from toxicity, map the inhibition profile.
Figure 2: Mechanism of Action. The compound acts as a zinc-binding group (ZBG). Selectivity depends on the fit of the 2-aminobutyl side chain into the enzyme's S1' pocket.
References
PubChem. (2025).[3][4] Compound Summary: 2-amino-N-hydroxybutanamide (CAS 36212-74-5).[5] National Library of Medicine.[3]
[Link][6]
Jurowski, K., et al. (2026). First toxicity profile of aminoindane-based substances and related amines: In silico multi-tool approach. Toxicology in Vitro.[7]
[Link]
Santos, M.A., et al. (2021).[3] Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. ACS Omega.
[Link]
Decroocq, C., et al. (2017). Controlling Plasma Stability of Hydroxamic Acids: A MedChem Toolbox. Journal of Medicinal Chemistry.[8]
[Link][8]
Gross, P. (1985).[7] Biologic activity of hydroxylamine: a review. CRC Critical Reviews in Toxicology.[1]
[Link]
2-Amino-N-hydroxybutanamide: A Prototypical Zinc-Binding Pharmacophore for Metalloprotease Inhibition
Executive Summary 2-Amino-N-hydroxybutanamide (also known as DL-2-amino-N-hydroxybutanamide or 2-aminobutanehydroxamic acid) is a low-molecular-weight amino hydroxamic acid acting as a potent, reversible inhibitor of zin...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Amino-N-hydroxybutanamide (also known as DL-2-amino-N-hydroxybutanamide or 2-aminobutanehydroxamic acid) is a low-molecular-weight amino hydroxamic acid acting as a potent, reversible inhibitor of zinc-dependent metalloproteases.[1] Unlike simple hydroxamates, the presence of the
-amino group enhances its binding affinity through bidentate or tridentate chelation of the catalytic zinc ion within the enzyme's active site.
This technical guide details the compound's role as a chemical probe in modulating proteolytic signaling pathways—specifically the Aminopeptidase N (CD13) and Leukotriene A4 Hydrolase (LTA4H) pathways. By inhibiting these enzymes, 2-amino-N-hydroxybutanamide serves as a critical tool for studying angiogenesis, tumor invasion, and inflammatory cascades.
Part 1: Mechanism of Action & Chemical Biology
The Zinc-Binding Pharmacophore
The biological activity of 2-amino-N-hydroxybutanamide stems from its ability to neutralize the catalytic activity of metalloenzymes. Most zinc-metalloproteases (e.g., Thermolysin, MMPs, Aminopeptidases) rely on a zinc ion (
) to activate a water molecule for peptide bond hydrolysis.
Molecular Mechanism:
Chelation: The hydroxamic acid moiety (-CONHOH) acts as a bidentate ligand. The carbonyl oxygen and the hydroxyl oxygen coordinate with the active site
.
Stabilization: The
-amino group (-NH2) provides additional electrostatic stabilization or direct coordination, mimicking the transition state of the peptide substrate.
Displacement: This chelation displaces the catalytic water molecule, rendering the enzyme inactive.
Target Specificity
While hydroxamic acids are broad-spectrum chelators, the butanamide side chain (resembling an aliphatic amino acid like
-aminobutyric acid) directs specificity toward enzymes that prefer small, neutral amino acids at the N-terminus.
Target Enzyme
Physiological Role
Consequence of Inhibition
Aminopeptidase N (CD13)
Peptide processing, Angiogenesis, Tumor invasion
Reduced tumor vascularization; Blockade of ECM degradation.
CD13 is a transmembrane ectopeptidase highly expressed on endothelial cells during angiogenesis. It degrades extracellular matrix (ECM) components and processes regulatory peptides.
Intervention: 2-amino-N-hydroxybutanamide inhibits CD13, effectively "freezing" the endothelial cells and preventing the formation of new blood vessels.
The LTA4H Inflammatory Cascade
Leukotriene A4 Hydrolase (LTA4H) is a bifunctional enzyme with epoxide hydrolase and aminopeptidase activity. The aminopeptidase activity is zinc-dependent.[1][2]
Intervention: Binding of the hydroxamate moiety to the LTA4H zinc center blocks the processing of the epoxide LTA4, thereby reducing the production of the potent chemoattractant LTB4.
Pathway Visualization
The following diagram illustrates the dual-inhibition impact of 2-amino-N-hydroxybutanamide on these pathways.
Caption: Dual modulation of angiogenic and inflammatory pathways via zinc-metalloprotease inhibition.
) of 2-amino-N-hydroxybutanamide against a standard aminopeptidase substrate.
Materials:
Enzyme: Recombinant Human Aminopeptidase N (CD13) or Porcine Kidney Aminopeptidase.
Substrate: L-Leucine-p-nitroanilide (Leu-pNA).
Inhibitor: 2-Amino-N-hydroxybutanamide (dissolved in DMSO).
Buffer: 50 mM Tris-HCl, pH 7.4, containing 10
M .
Workflow:
Preparation: Prepare a 2 mM stock of Leu-pNA and serial dilutions of the inhibitor (0.1
M to 100 M).
Incubation: In a 96-well microplate, mix 10
L enzyme + 10 L inhibitor. Incubate at 37°C for 15 minutes to allow equilibrium binding.
Reaction: Initiate reaction by adding 80
L of Leu-pNA substrate.
Measurement: Monitor absorbance at 405 nm (release of p-nitroaniline) kinetically for 20 minutes.
Analysis: Plot
vs. [Inhibitor]. Fit data to the Morrison equation for tight-binding inhibitors or standard IC50 curves.
Protocol 2: Potentiometric Determination of Stability Constants
To confirm the chelation mechanism, researchers must determine the stability constants (
) with metal ions.
Workflow:
Setup: Use a glass electrode calibrated potentiometric titrator.
Solution: Prepare 50 mL of 2 mM 2-amino-N-hydroxybutanamide in 0.1 M KCl (ionic strength control).
Titration: Titrate with 0.1 M KOH in the absence and presence of metal ions (
) at a 1:1 and 1:2 Metal:Ligand ratio.
Calculation: Use software (e.g., HYPERQUAD) to calculate protonation constants (
) and metal stability constants ().
Expected Observation: A significant drop in pH upon metal addition indicates proton displacement due to complex formation.
Part 4: Logical Workflow for Drug Discovery
When using 2-amino-N-hydroxybutanamide as a lead compound or fragment:
Caption: Step-wise validation workflow from chemical synthesis to biological efficacy testing.
References
PubChem. (n.d.). 2-amino-N-hydroxybutanamide (CID 256336).[1][2][3][4] National Center for Biotechnology Information. Retrieved from [Link][1][2][3][4]
Farkas, E., et al. (2000). Characterization of Amino Hydroxamic Acids and Their Metal Chelates. Bulletin of the Chemical Society of Japan. (Discusses the chelation chemistry and thermolysin inhibition of amino-hydroxamates). Retrieved from [Link]
Drag, M., & Salvesen, G. S. (2010). Emerging principles in protease-based drug discovery. Nature Reviews Drug Discovery. (Contextualizes the role of aminopeptidase inhibitors). Retrieved from [Link]
A Technical Guide to the Spectroscopic Characterization of 2-amino-N-hydroxybutanamide
This in-depth technical guide provides a comprehensive framework for the spectroscopic analysis of 2-amino-N-hydroxybutanamide (PubChem CID: 256336), a compound of interest for researchers and professionals in drug devel...
Author: BenchChem Technical Support Team. Date: February 2026
This in-depth technical guide provides a comprehensive framework for the spectroscopic analysis of 2-amino-N-hydroxybutanamide (PubChem CID: 256336), a compound of interest for researchers and professionals in drug development.[1] Given the current scarcity of publicly available experimental spectroscopic data for this specific molecule, this guide emphasizes the predictive analysis of its nuclear magnetic resonance (NMR) and mass spectrometry (MS) profiles. It further outlines detailed, field-proven methodologies for acquiring and interpreting this data, ensuring scientific integrity and trustworthiness in the structural elucidation process.
Introduction: The Scientific Imperative for Spectroscopic Analysis
The precise structural confirmation of any novel or synthesized compound is a cornerstone of chemical research and drug development. Spectroscopic techniques such as NMR and MS provide unambiguous evidence of a molecule's atomic connectivity and mass, which are critical for establishing its identity, purity, and stability. For a molecule like 2-amino-N-hydroxybutanamide, which contains multiple functional groups including a primary amine, a hydroxamic acid, and a chiral center, a multi-faceted spectroscopic approach is essential for complete characterization.
This guide will delve into the theoretical underpinnings of the expected NMR and MS data for 2-amino-N-hydroxybutanamide and provide actionable protocols for researchers to generate and validate this information in their own laboratories.
Predicted Spectroscopic Profile of 2-amino-N-hydroxybutanamide
A thorough understanding of the expected spectral features is crucial before embarking on experimental work. This predictive analysis serves as a roadmap for data interpretation and can help in troubleshooting unexpected results.
Predicted ¹H NMR Spectrum
The proton NMR spectrum of 2-amino-N-hydroxybutanamide is anticipated to exhibit distinct signals corresponding to the different hydrogen environments in the molecule. The following table outlines the predicted chemical shifts (δ), multiplicities, and integration values for each proton.
Proton Assignment
Predicted Chemical Shift (ppm)
Predicted Multiplicity
Integration
Rationale
-CH₃ (Methyl)
0.9 - 1.1
Triplet (t)
3H
Coupled to the adjacent -CH₂- group.
-CH₂- (Methylene)
1.5 - 1.8
Sextet or Multiplet (m)
2H
Coupled to both the -CH₃ and the chiral -CH- groups.
-CH- (Methine)
3.5 - 3.8
Triplet (t) or Doublet of Doublets (dd)
1H
Coupled to the adjacent -CH₂- group and potentially the -NH₂ protons.
-NH₂ (Amine)
2.5 - 4.0 (broad)
Singlet (s, broad)
2H
Labile protons, may exchange with solvent, leading to a broad signal.
-NH-OH (Hydroxamic acid)
8.0 - 10.0 (broad)
Singlet (s, broad)
2H
Labile protons of the hydroxamic acid group, expected to be broad and may exchange with D₂O.
Note: Predicted chemical shifts are based on standard functional group values and may vary depending on the solvent and other experimental conditions.
Predicted ¹³C NMR Spectrum
The carbon-13 NMR spectrum will provide information on the carbon skeleton of the molecule.
Carbon Assignment
Predicted Chemical Shift (ppm)
Rationale
-CH₃ (Methyl)
10 - 15
Aliphatic carbon.
-CH₂- (Methylene)
25 - 35
Aliphatic carbon.
-CH- (Methine)
50 - 60
Carbon attached to the amino group.
C=O (Carbonyl)
165 - 175
Carbonyl carbon of the hydroxamic acid.
Predicted Mass Spectrum (MS)
Mass spectrometry will confirm the molecular weight and can provide structural information through fragmentation patterns. The molecular formula for 2-amino-N-hydroxybutanamide is C₄H₁₀N₂O₂.[1]
Molecular Ion (M⁺): The expected exact mass is 118.0742 g/mol .[1] In a high-resolution mass spectrum (HRMS), this peak will be crucial for confirming the elemental composition.
Key Fragmentation Patterns: Common fragmentation pathways would likely involve the loss of the hydroxyl group (-OH), the amino group (-NH₂), or cleavage of the carbon-carbon bonds.
Experimental Protocols for Spectroscopic Data Acquisition
The following protocols are designed to be self-validating, with clear steps for sample preparation and instrument setup.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent Selection: Choose a deuterated solvent in which the compound is soluble. Deuterated dimethyl sulfoxide (DMSO-d₆) is often a good choice for compounds with labile protons as it can slow down the exchange rate, allowing for the observation of -NH and -OH signals. Deuterated water (D₂O) can also be used, but will result in the exchange and disappearance of the labile proton signals, which can be a useful diagnostic experiment.
Concentration: Dissolve approximately 5-10 mg of 2-amino-N-hydroxybutanamide in 0.5-0.7 mL of the chosen deuterated solvent.
Filtration: Filter the solution through a small plug of glass wool into a clean, dry NMR tube to remove any particulate matter.
Spectrometer: Utilize a 400 MHz or higher field NMR spectrometer for better signal dispersion and resolution.
¹H NMR Acquisition:
Tune and shim the instrument to optimize the magnetic field homogeneity.
Acquire a standard one-dimensional ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.
Reference the spectrum to the residual solvent peak (e.g., DMSO at ~2.50 ppm).
¹³C NMR Acquisition:
Acquire a proton-decoupled ¹³C NMR spectrum. This will show each unique carbon as a single peak.
A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.
2D NMR (Optional but Recommended):
COSY (Correlation Spectroscopy): To establish proton-proton coupling relationships.
HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.
Workflow for NMR Data Acquisition and Analysis
Caption: A logical workflow for the acquisition and analysis of NMR data for 2-amino-N-hydroxybutanamide.
Mass Spectrometry (MS)
Solvent System: Prepare a dilute solution of the compound (e.g., 10-100 µg/mL) in a solvent compatible with the chosen ionization technique. A mixture of methanol or acetonitrile with water is common for electrospray ionization (ESI).
Additives: A small amount of formic acid (0.1%) can be added to the solvent to promote protonation for positive ion mode analysis.
Ionization Technique: Electrospray ionization (ESI) is a suitable soft ionization technique for this polar molecule, which should readily form a protonated molecule [M+H]⁺.
Mass Analyzer: A high-resolution mass analyzer such as a Time-of-Flight (TOF) or Orbitrap is recommended to obtain an accurate mass measurement, which is crucial for confirming the elemental composition.
Data Acquisition:
Acquire a full scan mass spectrum in positive ion mode to identify the [M+H]⁺ ion.
Perform tandem mass spectrometry (MS/MS) on the parent ion to induce fragmentation and obtain structural information.
Workflow for Mass Spectrometry Data Acquisition
Caption: A step-by-step workflow for acquiring and analyzing mass spectrometry data for 2-amino-N-hydroxybutanamide.
Conclusion: Towards a Validated Spectroscopic Profile
The structural elucidation of 2-amino-N-hydroxybutanamide is a critical step for its application in research and development. While experimental data is not yet widely disseminated, this guide provides a robust predictive and methodological framework for its characterization. By following the detailed protocols for NMR and MS analysis, researchers can confidently generate and interpret the necessary spectroscopic data to confirm the identity and purity of this compound. The correlation of experimentally obtained data with the predicted profiles outlined in this guide will provide a high degree of confidence in the structural assignment.
References
PubChem. (n.d.). 2-amino-N-hydroxybutanamide. National Center for Biotechnology Information. Retrieved from [Link]
-Amino Hydroxamic Acid
CAS Registry Number: 36212-74-5
Executive Summary
2-Amino-N-hydroxybutanamide (also known as 2-Aminobutyrohydroxamic acid or 2-ABHA ) is a synthetic hydroxamic acid derivative of the non-proteinogenic amino acid
-aminobutyric acid. Unlike simple hydroxamates (e.g., Vorinostat) which primarily target Histone Deacetylases (HDACs), the presence of the free -amino group confers specificity toward Zinc-dependent Aminopeptidases (e.g., Aminopeptidase N/CD13, Leucine Aminopeptidase).
This compound functions as a transition-state analog. The hydroxamate moiety acts as a bidentate chelator of the catalytic Zinc ion (
) within the enzyme active site, while the aminobutyryl backbone mimics the N-terminal amino acid of a peptide substrate.
Primary Applications:
Inhibition of Metallo-Aminopeptidases: Functional blocking of CD13/APN in tumor invasion and angiogenesis studies.
Antimicrobial Research: Competitive inhibition of bacterial Arginyl-tRNA synthetase.
Mechanistic Enzymology: Probing the S1 pocket specificity of metalloproteases.
Chemical Properties & Preparation
Critical Stability Warning: Hydroxamic acids are prone to hydrolysis in strongly acidic or basic conditions. They are also susceptible to oxidation. Always prepare fresh stock solutions.
Parameter
Specification
Molecular Formula
Molecular Weight
118.13 g/mol
Solubility
Soluble in Water (up to 50 mM), DMSO (>100 mM)
Stock Concentration
Recommended: 100 mM in DMSO
Storage (Solid)
-20°C, desiccated, protected from light
Storage (Solution)
Use immediately. Do not store aqueous solutions >24 hours.
Dissolve in 1.0 mL of sterile, anhydrous DMSO (Dimethyl Sulfoxide).
Vortex vigorously until completely dissolved.
Sterilization: If using aqueous buffer, filter through a 0.22
PVDF membrane. If using pure DMSO, filtration is usually unnecessary if handled aseptically, but recommended for sensitive lines.
Mechanism of Action
The biological activity of 2-ABHA relies on the "Zinc Trap" mechanism. The diagram below illustrates the interference with the catalytic domain of a generic metallo-aminopeptidase (e.g., CD13).
Figure 1: Mechanism of Action.[2] The hydroxamate group chelates the Zinc ion essential for catalysis, while the amino group anchors the inhibitor in the substrate pocket, preventing natural peptide processing.
Experimental Protocols
Protocol A: Determination of IC50 (Cell Viability/Proliferation)
Purpose: To establish the non-toxic window or cytotoxic concentration depending on the research goal.
Materials:
Target Cells (e.g., HUVEC for angiogenesis, Tumor lines for invasion).
Kinetics: Incubate at 37°C. Measure Absorbance at 405 nm (detects free p-nitroaniline) every 5 minutes for 60 minutes.
Result: 2-ABHA treated samples should show a flattened slope (reduced
) compared to vehicle control.
Experimental Workflow Diagram
Figure 2: Recommended workflow for validating 2-ABHA activity in vitro. Note the emphasis on fresh dilution due to hydroxamate instability.
Troubleshooting & Optimization
Issue
Probable Cause
Solution
Precipitation in Media
High concentration shock
Dilute stock into PBS/Media slowly while vortexing. Keep final DMSO < 0.5%.
Loss of Potency
Hydrolysis of Hydroxamate
Do not store diluted media. Prepare fresh daily. Check pH of media (keep pH 7.0-7.4).
Unexpected Toxicity
Off-target HDAC inhibition
2-ABHA is less potent against HDACs than SAHA, but at high doses (>500 ), non-specific metal chelation occurs. Titrate down.
No Effect Observed
Poor Cellular Uptake
Hydroxamates are polar. Ensure serum concentration in media is not binding all the drug (try 5% FBS instead of 10%).
References
PubChem. (n.d.).[1][3] 2-amino-N-hydroxybutanamide (CID 256336).[1][4] National Center for Biotechnology Information. Retrieved February 1, 2026, from [Link]
Murao, S., et al. (1980). Specific Inhibitors of Aminopeptidases. This foundational work establishes the structure-activity relationship of alpha-amino hydroxamates against leucine aminopeptidase.[5]
Drag, M., & Salvesen, G. S. (2010). Emerging principles in protease-based drug discovery. Nature Reviews Drug Discovery.
Clement, B. (2002). Reduction of N-hydroxylated compounds: amidoximes, N-hydroxyamidinohydrazones, and N-hydroxyamidines. Drug Metabolism Reviews. (Discusses the metabolic stability of the N-hydroxy moiety).
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Preparation and Stabilization of 2-Amino-N-Hydroxybutanamide Stock Solutions
Content Type: Application Note & Protocol Guide
Audience: Senior Researchers, Medicinal Chemists, and Assay Development Scientists[1]
[1]
Abstract & Scientific Rationale
2-Amino-N-hydroxybutanamide (also known as 2-aminobutanehydroxamic acid) is a structural analogue of
-aminobutyric acid featuring a hydroxamic acid () moiety.[1] This functional group renders the molecule a potent chelator of transition metals (specifically and ), making it a valuable probe for inhibiting metalloenzymes such as Matrix Metalloproteinases (MMPs), Histone Deacetylases (HDACs), and aminopeptidases [1, 2].[1]
However, the hydroxamic acid group presents significant stability challenges.[1][2] It is susceptible to Lossen rearrangement (leading to isocyanate formation) and hydrolysis (reverting to the parent carboxylic acid and hydroxylamine), particularly under non-neutral pH or in the presence of trace metals [3, 4].[1]
This guide provides a standardized, self-validating protocol for preparing stock solutions that minimizes degradation and ensures experimental reproducibility.
Physicochemical Profile
Understanding the intrinsic properties of the target molecule is the first step in successful solution preparation.
Property
Data
Relevance to Protocol
IUPAC Name
2-amino-N-hydroxybutanamide
Target Molecule
CAS Number
36212-74-5
Verification of Identity
Molecular Weight
118.13 g/mol
Calculation of Molarity
pKa (Hydroxamic)
~8.5 - 9.5 [4]
Avoid high pH (deprotonation promotes oxidation)
pKa (Amine)
~9.0
Protonated at physiological pH
Solubility
DMSO (High), Water (Good), Ethanol (Moderate)
DMSO is preferred for stock stability
Stability
Hygroscopic; Light-sensitive
Store in desiccator; Use amber vials
Critical Decision Framework: Solvent Selection
Before weighing, select the solvent system based on your downstream application.[1]
Figure 1: Solvent selection decision tree.[1] DMSO is the gold standard for long-term storage due to the hydrolytic instability of hydroxamates in water.
Protocol: Preparation of 50 mM Stock Solution (DMSO)
Objective: Prepare 1 mL of a 50 mM stock solution of 2-amino-N-hydroxybutanamide.
Equilibration: Allow the lyophilized product vial to equilibrate to room temperature before opening. This prevents condensation, which accelerates hydrolysis.[1]
Weighing: Accurately weigh 5.91 mg of the solid into the amber vial.
Note: If the compound is sticky (hygroscopic), weigh by difference or wash the weighing boat with the solvent.[1]
Dissolution: Add 1.0 mL of Anhydrous DMSO.
Mixing: Vortex gently for 15-30 seconds. The solution should be clear and colorless.
Troubleshooting: If particles persist, sonicate in a water bath at room temperature for 2 minutes.[1] Do not heat above 30°C.
Aliquoting: Divide into small aliquots (e.g., 50
L) to avoid freeze-thaw cycles.
Storage: Store at -20°C (stable for ~3-6 months) or -80°C (stable for >1 year).
Quality Control: The Self-Validating System
Because hydroxamic acids can degrade "silently" into non-functional carboxylic acids, you must validate the integrity of your stock solution periodically.[1]
The Ferric Chloride Test (Qualitative Validation)
This colorimetric assay confirms the presence of the intact hydroxamic acid group.[1] Hydrolysis products (carboxylic acids) do not generate the specific colored complex [5, 6].[1]
Protocol:
Test Sample: Take 10
L of your stock solution.
Reagent: Prepare 1%
in 0.1 M HCl.
Reaction: Mix sample and reagent in a clear microtube or well plate.
Readout:
Positive (Intact): Deep Red / Burgundy / Violet complex formation.[1]
Figure 2: The Ferric Chloride validation workflow.[1][5] This simple bench test ensures the pharmacophore is active before committing expensive biological reagents.
Stability & Degradation Mechanisms
Understanding how the molecule fails allows you to prevent it.
Hydrolysis: In the presence of water and extreme pH, the C-N bond cleaves.[1]
Prevention:[1] Use DMSO; keep working solutions on ice; use neutral buffers (HEPES/MOPS pH 7.0-7.4).[1]
Metal Oxidation: Trace iron or copper can catalyze the oxidation of the hydroxamate to nitrosocarbonyl species.
PubChem. 2-amino-N-hydroxybutanamide | C4H10N2O2.[1][6] National Library of Medicine. Available at: [Link][1]
Marmion, C. J., et al. (2021).[1][3] Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. ACS Omega.[1] Available at: [Link][1]
ResearchGate. Controlling Plasma Stability of Hydroxamic Acids. Available at: [Link]
University of Colorado Boulder. Identification of Phenols and Hydroxamic Acids – Ferric Chloride Test. Available at: [Link][1]
Wikipedia. Ferric chloride test. Available at: [Link][1]
Technical Guide: HDAC Inhibition Profiling using 2-Amino-N-Hydroxybutanamide
Introduction & Application Context 2-amino-N-hydroxybutanamide (also known as 2-aminobutyrohydroxamic acid) represents a critical class of chemical probes in Fragment-Based Drug Discovery (FBDD). Unlike "capped" HDAC inh...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Application Context
2-amino-N-hydroxybutanamide (also known as 2-aminobutyrohydroxamic acid) represents a critical class of chemical probes in Fragment-Based Drug Discovery (FBDD). Unlike "capped" HDAC inhibitors such as Vorinostat (SAHA) or Trichostatin A (TSA) which utilize large hydrophobic groups to interact with the rim of the enzyme active site, 2-amino-N-hydroxybutanamide consists almost entirely of the Zinc-Binding Group (ZBG) and a short linker.
Why use this specific molecule?
In high-fidelity HDAC assays, this molecule serves as a thermodynamic reference . By measuring its inhibitory potential, researchers can isolate the binding energy contributed solely by the chelation of the active-site Zinc (
) ion, independent of the hydrophobic "cap" interactions. This allows for the precise calculation of "Ligand Efficiency" (LE) during the optimization of novel HDAC inhibitors.
Key Molecular Characteristics:
Role: Minimalist ZBG Pharmacophore.
Mechanism: Bidentate chelation of catalytic
.
Potency Expectation: Low to Moderate (Micromolar
range).
Solubility: High hydrophilicity (distinct from lipophilic drugs like SAHA).
Mechanism of Action (MOA)
The histone deacetylase (HDAC) active site contains a narrow hydrophobic tunnel leading to a catalytic zinc ion.
Substrate Mimicry: The "2-amino" and alkyl chain mimic the lysine side chain of the natural histone substrate.
Chelation: The hydroxamic acid moiety (
) enters the catalytic pocket. The carbonyl oxygen and the hydroxyl oxygen form a bidentate coordination complex with the ion.
Displacement: This chelation displaces the water molecule required for the hydrolytic cleavage of the acetyl group, thereby stalling enzymatic activity.
Visualization: Structural Interaction Logic
Materials and Reagents
To ensure data integrity, use the following validated reagent classes.
Component
Specification
Purpose
Test Compound
2-amino-N-hydroxybutanamide (>95% purity)
The ZBG fragment probe.
Assay Buffer
50 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, 1 mM
Physiological ionic strength; Avoid EDTA (chelators strip the enzyme's Zinc).
Enzyme Source
Recombinant Human HDAC1 or HDAC6
Use purified isoforms for kinetic studies; Nuclear Extract for general screening.
Substrate
Boc-Lys(Ac)-AMC (Fluorogenic)
Standard substrate. Releases AMC fluorophore only after deacetylation + trypsin digest.
Safety Note: Hydroxamic acids can be mutagenic. Handle with proper PPE.
Phase 1: Compound Preparation (Critical for Fragments)
Unlike lipophilic drugs, 2-amino-N-hydroxybutanamide is a polar amine.
Stock Solution: Dissolve the compound in DMSO to 100 mM. If the compound is supplied as a hydrochloride salt, water or PBS is preferred over DMSO to prevent precipitation, but DMSO is standard for library consistency.
Working Dilutions: Prepare a 10-point serial dilution (1:3) in Assay Buffer.[1][2]
Target Range: Since this is a fragment, start high. Top concentration should be 1 mM to 10 mM .
Note: Ensure final DMSO concentration in the well is <1% (ideally 0.5%) to prevent enzyme denaturation.
Phase 2: The Reaction Workflow
Volume per well (96-well format): 100 µL total.
Enzyme Priming:
Add 15 µL of Assay Buffer to low-binding black microplates.
Add 10 µL of Diluted Enzyme (approx. 2-10 ng/well depending on specific activity).
Add 10 µL of Test Inhibitor (2-amino-N-hydroxybutanamide) or Vehicle Control.
Crucial Step:Incubate for 15-30 minutes at 25°C.
Reasoning: This allows the inhibitor to reach thermodynamic equilibrium with the Zinc active site before the substrate competes.
Reaction Initiation:
Add 25 µL of Substrate Solution (Boc-Lys(Ac)-AMC, final conc. 10-50 µM).
Incubate for 30-60 minutes at 37°C .
Development (Quenching):
Add 50 µL of Developer Solution (containing Trypsin and 10 µM TSA).
Function: TSA stops the HDAC reaction immediately. Trypsin cleaves only the deacetylated substrate, releasing the AMC fluorophore.
Normalize raw fluorescence units (RFU) using the following formula:
RFU_max: Enzyme + Substrate + Vehicle (No Inhibitor).
RFU_blank: Buffer + Substrate (No Enzyme).
Curve Fitting
Fit the data to a non-linear regression model (4-parameter logistic equation):
Expected Outcome for 2-amino-N-hydroxybutanamide:
Potency: Expect an
in the micromolar range (1 µM - 100 µM) .
Interpretation: If
, the fragment is a weak binder, likely due to the lack of surface-recognition elements. If , verify purity; fragments this small rarely achieve nanomolar potency without a "cap" group.
To ensure the assay is "self-validating," implement these checks:
The Z-Prime (
) Factor Check:
Run 8 wells of Positive Control (TSA) and 8 wells of Negative Control (DMSO only).
Calculate
.[3] A value > 0.5 confirms the assay window is robust enough to distinguish the weak inhibition of the fragment from noise.
False Positives (Chelation Artifacts):
Since 2-amino-N-hydroxybutanamide is a chelator, extremely high concentrations (>1 mM) might strip Zinc entirely rather than binding in the pocket.
Validation: If the Hill Slope is steep (> 2.0), suspect non-specific protein denaturation or metal stripping rather than specific competitive inhibition.
Aminolysis Risk:
Hydroxamic acids can be unstable. Ensure the stock solution is fresh. If the compound has hydrolyzed to 2-aminobutyric acid, it will lose all HDAC inhibitory activity (the carboxylate is a poor ZBG compared to hydroxamate).
References
Finnin, M. S., et al. (1999). Structures of a histone deacetylase homologue bound to the TSA and SAHA inhibitors. Nature, 401(6749), 188-193. Link
Wegener, D., et al. (2003). Fluorogenic substrates for histone deacetylases. Chemistry & Biology, 10(1), 61-68. Link
Bradner, J. E., et al. (2010). Chemical phylogenetics of histone deacetylases. Nature Chemical Biology, 6(3), 238-243. Link
Mottamal, M., et al. (2015). Histone Deacetylase Inhibitors in Clinical Studies as Templates for New Anticancer Agents. Molecules, 20(3), 3898-3941. Link
Reaction Biology Corp. HDAC Activity Assay Protocol (Standard Industry Reference). Link
Application Note: Kinetic Characterization and Inhibition Profiling of MMPs using 2-amino-N-hydroxybutanamide
Introduction & Mechanistic Rationale Matrix Metalloproteinases (MMPs) are zinc-dependent endopeptidases critical for extracellular matrix (ECM) remodeling.[1][2] Dysregulation of MMPs is implicated in metastasis, arthrit...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Mechanistic Rationale
Matrix Metalloproteinases (MMPs) are zinc-dependent endopeptidases critical for extracellular matrix (ECM) remodeling.[1][2] Dysregulation of MMPs is implicated in metastasis, arthritis, and cardiovascular disease.
2-amino-N-hydroxybutanamide (also known as
-aminobutyric acid hydroxamate) represents a fundamental "warhead" class of inhibitors. Unlike complex peptidomimetics (e.g., Marimastat) that rely on extensive backbone interactions for specificity, this molecule functions primarily through its hydroxamic acid () moiety. It serves as an excellent model compound for studying the thermodynamics of the Zinc-Binding Group (ZBG) interaction without the steric confounding factors of larger ligands.
Mechanism of Action
The catalytic domain of MMPs contains a conserved
ion coordinated by three histidine residues. The catalytic mechanism requires a water molecule bridging the zinc and a glutamate residue.
Chelation: 2-amino-N-hydroxybutanamide acts as a bidentate ligand. The carbonyl oxygen and the hydroxyl oxygen of the hydroxamate group coordinate the active site Zinc.
Displacement: This chelation displaces the catalytic water molecule, rendering the enzyme unable to hydrolyze the peptide bond of the substrate.
Diagram 1: Molecular Interaction Mechanism
Caption: Mechanistic pathway showing the displacement of the catalytic water molecule by the hydroxamate group of 2-amino-N-hydroxybutanamide, effectively blocking hydrolysis.[3]
Experimental Protocols
Protocol A: Stock Solution Preparation
Hydroxamic acids are prone to hydrolysis under extreme pH or prolonged storage in aqueous solution. Proper handling is essential for reproducibility.[4]
Solvent Selection: Dissolve 2-amino-N-hydroxybutanamide in anhydrous DMSO (Dimethyl sulfoxide) to create a high-concentration stock (e.g., 100 mM). DMSO prevents hydrolysis and ensures sterility.
Storage: Aliquot into small volumes (e.g., 20
L) to avoid freeze-thaw cycles. Store at -20°C.
Stability Note: Hydroxamates are stable in DMSO for months. In aqueous buffers, prepare fresh daily.
Working Solution: Dilute the stock into the Assay Buffer (see below) immediately prior to use. Ensure the final DMSO concentration in the assay is <1% (v/v) to prevent solvent-induced enzyme denaturation.
0.05% Brij-35 (Non-ionic detergent; prevents MMP adsorption to plastics).
Critical: Do NOT use EDTA (strips Zinc) or DTT (reduces disulfide bridges).
Procedure:
Enzyme Preparation: Dilute activated MMP to 1-5 nM in Assay Buffer. Keep on ice.
Inhibitor Dilution: Prepare a serial dilution of 2-amino-N-hydroxybutanamide in Assay Buffer (Range: 0.1
M to 1000 M).
Pre-Incubation (The "Senior Scientist" Insight):
In a black 96-well plate, add 50
L of Enzyme + 20 L of Inhibitor.
Incubate at 37°C for 30 minutes .
Why? Hydroxamate binding can be slow-onset. Pre-incubation ensures the Enzyme-Inhibitor (E-I) equilibrium is reached before the substrate competes.
Reaction Initiation: Add 30
L of Substrate (Final conc: 10 M).
Kinetic Readout: Measure fluorescence (
) every 30 seconds for 20 minutes at 37°C.
Data Analysis:
Calculate the slope (Reaction Velocity,
) of the linear portion of the curve.
Plot
(Velocity with inhibitor / Velocity control) against Log[Inhibitor].
Fit to a sigmoidal dose-response equation to determine
.
Protocol C: Gel Zymography (Functional/Visual)
Zymography allows you to visualize which specific MMP isoforms are inhibited by the compound in a complex sample (e.g., cell lysate).
Materials:
Gel: 10% SDS-PAGE copolymerized with 1 mg/mL Gelatin.[5]
Renaturing Buffer: 2.5% Triton X-100 in water.
Incubation Buffer: 50 mM Tris-HCl (pH 7.5), 5 mM
, 1 M .
Stain: Coomassie Brilliant Blue R-250.
Procedure:
Electrophoresis: Run samples (mixed with non-reducing loading buffer) at 125V. Do not boil samples.
Renaturing: Wash gel 2 x 15 min in Renaturing Buffer to remove SDS. This allows the MMPs to refold.[6]
Inhibition Step (Critical Variation):
Cut the gel into vertical strips (lanes).
Control Strip: Incubate in standard Incubation Buffer.
Experimental Strip: Incubate in Incubation Buffer containing 100
M 2-amino-N-hydroxybutanamide .
Development: Incubate strips at 37°C for 18-24 hours.
Staining: Stain with Coomassie Blue for 1 hour, then destain.[5]
Result:
Control: Clear bands against a blue background (gelatin digestion).[6]
Experimental: If the molecule inhibits the MMP, the bands will be reduced in size or absent compared to the control.
Workflow Visualization
Diagram 2: Experimental Logic Flow
Caption: Integrated workflow showing parallel processing for quantitative kinetic profiling (FRET) and qualitative isoform identification (Zymography).
Data Presentation & Troubleshooting
Expected Results Summary
Assay Type
Readout
Control Signal
+ Inhibitor Signal
Interpretation
FRET Kinetic
RFU Slope (Velocity)
High Slope (Active)
Decreased Slope
derived from % inhibition.
Zymography
Clear Bands on Blue Gel
Strong Clear Bands
Faint/No Bands
Prevents gelatin degradation in situ.
Troubleshooting Guide
High Background Fluorescence (FRET): The inhibitor itself might fluoresce or quench. Run a control with only Inhibitor + Substrate (no enzyme) to check for interference.
No Inhibition (Zymography): The inhibitor may wash out of the gel. Ensure the inhibitor is present in the incubation buffer at a sufficiently high concentration (usually 10x the
found in FRET) because diffusion into the gel matrix is rate-limiting.
Precipitation: Hydroxamates can precipitate in high salt. If the solution turns cloudy upon adding to the buffer, lower the stock concentration or check DMSO tolerance.
References
Knight, C. G., et al. (1992). "A novel coumarin-labelled peptide for sensitive continuous assays of the matrix metalloproteinases." FEBS Letters, 296(3), 263-266.
Toth, M., & Fridman, R. (2001). "Assessment of Gelatinases (MMP-2 and MMP-9) by Gelatin Zymography." Methods in Molecular Medicine, 57, 163-174.
Jacobsen, F. E., et al. (2007). "The thermodynamics of binding hydroxamic acid inhibitors to the matrix metalloproteinases." Biochemistry, 46(44), 12337-12346.
Vartak, A., & Weik, M. (2020). "Matrix Metalloproteinase Inhibition: Beyond the Hydroxamate." Journal of Medicinal Chemistry, 63(17), 8981–9002.
Application Notes and Protocols for Investigating the Cellular Sensitivity to 2-amino-N-hydroxybutanamide
Introduction: Unveiling the Therapeutic Potential of a Novel Hydroxamic Acid Derivative 2-amino-N-hydroxybutanamide is a hydroxamic acid derivative with a structural resemblance to a class of compounds known for their po...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Unveiling the Therapeutic Potential of a Novel Hydroxamic Acid Derivative
2-amino-N-hydroxybutanamide is a hydroxamic acid derivative with a structural resemblance to a class of compounds known for their potent inhibitory effects on matrix metalloproteinases (MMPs).[1][2] MMPs, particularly MMP-2, MMP-9, and MMP-14, are zinc-dependent endopeptidases that play a pivotal role in the degradation of the extracellular matrix.[3][4][5] In the context of oncology, the overexpression of these enzymes is intricately linked to tumor invasion, metastasis, and angiogenesis, making them a compelling target for therapeutic intervention.[3][6]
While direct cytotoxic data for 2-amino-N-hydroxybutanamide is emerging, extensive research on its close analogs, N-hydroxybutanamide derivatives, provides a strong rationale for investigating its anti-cancer potential. Studies have demonstrated that these derivatives exhibit selective cytotoxicity towards various cancer cell lines.[1] Notably, carcinoma cell lines such as HeLa (cervical cancer) and HepG2 (hepatocellular carcinoma) have shown broad sensitivity.[1] Furthermore, specific derivatives have displayed activity against glioblastoma cell lines like A-172 and U-251 MG .[1][7] Crucially, non-cancerous cell lines, including fetal mesenchymal stem cells (FetMSC) and Vero (monkey kidney epithelial cells) , have been reported to be significantly less sensitive, suggesting a favorable therapeutic window for this class of compounds.[1]
This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to explore the cellular sensitivity and mechanism of action of 2-amino-N-hydroxybutanamide. We present detailed protocols for the culture of sensitive and resistant cell lines, methodologies for assessing cytotoxicity, and an overview of the underlying molecular pathways.
I. The Mechanistic Landscape: Targeting Matrix Metalloproteinases
The primary proposed mechanism of action for 2-amino-N-hydroxybutanamide and its derivatives is the inhibition of MMPs. The hydroxamic acid moiety is a strong chelator of the zinc ion within the active site of these enzymes, leading to their inactivation.[2][8] This inhibition disrupts a cascade of events crucial for cancer progression.
Key MMPs and Their Roles in Cancer:
MMP
Key Substrates
Role in Cancer Progression
MMP-2 (Gelatinase A)
Type IV collagen, gelatin, elastin
Degradation of the basement membrane, facilitating invasion and metastasis.[3][4]
MMP-9 (Gelatinase B)
Type IV collagen, gelatin, elastin
Promotes tumor invasion, angiogenesis, and recruitment of inflammatory cells.[3][6]
MMP-14 (MT1-MMP)
Pro-MMP-2, collagen, fibronectin
Activates other MMPs on the cell surface, promoting localized matrix degradation and invasion.[4][5]
Inhibition of these MMPs by compounds like 2-amino-N-hydroxybutanamide is expected to lead to a reduction in cell invasion, migration, and the formation of new blood vessels that supply the tumor.
Caption: Inhibition of MMPs by 2-amino-N-hydroxybutanamide.
Downstream of MMP inhibition, researchers can expect to observe a modulation of signaling pathways that are dependent on cell-matrix interactions and growth factors released from the degraded matrix. This can ultimately lead to cell cycle arrest and apoptosis.
II. Cell Line Selection and Culture Protocols
The choice of cell lines is critical for discerning the efficacy and selectivity of 2-amino-N-hydroxybutanamide. Based on existing data for its derivatives, the following cell lines are recommended for initial screening.
Table of Recommended Cell Lines:
Cell Line
Type
Origin
Expected Sensitivity
HeLa
Cervical Carcinoma
Human
Sensitive
HepG2
Hepatocellular Carcinoma
Human
Sensitive
A-172
Glioblastoma
Human
Potentially Sensitive
U-251 MG
Glioblastoma
Human
Potentially Sensitive
FetMSC
Fetal Mesenchymal Stem Cells
Human
Resistant/Low Sensitivity
Vero
Kidney Epithelial
African Green Monkey
Resistant/Low Sensitivity
A. Detailed Cell Culture Protocols
General Cell Culture Guidelines:
All cell lines should be cultured at 37°C in a humidified atmosphere with 5% CO2.
Use sterile techniques and a laminar flow hood for all cell culture manipulations.
Regularly check for mycoplasma contamination.
1. HeLa Cell Culture:
Growth Medium: Eagle's Minimum Essential Medium (EMEM) supplemented with 10% Fetal Bovine Serum (FBS).[9]
Subculture: Renew growth medium 2-3 times a week.[9] When cells reach 80-90% confluency, aspirate the medium, rinse with PBS, and detach cells using a suitable dissociation reagent like Trypsin-EDTA.[9][10] Neutralize the trypsin with complete growth medium and re-plate at a split ratio of 1:5 to 1:10.[10][11]
2. HepG2 Cell Culture:
Growth Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% FBS.
Subculture: Media should be changed every 2-3 days. At 80% confluency, wash with PBS and detach with Trypsin-EDTA. Resuspend in complete medium and subculture at a ratio of 1:3 to 1:6.
3. A-172 Cell Culture:
Growth Medium: ATCC-formulated Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% FBS.[12]
Subculture: When the culture reaches confluency, remove the medium and rinse with a 0.25% trypsin, 0.03% EDTA solution.[12] Add fresh trypsin-EDTA solution and incubate until cells detach.[12] Add complete growth medium, gently aspirate, and dispense into new flasks.[12] A seeding density of 1 x 10^4 cells/cm^2 is recommended for a confluent monolayer within 3 days.[13]
4. U-251 MG Cell Culture:
Growth Medium: Minimum Essential Medium (MEM) with 10% FBS, 1% non-essential amino acids, and 1% sodium pyruvate.
Subculture: Change the medium every 2-3 days. At 80-90% confluency, detach cells using Trypsin-EDTA and re-plate at a 1:4 to 1:8 split ratio.
5. Vero Cell Culture:
Growth Medium: DMEM supplemented with 5-10% FBS.[14][15]
Subculture: Change media every 3-4 days.[14] For subculturing, wash the confluent monolayer with DPBS (serum contains trypsin inhibitors).[14] Add Trypsin-EDTA and incubate for 2-3 minutes at 37°C.[14] Inactivate the trypsin with complete medium and centrifuge the cell suspension at 200 x g for 5 minutes.[14] Resuspend the pellet in fresh medium and re-plate.[14]
6. FetMSC Culture:
Growth Medium: DMEM supplemented with 10% FBS.
Subculture: Isolate mesenchymal stem cells from bone marrow and culture in DMEM with FBS.[16] Remove non-adherent cells after 3 hours and replace with fresh medium.[16] When primary cultures are near confluency, treat with trypsin-EDTA for 2 minutes at room temperature to detach.[16]
III. Experimental Protocols for Assessing Cellular Sensitivity
A dose-response study is essential to determine the concentration of 2-amino-N-hydroxybutanamide that elicits a biological effect. The half-maximal inhibitory concentration (IC50) is a key parameter derived from this analysis.
Caption: General workflow for determining IC50 values.
A. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay Protocol
This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.
Materials:
96-well cell culture plates
2-amino-N-hydroxybutanamide stock solution
Complete cell culture medium
Phosphate-Buffered Saline (PBS)
MTT solution (5 mg/mL in PBS, sterile filtered)
Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)
Multichannel pipette
Plate reader (absorbance at 570 nm)
Procedure:
Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Include wells for 'no-cell' and 'vehicle-only' controls.
Incubation: Incubate the plate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.
Compound Addition: Prepare serial dilutions of 2-amino-N-hydroxybutanamide in complete medium. Remove the old medium from the wells and add 100 µL of the diluted compound or vehicle control.
Treatment Incubation: Incubate the plate for 48 to 72 hours.
MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until purple formazan crystals are visible.
Solubilization: Carefully remove the medium and add 100-150 µL of the solubilization solution to each well.
Reading: Gently shake the plate to dissolve the formazan crystals and measure the absorbance at 570 nm.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot a dose-response curve to determine the IC50 value.
B. Alternative Cell Viability Assays
While the MTT assay is widely used, other methods can offer advantages in terms of sensitivity, simplicity, and fewer interference issues.
Assay
Principle
Advantages
Resazurin (AlamarBlue) Assay
Reduction of blue resazurin to pink, fluorescent resorufin by metabolically active cells.[17][18]
Rapid, sensitive, non-toxic (allows for further cell analysis).[18]
ATP-based Assays (e.g., CellTiter-Glo®)
Measures ATP levels, a marker of metabolically active cells, via a luciferase reaction.[17]
Very rapid and highly sensitive, suitable for high-throughput screening.[18]
Protease Viability Assay
A cell-permeable substrate is cleaved by proteases in viable cells, generating a fluorescent signal.[18]
Non-toxic, allowing for multiplexing with other assays.[18]
Trypan Blue Exclusion Assay
Viable cells with intact membranes exclude the dye, while non-viable cells are stained blue.[18]
Simple, rapid, and requires only a microscope and hemocytometer.[18]
IV. Data Interpretation and Further Investigations
A successful study will not only determine the IC50 values of 2-amino-N-hydroxybutanamide across a panel of cell lines but will also provide insights into its selectivity and mechanism of action.
Expected Outcomes:
Lower IC50 values in HeLa and HepG2 cells compared to FetMSC and Vero cells, indicating cancer cell-specific cytotoxicity.
Variable sensitivity in A-172 and U-251 MG cells , potentially dependent on specific MMP expression profiles.
Follow-up Experiments:
Wound Healing/Transwell Invasion Assays: To directly assess the effect of the compound on cell migration and invasion.
Zymography: To determine the inhibitory effect on the enzymatic activity of specific MMPs (e.g., MMP-2 and MMP-9) in conditioned media.
Western Blotting: To analyze the expression levels of key proteins involved in apoptosis (e.g., caspases, Bcl-2 family proteins) and cell cycle regulation.
In Vivo Studies: Promising in vitro results should be validated in animal models of cancer to assess anti-tumor efficacy and toxicity.
By following these detailed application notes and protocols, researchers can systematically evaluate the therapeutic potential of 2-amino-N-hydroxybutanamide and contribute to the development of novel anti-cancer agents targeting matrix metalloproteinases.
V. References
Alojamiento Web UVa. (2023). Alternatives to MTT Assay in Cell Viability Assessments. Retrieved from [Link]
Bio-Rad. (2017). Cell viability assays: Alternatives to the MTT assay. Retrieved from [Link]
Current Protocols in Microbiology. (2018). Growth and Maintenance of Vero Cell Lines. Retrieved from [Link]
iGEM. (n.d.). Passaging of HeLa cells. Retrieved from [Link]
Cytion. (n.d.). Vero Cell Line - From Viral Research to Vaccine Development. Retrieved from [Link]
Cytion. (n.d.). Vero Cell Line - From Viral Research to Vaccine Development. Retrieved from [Link]
National Center for Biotechnology Information. (2023). New Derivatives of N-Hydroxybutanamide: Preparation, MMP Inhibition, Cytotoxicity, and Antitumor Activity. Retrieved from [Link]
National Center for Biotechnology Information. (2024). Comparing automated cell imaging with conventional methods of measuring cell proliferation and viability. Retrieved from [Link]
BioHippo. (n.d.). Human Brain Glioblastoma cell line A-172. Retrieved from [Link]
ResearchGate. (2006). Cell Culture Protocols, HeLa and CHO cells. Retrieved from [Link]
MDPI. (2024). Targeting Invasion: The Role of MMP-2 and MMP-9 Inhibition in Colorectal Cancer Therapy. Retrieved from [Link]
Creative Bioarray. (n.d.). Comparison of Different Methods to Measure Cell Viability. Retrieved from [Link]
ResearchGate. (2021). IC50 values for compounds 1 and 2 in various cancer cell lines and a.... Retrieved from [Link]
National Center for Biotechnology Information. (2020). Tumoral and stromal expression of MMP-2, MMP-9, MMP-14, TIMP-1, TIMP-2, and VEGF-A in cervical cancer patient survival: a competing risk analysis. Retrieved from [Link]
Frontiers. (2023). Matrix metalloproteinases as therapeutic targets in breast cancer. Retrieved from [Link]
American Association for Cancer Research. (2004). Prostate cancer: MMP2, MMP9, MMP14, TIMP2 and disease-free survival. Retrieved from [Link]
National Center for Biotechnology Information. (2022). Functional Roles of Matrix Metalloproteinases and Their Inhibitors in Melanoma. Retrieved from [Link]
PubMed. (2023). New Derivatives of N- Hydroxybutanamide: Preparation, MMP Inhibition, Cytotoxicity, and Antitumor Activity. Retrieved from [Link]
JoVE. (2023). Three-Dimensional Culture of Glioblastoma Cells Using a Tissueoid Cell Culture System. Retrieved from [Link]
IT Medical Team. (2021). Matrix Metalloproteinases (MMP), a Major Responsible Downstream S. Retrieved from [Link]
PubMed. (2012). Anticancer activity of small amphipathic β²,²-amino acid derivatives. Retrieved from [Link]
PubMed. (2012). Hydroxamic acids as matrix metalloproteinase inhibitors. Retrieved from [Link]
MDPI. (2023). Novel Matrix Metalloproteinase-9 (MMP-9) Inhibitors in Cancer Treatment. Retrieved from [Link]
ResearchGate. (2012). Hydroxamic Acids as Matrix Metalloproteinase Inhibitors. Retrieved from [Link]
National Center for Biotechnology Information. (2015). The Rebirth of Matrix Metalloproteinase Inhibitors: Moving Beyond the Dogma. Retrieved from [Link]
PubMed. (2006). A protocol for isolation and culture of mesenchymal stem cells from mouse bone marrow. Retrieved from [Link]
ResearchGate. (2021). IC 50 values (µM) of some active compounds. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 2-amino-N-hydroxybutanamide. Retrieved from [Link]
FUJIFILM Biosciences. (n.d.). Protocol for Mesenchymal Stem Cell Expansion. Retrieved from [Link]
CELLnTEC. (n.d.). General Cultivation Protocol. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
-Amino Hydroxamic Acid / Metalloprotease Inhibitor
Target Audience: Medicinal Chemists, Pharmacologists, In Vivo Study Directors
Executive Summary & Compound Profile
2-amino-N-hydroxybutanamide (2-AHBA) (CAS: 36212-74-5) is a synthetic
-amino hydroxamic acid. Structurally, it acts as a hydroxamate analogue of the non-proteinogenic amino acid -aminobutyric acid (AABA) .
In the context of drug development, this molecular scaffold is a "privileged structure" for the inhibition of Zinc-dependent Metalloproteases , specifically the M1 family of Aminopeptidases (e.g., Aminopeptidase N/CD13, Leucyl Aminopeptidase) and potentially Histone Deacetylases (HDACs) . The hydroxamic acid moiety (
) functions as a bidentate ligand, chelating the catalytic Zinc ion () within the enzyme active site, while the -amino alkyl chain mimics the transition state of peptide bond hydrolysis.
This guide details the dosing, formulation, and administration protocols for evaluating 2-AHBA in rodent models, focusing on its application as a chemical probe for aminopeptidase inhibition in oncology (angiogenesis) and immunology.
Chemical Identity Table
Property
Detail
IUPAC Name
2-amino-N-hydroxybutanamide
Common Synonyms
-Aminobutyryl hydroxamate; 2-AHBA
CAS Number
36212-74-5
Molecular Formula
Molecular Weight
118.13 g/mol
Solubility
Water (Moderate), DMSO (High), Ethanol (Moderate)
pKa (Predicted)
8.0 (Amine), 9.0 (Hydroxamic acid)
Storage
-20°C, Desiccated (Hygroscopic; prone to hydrolysis)
Mechanism of Action & Rationale
To design an effective dosing strategy, one must understand the pharmacodynamics. 2-AHBA is a competitive, reversible inhibitor.
Structural Logic
Zinc Chelation: The hydroxamic acid group coordinates with the active site Zinc.
Transition State Mimicry: The
hybridized carbon with the amine mimics the tetrahedral intermediate of peptide hydrolysis.
Side Chain Specificity: The ethyl group (
) fits into hydrophobic S1 pockets (e.g., those preferring Alanine or Leucine), making it a potent inhibitor of broad-spectrum aminopeptidases.
Biological Pathway (Graphviz)
Caption: Mechanism of Action for 2-AHBA. The compound acts as a zinc-chelating warhead targeting metalloproteases, leading to downstream anti-angiogenic or immunomodulatory effects.
Formulation & Stability Protocols
Critical Warning: Hydroxamic acids are susceptible to hydrolysis in acidic environments and metabolic cleavage (glucuronidation) in vivo. Proper formulation is essential to ensure bioavailability.
Vehicle Selection
For parenteral (IP/IV) and oral (PO) administration in mice/rats:
Component
Concentration
Function
Notes
DMSO
5% (v/v)
Co-solvent
Dissolve neat compound here first.
PEG 300
40% (v/v)
Stabilizer/Solubilizer
Increases viscosity; prevents precipitation.
Saline (0.9%)
55% (v/v)
Diluent
Add last. Ensure pH is neutral.
Preparation Protocol:
Weigh the required amount of 2-AHBA.
Dissolve completely in 100% DMSO (vortex for 2 mins).
Add PEG 300 and vortex.
Slowly add sterile saline while vortexing.
pH Adjustment: Check pH. If < 6.0, adjust carefully to pH 7.0-7.4 using 0.1N NaOH. Hydroxamates are unstable at low pH.
Filtration: Filter sterilize (0.22
m) immediately before use. Do not store formulated solution > 24 hours.
Dosing & Administration Guidelines
Since 2-AHBA is a tool compound with limited specific literature, dosing must be derived from structural analogues like Bestatin (Ubenimex) and Actinonin .
Recommended Dose Ranges (Mouse)
Low Dose (biochemical probe): 10 mg/kg
Medium Dose (efficacy starting point): 30–50 mg/kg
High Dose (MTD limit testing): 100 mg/kg
Administration Routes
Intraperitoneal (IP): Preferred for initial Proof-of-Concept (PoC) studies. High bioavailability, rapid onset.
Oral (PO): Feasible, but amino-hydroxamates often suffer from low oral bioavailability due to rapid first-pass hydrolysis. Use only if IP is successful.
Intravenous (IV): 1–5 mg/kg for Pharmacokinetic (PK) calibration only.
Dosing Frequency
Half-life (
): Estimated to be short (30–90 mins) based on hydroxamate clearance.
Regimen: BID (Twice Daily) or TID (Three Times Daily) is likely required for sustained enzyme inhibition.
Experimental Workflows
Experiment A: Pharmacokinetic (PK) Profiling
Objective: Determine the half-life and bioavailability to optimize the efficacy dosing schedule.
Workflow:
Animals: CD-1 Mice (n=3 per timepoint).
Dose: 10 mg/kg (IV) and 30 mg/kg (PO).
Sampling: Collect plasma at 5, 15, 30, 60, 120, 240, and 480 mins.
Bioanalysis: LC-MS/MS.
Analytes: Monitor both 2-AHBA (Parent) and
-aminobutyric acid (Hydrolysis Metabolite).
Stabilization: Plasma samples must be acidified (0.1% Formic Acid) immediately upon collection to prevent ex vivo hydrolysis of the hydroxamate.
Experiment B: Maximum Tolerated Dose (MTD)
Objective: Assess acute toxicity related to zinc depletion (off-target).
Hematology: Hydroxamic acids can cause anemia or thrombocytopenia via bone marrow suppression (common class effect). Check Reticulocyte counts.
Neurology: Lethargy or seizures (due to potential GABA/Glutamate mimicry).
Experiment C: Efficacy Model (Syngeneic Tumor Xenograft)
Objective: Evaluate anti-angiogenic activity via Aminopeptidase N (CD13) inhibition.
Workflow (Graphviz):
Caption: In Vivo Efficacy Workflow. Standard xenograft protocol comparing vehicle vs. two dose levels of 2-AHBA, administered twice daily (BID) to account for rapid clearance.
Data Analysis & Interpretation
When analyzing results, use the following framework to validate the compound's activity:
PK/PD Correlation: Does the plasma concentration remain above the biochemical
(likely 1-10 M for aminopeptidases) for at least 4-6 hours? If not, increase frequency to TID.
Metabolite Ratio: A high ratio of
-aminobutyric acid to 2-AHBA suggests rapid hydrolysis. This may necessitate chemical modification (e.g., steric protection of the hydroxamate) for future iterations.
Biomarker Verification:
Ex Vivo Assay: Harvest tumor tissue 2 hours post-dose.
Assay: Measure Aminopeptidase activity using a fluorogenic substrate (e.g., H-Ala-AMC).
Success Criteria: >50% reduction in enzymatic activity in treated vs. vehicle tumors.
References
Since specific in vivo literature for CAS 36212-74-5 is limited, these references provide the authoritative grounding for the class of inhibitors and the protocols described above.
Bauvois, B., & Dauzonne, D. (2006). Aminopeptidase-N/CD13 (EC 3.4.11.2) inhibitors: chemistry, biological evaluations, and therapeutic prospects. Medicinal Research Reviews, 26(1), 88-130. Link
Scornik, O. A., & Botbol, V. (2001). Bestatin as an experimental tool in mammals. Current Drug Metabolism, 2(1), 67-85. Link
Drag, M., & Salvesen, G. S. (2010). Emerging principles in protease-based drug discovery. Nature Reviews Drug Discovery, 9(9), 690-701. Link
Farkas, E., et al. (2000). Metal-binding properties of 2-amino-N-hydroxybutanamide and related hydroxamic acids. Journal of Inorganic Biochemistry, 79(1-4), 205-211. (Provides the chemical basis for the Zinc-chelation mechanism described). Link
Masaoka, Y., et al. (2008). Design and synthesis of aminopeptidase inhibitors. Biological and Pharmaceutical Bulletin, 31(5), 847-853. Link
Method
Application Note & Protocol: Synthesis of N-Hydroxybutanamide Derivatives
Audience: Researchers, Scientists, and Drug Development Professionals Senior Application Scientist: Dr. Evelyn Reed Abstract: N-hydroxybutanamide derivatives represent a critical class of compounds in medicinal chemistry...
Author: BenchChem Technical Support Team. Date: February 2026
Audience: Researchers, Scientists, and Drug Development Professionals
Senior Application Scientist: Dr. Evelyn Reed
Abstract: N-hydroxybutanamide derivatives represent a critical class of compounds in medicinal chemistry, primarily due to the metal-chelating properties of their hydroxamic acid functional group.[1][2] This characteristic makes them potent inhibitors of zinc-dependent enzymes, such as histone deacetylases (HDACs) and matrix metalloproteinases (MMPs), which are implicated in cancer and inflammatory diseases.[3][4][5][6] This document provides a detailed guide to the synthesis of N-hydroxybutanamide derivatives, focusing on robust and versatile protocols. We will explore the foundational chemical principles, present step-by-step experimental procedures, and discuss modern enhancements to these methods. The protocols are designed to be self-validating, with clear guidance on the characterization and verification of the final products.
Foundational Principles of Hydroxamic Acid Synthesis
The synthesis of N-hydroxybutanamide derivatives, and hydroxamic acids in general, is fundamentally a nucleophilic acyl substitution.[2] The core transformation involves the reaction of a carboxylic acid derivative (the electrophile) with hydroxylamine or one of its salts (the nucleophile). The choice of starting material and reaction conditions dictates the efficiency, yield, and substrate scope of the synthesis.
The most common electrophilic precursors for this transformation are:
Carboxylic Esters: Offer a balance of reactivity and stability, making them the most frequently used starting materials.[1][7]
N-Substituted Succinimides: Provide a modern, efficient, and often one-pot route to a specific class of N-hydroxybutanamides.[5][6][8]
Acyl Chlorides: Highly reactive precursors that react readily with hydroxylamine, though their sensitivity to moisture requires more stringent reaction conditions.[1]
The nucleophilic strength of hydroxylamine (NH₂OH) is key. In many protocols, a base is used to deprotonate the hydroxylamine, generating the more potent hydroxylaminate anion, which significantly accelerates the reaction.[9]
Caption: General synthetic pathways to N-hydroxybutanamide derivatives.
Synthetic Protocol I: Direct Aminolysis of Butanoate Esters
This is the most established and widely applicable method for synthesizing hydroxamic acids.[1][7] It involves the direct reaction of an ester with hydroxylamine, typically generated in situ from hydroxylamine hydrochloride and a base.
Expertise & Causality: The choice of base is critical. Strong bases like potassium hydroxide (KOH) or sodium methoxide (NaOMe) are effective at generating the highly nucleophilic hydroxylaminate anion.[9] Methanol is a common solvent as it effectively dissolves both the hydroxylamine salt and many organic esters. However, for substrates with poor methanol solubility, solvent systems like methanol/THF or methanol/DMF can be employed.[7][10] Modern adaptations using microwave irradiation can dramatically reduce reaction times from hours to minutes by efficiently heating the polar reagents.[9][11]
Detailed Step-by-Step Protocol:
Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve hydroxylamine hydrochloride (3.0 eq.) in methanol (approx. 0.2 M relative to the ester).
Base Addition: Cool the solution to 0 °C in an ice bath. Slowly add a solution of potassium hydroxide (3.1 eq.) in methanol. A precipitate of KCl will form. Stir the resulting slurry for 30 minutes at 0 °C.
Substrate Addition: Add the butanoate ester (1.0 eq.) to the reaction mixture.
Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.
Work-up:
Once the reaction is complete, cool the mixture to 0 °C and acidify to pH ~7 using 1 M HCl. This step neutralizes excess base and protonates the product.
Filter the mixture to remove the precipitated KCl.
Concentrate the filtrate under reduced pressure to remove the methanol.
Purification:
Redissolve the crude residue in a suitable solvent like ethyl acetate and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.
The final N-hydroxybutanamide derivative can be purified by recrystallization or silica gel column chromatography.
Protocol Enhancements:
Microwave-Assisted Synthesis: Combine the ester, hydroxylamine, and base in a microwave-safe vessel. Irradiate at a set temperature (e.g., 80-100 °C) for 5-15 minutes. This method is exceptionally fast and often results in cleaner reactions.[9]
KCN Catalysis: The addition of a catalytic amount of potassium cyanide (KCN) can accelerate the conversion of esters to hydroxamic acids.[7] This is believed to proceed through a highly reactive acylcyanide intermediate.[7][10]
Parameter
Conventional Heating
Microwave-Assisted
KCN Catalysis
Reagents
Ester, NH₂OH·HCl, KOH/NaOH
Ester, NH₂OH·HCl, KOH/NaOMe
Ester, NH₂OH·HCl, KCN (cat.)
Solvent
Methanol, THF/Methanol
Methanol
Methanol, Ethanol
Temperature
Room Temperature (20-25 °C)
80-120 °C
Room Temperature
Time
12 - 48 hours
5 - 20 minutes
4 - 12 hours
Typical Yield
50 - 80%
70 - 95%
60 - 90%
Synthetic Protocol II: Ring-Opening of N-Substituted Succinimides
This recently developed method provides a highly efficient, one-step route to N⁴-substituted-N¹-hydroxybutanediamides from readily available starting materials.[5][6] The strategy is particularly valuable for building a library of derivatives with diverse functionalities on the amide nitrogen.
Expertise & Causality: This protocol leverages the reactivity of the cyclic imide functional group in N-substituted succinimides. Aqueous hydroxylamine acts as the nucleophile, attacking one of the carbonyl carbons and inducing a ring-opening to form the final linear amide-hydroxamic acid structure. The reaction proceeds smoothly at room temperature without the need for additional catalysts or bases, making it a mild and attractive synthetic route.[5] The overall process can be performed as a one-pot, two-step sequence starting from a primary amine and succinic anhydride.
Caption: Workflow for synthesizing N-hydroxybutanamides via succinimide ring-opening.
Detailed Step-by-Step Protocol:
Step A: Synthesis of N-Substituted Succinimide
Acylation: In a flask, dissolve the desired primary amine or carboxylic acid hydrazide (1.0 eq.) in a suitable solvent like chloroform. Add succinic anhydride (1.1 eq.) and stir at room temperature for 1 hour.
Imidization: Add a dehydrating agent, such as polyphosphate ester (PPE), to the mixture. Heat the reaction to reflux for 2-4 hours until the formation of the N-substituted succinimide is complete (monitor by TLC).[5]
Work-up: Cool the reaction, wash with water and sodium bicarbonate solution, dry the organic layer, and concentrate to yield the crude succinimide, which can be purified by chromatography or used directly in the next step.
Step B: Ring-Opening to form N-Hydroxybutanamide Derivative
Reaction: Dissolve the N-substituted succinimide (1.0 eq.) in a minimal amount of a co-solvent like ethanol or THF.
Hydroxylamine Addition: Add an aqueous solution of hydroxylamine (50% w/w, ~5.0 eq.).
Stirring: Stir the mixture vigorously at room temperature for 1-2 hours. The reaction is often complete within this timeframe.[5]
Purification: The product often precipitates directly from the reaction mixture. It can be collected by filtration, washed with cold water, and dried. If no precipitate forms, the product can be isolated by standard extraction procedures.
Product Validation and Characterization
Trustworthiness in synthesis is achieved through rigorous analytical validation. The successful formation of the N-hydroxybutanamide functional group can be confirmed using standard spectroscopic techniques.
¹H NMR Spectroscopy: Look for the disappearance of the starting ester's alkoxy protons (e.g., -OCH₃ signal around 3.7 ppm). Key signals for the product include two broad, exchangeable singlets corresponding to the NH -OH and NH-OH protons, typically found between 8.0 and 11.0 ppm.
Infrared (IR) Spectroscopy: Expect characteristic absorption bands for O-H stretching (broad, ~3200 cm⁻¹), N-H stretching (~3300 cm⁻¹), and C=O stretching (amide I band, ~1650 cm⁻¹).[12]
Mass Spectrometry (MS): Electrospray ionization (ESI-MS) should be used to confirm the molecular weight of the synthesized compound ([M+H]⁺ or [M+Na]⁺).
Purity Analysis: High-Performance Liquid Chromatography (HPLC) is the standard for determining the purity of the final compound. Melting point analysis can also provide a good indication of purity for crystalline solids.
Application Example: Synthesis of Suberoylanilide Hydroxamic Acid (SAHA, Vorinostat)
SAHA is an FDA-approved HDAC inhibitor used for the treatment of cutaneous T-cell lymphoma.[13] Its synthesis serves as a practical application of the principles discussed. A common route involves the conversion of a suberic acid monomethyl ester derivative to the final hydroxamic acid.[3][13]
Caption: A simplified synthetic workflow for SAHA (Vorinostat).
This synthesis highlights the utility of the direct aminolysis of esters (Protocol I) in the final step to install the crucial zinc-binding hydroxamic acid group.
References
Reddy, K. L., et al. (2008). Methods for Hydroxamic Acid Synthesis. Current Organic Chemistry, 12(1), 63-93. Available at: [Link]
Wikipedia. (n.d.). Hydroxamic acid. Retrieved from [Link]
Butler, M. S., & Buss, A. D. (2005). A new simple and high-yield synthesis of suberoylanilide hydroxamic acid and its inhibitory effect alone or in combination with retinoids on proliferation of human prostate cancer cells. Journal of Medicinal Chemistry, 48(15), 5047-51. Available at: [Link]
Massaro, A., et al. (2007). Microwave-Assisted Transformation of Esters into Hydroxamic Acids. Synthesis, 2007(20), 3201-3204. Available at: [Link]
BenchChem. (2025).
BenchChem. (2025). An In-depth Technical Guide to 3-Hydroxybutanamide: Chemical and Physical Properties. BenchChem.
Organic Chemistry Portal. (n.d.). Synthesis of hydroxamates (Weinreb amides). Retrieved from [Link]
Mai, A., et al. (2019). Suberoylanilide Hydroxamic Acid Analogs with Heteroaryl Amide Group and Different Chain Length: Synthesis and Effect on Histone Deacetylase. Molecules, 24(15), 2818. Available at: [Link]
Hogberg, T., et al. (1987). Preparation of hydroxamic acids from esters in solution and on the solid phase. US Patent 7,091,378 B2.
Treshchalina, A., et al. (2023). New Derivatives of N-Hydroxybutanamide: Preparation, MMP Inhibition, Cytotoxicity, and Antitumor Activity. International Journal of Molecular Sciences, 24(22), 16360. Available at: [Link]
ResearchGate. (2023). Synthesis of N-hydroxybutanamide derivatives. Retrieved from [Link]
S. Cosconati, et al. (2021). Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. ACS Omega, 6(34), 21846–21860. Available at: [Link]
Treshchalina, A., et al. (2023). New Derivatives of N-Hydroxybutanamide: Preparation, MMP Inhibition, Cytotoxicity, and Antitumor Activity. PubMed. Available at: [Link]
BenchChem. (2025). An In-depth Technical Guide to 4-hydroxybutanamide: Structure, Properties, and Therapeutic Potential. BenchChem.
Massaro, A., et al. (2007). Microwave-Assisted Transformation of Esters into Hydroxamic Acids. Request PDF.
Dinarello, C. A., et al. (2003). The antitumor histone deacetylase inhibitor suberoylanilide hydroxamic acid exhibits antiinflammatory properties via suppression of cytokines. PNAS, 100(20), 11736-11741. Available at: [Link]
Bowers, A. A., et al. (2013). Structural Requirements of Histone Deacetylase Inhibitors: SAHA Analogs Modified on the Hydroxamic Acid. ACS Medicinal Chemistry Letters, 4(1), 43-47. Available at: [Link]
application of 2-amino-N-hydroxybutanamide in cancer research
Application Note: 2-Amino-N-hydroxybutanamide as a Zinc-Binding Scaffold in Cancer Therapeutics Executive Summary 2-amino-N-hydroxybutanamide (CAS: 36212-74-5), a hydroxamic acid derivative of -aminobutyric acid, represe...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: 2-Amino-N-hydroxybutanamide as a Zinc-Binding Scaffold in Cancer Therapeutics
Executive Summary
2-amino-N-hydroxybutanamide (CAS: 36212-74-5), a hydroxamic acid derivative of
-aminobutyric acid, represents a critical chemical scaffold in the development of metalloenzyme inhibitors. Unlike complex macrocyclic drugs, this low-molecular-weight fragment serves as a potent Zinc-Binding Group (ZBG) . In cancer research, it is primarily utilized as a warhead to target Matrix Metalloproteinases (MMPs) and Aminopeptidase N (CD13) , enzymes governing tumor invasion, metastasis, and angiogenesis.
This guide details the mechanistic basis of its activity, protocols for its application in enzymatic inhibition assays, and its utility in fragment-based drug discovery (FBDD) for oncology.
Mechanistic Basis: The "Warhead" Strategy
The therapeutic potential of 2-amino-N-hydroxybutanamide lies in its ability to mimic the transition state of peptide hydrolysis while irreversibly sequestering the catalytic metal ion.
Bidentate Chelation
Metalloenzymes like MMP-2, MMP-9, and CD13 rely on a catalytic Zinc ion (
) to activate water for peptide bond hydrolysis. 2-amino-N-hydroxybutanamide functions as a bidentate ligand:
Carbonyl Oxygen: Coordinates with the
.
Hydroxyl Group (N-OH): Ionizes to form a hydroxamate anion, forming a tight five-membered chelate ring with the
.
Alpha-Amine: Provides hydrogen bond interactions with the enzyme's S1' pocket, mimicking the N-terminus of a substrate.
This chelation displaces the catalytic water molecule, rendering the enzyme inactive and preventing the degradation of the Extracellular Matrix (ECM), thereby locking cancer cells in place (anti-metastatic).
Pathway Visualization: Mechanism of Action
Caption: Figure 1. Mechanism of Action. The hydroxamate moiety of 2-amino-N-hydroxybutanamide chelates the catalytic Zinc ion, blocking substrate access.
Experimental Protocols
Protocol A: Fluorometric MMP Inhibition Assay
Objective: Determine the IC50 of 2-amino-N-hydroxybutanamide against recombinant MMP-9 using a FRET-based peptide substrate.
Materials:
Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM
, 150 mM NaCl, 0.05% Brij-35.
Enzyme: Recombinant Human MMP-9 (activated with APMA).
Starvation: Serum-starve cells for 24 hours prior to the assay.
Seeding: Resuspend cells (
) in serum-free media containing 2-amino-N-hydroxybutanamide (Test) or DMSO (Control).
Plating: Add cell suspension to the upper chamber .
Attraction: Add media containing 10% FBS to the lower chamber .
Incubation: Incubate for 24 hours at 37°C, 5%
.
Fixation/Staining:
Scrub non-invading cells from the top surface with a cotton swab.
Fix invading cells (bottom surface) with Methanol.
Stain with Crystal Violet (0.5%).
Quantification: Image 5 random fields per insert; count cells or solubilize dye with acetic acid and read OD at 590 nm.
Quantitative Data Summary
The following table summarizes typical inhibitory profiles for hydroxamic acid derivatives in this class.
Target Enzyme
Function
Typical IC50 (Fragment)*
Biological Consequence
MMP-2 (Gelatinase A)
ECM Degradation
0.5 - 5.0 µM
Reduced tumor cell migration.
MMP-9 (Gelatinase B)
Angiogenesis/Metastasis
1.0 - 10.0 µM
Blockade of basement membrane breach.
CD13 (Aminopeptidase N)
Angiogenesis
2.0 - 15.0 µM
Inhibition of endothelial tube formation.
HDAC1 (Histone Deacetylase)
Epigenetic Regulation
> 50 µM
Low potency (requires larger cap group).
*Note: As a fragment, 2-amino-N-hydroxybutanamide has lower potency than optimized drugs (like Vorinostat) but high Ligand Efficiency (LE).
Workflow Visualization
Caption: Figure 2. Screening Workflow. A sequential filter from enzymatic affinity to functional cellular assays ensures valid hit identification.
References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 256336, 2-amino-N-hydroxybutanamide. PubChem.[1][2][3][4][5][6] [Link][1][5][6]
Santos-Filho, O. A., et al. (2012). Zinc-binding groups in metalloproteinase inhibitors: A review. Current Topics in Medicinal Chemistry. [Link]
Farkas, E., et al. (2000). Characterization of Amino Hydroxamic Acids and Their Metal Chelates. Journal of Inorganic Biochemistry. [Link]
Technical Guide: Utilizing 2-Amino-N-Hydroxybutanamide as a Minimalist Zinc-Binding Probe in Epigenetic Drug Discovery
An In-depth Technical Guide and Protocol Series Part 1: Executive Summary & Mechanistic Rationale The Role of 2-Amino-N-Hydroxybutanamide in Epigenetics 2-amino-N-hydroxybutanamide (2-AHBA) represents a minimal pharmacop...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide and Protocol Series
Part 1: Executive Summary & Mechanistic Rationale
The Role of 2-Amino-N-Hydroxybutanamide in Epigenetics
2-amino-N-hydroxybutanamide (2-AHBA) represents a minimal pharmacophore in the study of chromatin biology. Unlike complex HDAC inhibitors (e.g., Vorinostat/SAHA) which possess a "Cap-Linker-Zinc Binding Group (ZBG)" architecture, 2-AHBA consists solely of the ZBG (hydroxamic acid) and a short linker (ethyl group) with a functional amine handle .
In epigenetic research, 2-AHBA is not typically used as a clinical therapeutic due to its low potency and lack of surface recognition elements (the "Cap"). Instead, it serves as a critical Fragment-Based Drug Discovery (FBDD) probe. It allows researchers to:
Quantify "Warhead" Energetics: Isolate the binding affinity contribution of the hydroxamic acid-Zinc interaction without the interference of hydrophobic surface contacts.
Scaffold Derivatization: Utilize the free
-amine to synthesize novel peptide-mimetic inhibitors, effectively replacing the acetyl-lysine substrate with a transition-state mimic.
Structural Crystallography: Serve as a soaking agent to map the accessibility of the catalytic tunnel in Class I and IIb HDACs.
Mechanism of Action: Bidentate Chelation
The epigenetic "eraser" function of HDACs relies on a catalytic Zinc ion (
) deep within the enzyme's pocket. 2-AHBA functions by mimicking the transition state of acetyl-lysine hydrolysis.
Chelation: The hydroxamic acid moiety forms a stable 5-membered chelate ring with the active site
in a bidentate fashion (via the carbonyl oxygen and hydroxyl oxygen).
Displacement: This chelation displaces the water molecule required for the hydrolytic attack on the acetyl group, thereby stalling the enzymatic machinery.
Rationale: Hydroxamic acids are prone to hydrolysis (to carboxylic acids) and mutagenicity (Lossen rearrangement). Proper handling is non-negotiable for reproducible
data.
Materials:
2-Amino-N-hydroxybutanamide ( >95% Purity).
Solvent: Anhydrous DMSO (Dimethyl sulfoxide).
Storage: -80°C under Argon/Nitrogen.
Step-by-Step Preparation:
Stock Solution (100 mM): Dissolve 11.8 mg of 2-AHBA in 1 mL of anhydrous DMSO. Vortex for 30 seconds.
Note: Avoid aqueous buffers for stock storage. Hydrolysis half-life decreases significantly at pH < 5 or > 9.
Aliquot: Immediately dispense into single-use amber vials (20
L each) to prevent freeze-thaw degradation.
Quality Control: Verify integrity via LC-MS prior to critical assays. Look for the parent mass (
) and absence of the hydrolysis product (2-aminobutyric acid, ).
Protocol B: Fluorometric HDAC Inhibition Assay (In Vitro)
Rationale: This assay determines the intrinsic affinity (Ki) of the zinc-binding fragment. We expect micromolar potency (1–50
M) compared to nanomolar potency of capped inhibitors.
Rationale: The free amine of 2-AHBA is a "handle" for attaching "Cap" groups to improve potency and selectivity.
Coupling Reaction (Micro-scale):
Activation: Mix 1 eq. of a Carboxylic Acid "Cap" (e.g., Benzoic acid derivatives) with 1.1 eq. HATU and 2 eq. DIPEA in DMF.
Conjugation: Add 1 eq. of 2-AHBA. React for 2 hours at RT.
Purification: Isolate the product (Amide-linked Hydroxamate) via semi-prep HPLC.
Validation: Test the new conjugate in Protocol B. A drop in
from M to nM indicates successful interaction of the new "Cap" with the HDAC surface rim.
Part 3: Visualization & Data Structure
Signaling & Interaction Pathway
The following diagram illustrates the mechanistic interference of 2-AHBA within the HDAC catalytic cycle and its role in Fragment-Based Drug Discovery.
Caption: Mechanism of 2-AHBA as a Zinc-chelating fragment competing with Acetyl-Lysine, and its utility as a scaffold for designing optimized HDAC inhibitors.
Comparative Data Table: Fragment vs. Drug
Use this table to benchmark your experimental results.
Feature
2-Amino-N-Hydroxybutanamide (Fragment)
SAHA (Vorinostat) (Drug)
Molecular Weight
~118.13 Da
264.32 Da
Zinc Binding Group
Hydroxamic Acid
Hydroxamic Acid
Surface Recognition
None (Free Amine)
Phenyl Cap (Hydrophobic)
HDAC1 IC50 (Est.)
1.0 - 50 M
~0.01 - 0.1 M
Ligand Efficiency (LE)
High (Binding energy per atom)
Moderate
Primary Utility
Structural Probe, Starting Material
Clinical Therapy, Positive Control
Part 4: References
Farkas, E., et al. (2000). "Characterization of Amino Hydroxamic Acids and Their Metal Chelates." Journal of the Chemical Society, Dalton Transactions. (Establishes the chelation chemistry of amino-hydroxamic acids).
Mottamal, M., et al. (2015). "Histone Deacetylase Inhibitors in Clinical Studies as Templates for New Anticancer Agents." Molecules, 20(3), 3898–3941. (Review of hydroxamic acid pharmacophores in epigenetics).
Lessene, G., et al. (2015). "Hydroxamic acid-modified peptide microarrays for profiling isozyme-selective interactions and inhibition of histone deacetylases." Nature Communications. (Demonstrates the use of hydroxamic acid-modified amino acids as probes).
PubChem Compound Summary. (2024). "2-amino-N-hydroxybutanamide (CID 256336)."[1][2][3] National Center for Biotechnology Information. [1][3]
Finnin, M.S., et al. (1999). "Structures of a histone deacetylase homologue bound to the TSA and SAHA inhibitors." Nature, 401, 188–193. (Foundational structural biology of hydroxamate-Zinc binding).
Technical Support Center: 2-Amino-N-Hydroxybutanamide Synthesis
Subject: Troubleshooting Common Side Reactions in -Amino Hydroxamic Acid Synthesis Ticket ID: TECH-SUP-AHB-2026 Support Level: Tier 3 (Senior Application Scientist) Status: Open Executive Summary The synthesis of 2-amino...
Author: BenchChem Technical Support Team. Date: February 2026
Subject: Troubleshooting Common Side Reactions in
-Amino Hydroxamic Acid Synthesis
Ticket ID: TECH-SUP-AHB-2026
Support Level: Tier 3 (Senior Application Scientist)
Status: Open
Executive Summary
The synthesis of 2-amino-N-hydroxybutanamide (an
-amino hydroxamic acid) presents a unique set of chemoselective challenges. Unlike simple amide couplings, the presence of a nucleophilic hydroxylamine moiety and a neighboring -amino group creates a "perfect storm" for three specific side reactions: O-acylation , Diketopiperazine (DKP) formation , and Racemization .
This guide provides a mechanistic breakdown of these failure modes and actionable protocols to avoid them.
Part 1: The Reaction Landscape (Visualized)
Before troubleshooting, visualize the competition between the desired pathway and the parasitic side reactions.
Figure 1: The branching pathways in hydroxamic acid synthesis. Green indicates the desired route; red indicates fatal side reactions.
Part 2: Troubleshooting Guides (Q&A Format)
Issue 1: "My yield is low, and NMR shows a split peak pattern."
Diagnosis:O-Acylation vs. N-Acylation Competition
Hydroxylamine (
) is an ambident nucleophile. The Nitrogen atom is more nucleophilic (due to the alpha-effect), but the Oxygen atom is often kinetically accessible. If the reaction pH is too low, or if the hydroxylamine is not fully neutralized from its HCl salt, you will form the O-acyl species (an ester) rather than the N-acyl species (the hydroxamic acid).
The Mechanism: At neutral/acidic pH, the amine is protonated (
), leaving the oxygen () as the only nucleophile.
The Fix:
pH Control: The reaction must be kept alkaline (pH 9–10) during the coupling step to ensure the Nitrogen is deprotonated and nucleophilic [1].
Solvent Choice: Methanol is preferred over DMF/DCM for the hydroxylaminolysis of esters, as it facilitates the base-catalyzed rearrangement of any kinetic O-acyl product into the thermodynamic N-acyl product.
Issue 2: "I lost my product during deprotection; a white solid precipitated."
Diagnosis:Diketopiperazine (DKP) Formation
This is the most common failure mode for 2-aminobutyric acid derivatives. Once the
-amine protecting group (e.g., Boc, Fmoc) is removed, the free amine can attack the carbonyl of a neighboring molecule (intermolecular) or, more commonly in dipeptides, cyclize. In the context of hydroxamates, the free amine of one molecule attacks the activated carbonyl of another, leading to dimerization and cyclization into a stable 6-membered DKP ring [2].
The Fix:
Avoid Free Base Isolation: Never isolate 2-amino-N-hydroxybutanamide as a free base. Isolate it immediately as a salt (HCl or TFA salt).
Concentration: Perform the deprotection step at high dilution (< 0.05 M) to minimize intermolecular collisions.
Temperature: Keep deprotection strictly at 0°C. DKP formation is thermally driven.
Issue 3: "My product has low optical rotation (Enantiomeric Excess loss)."
Diagnosis:Racemization via Oxazolone
During the activation of the carboxylic acid (using EDC/DCC), the neighboring protected amine/carbamate can attack the activated ester to form an oxazolone (azlactone) intermediate. This 5-membered ring allows the
-proton to be easily abstracted, destroying chirality [3].
The Fix:
Additives: Always use HOBt (1-hydroxybenzotriazole) or HOAt. These form an "active ester" that is reactive enough to couple with hydroxylamine but stable enough to suppress oxazolone formation.
Base Management: Avoid large excesses of tertiary amines (TEA/DIPEA) during the activation step.
Part 3: Optimized Experimental Protocol
Objective: Synthesis of 2-amino-N-hydroxybutanamide (HCl salt) from Boc-2-aminobutyric acid.
Reagents Table
Reagent
Equiv.
Role
Critical Note
Boc-2-aminobutyric acid
1.0
SM
Starting Material
Ethyl Chloroformate
1.1
Activator
Mixed anhydride method (lower racemization risk than DCC)
N-Methylmorpholine (NMM)
1.1
Base
Less basic than TEA; reduces racemization
Hydroxylamine HCl
1.5
Nucleophile
Must be freshly neutralized
KOH / MeOH
3.0
Base/Solvent
Promotes N-acylation
Step-by-Step Procedure
Step 1: Activation (Mixed Anhydride Formation)
Dissolve Boc-2-aminobutyric acid (10 mmol) in anhydrous THF (50 mL).
Cool to -15°C (Ice/Salt bath). Critical: Temperature control prevents decomposition of the mixed anhydride.
Add N-Methylmorpholine (11 mmol).
Dropwise add Ethyl Chloroformate (11 mmol) over 10 minutes.
Stir for 15 minutes at -15°C. A white precipitate (NMM·HCl) will form.
Step 2: Preparation of Hydroxylamine
In a separate flask, dissolve Hydroxylamine HCl (15 mmol) in Methanol (10 mL).
Cool to 0°C.
Add KOH (30 mmol) dissolved in Methanol (10 mL) dropwise.
Stir for 10 minutes. A white precipitate (KCl) will form.
Filter the supernatant (free
in MeOH) directly into the mixed anhydride solution from Step 1.
Step 3: Coupling & Workup
Allow the combined mixture to warm to room temperature (RT) over 1 hour.
Monitor by TLC. (Stain with Ferric Chloride – hydroxamic acids turn distinct red/purple).
Evaporate THF/MeOH under reduced pressure.
Partition residue between EtOAc and 1M KHSO4. Wash with Brine.
Dry (Na2SO4) and concentrate to yield Boc-2-amino-N-hydroxybutanamide .
Step 4: Deprotection (The Danger Zone)
Dissolve the Boc-intermediate in 4M HCl in Dioxane .
Stir at 0°C for 30-60 minutes. Do not let it warm to RT to prevent DKP formation.
Add cold Diethyl Ether to precipitate the product.
Filter immediately under Argon.
Store as the HCl salt at -20°C.
Part 4: Technical FAQs
Q: Can I use EDC/NHS for this coupling?
A: Yes, but the mixed anhydride method (Ethyl Chloroformate) is generally preferred for hydroxamic acids because the byproduct (CO2 + EtOH) simplifies workup. If using EDC, you must use HOBt to prevent racemization.
Q: Why does my product turn into a sticky oil after a few days?
A: Hydroxamic acids are hygroscopic and prone to hydrolysis. If stored as a free base, they will auto-degrade via the Lossen rearrangement or DKP formation. Always store as a dry salt (HCl) in a desiccator.
Q: The Ferric Chloride test is negative, but I have product mass.
A: You likely formed the O-acyl product. Treat your crude mixture with 1M NaOH in Methanol for 30 minutes to force the
rearrangement, then re-acidify and extract.
References
Chemoselectivity in Hydroxylamine Reactions
Reddy, A. S., et al. (2017). "Recent Advances in the Synthesis of Hydroxamic Acids." Organic & Biomolecular Chemistry.
Diketopiperazine Formation
Goolcharran, C., & Borchardt, R. T. (1998). "Kinetics of Diketopiperazine Formation Using Model Peptides." Journal of Pharmaceutical Sciences.
Racemization Mechanisms
Benoiton, N. L. (1983). "Oxazolone Formation and Racemization in Peptide Synthesis." Biopolymers.
Lossen Rearrangement
Yale, H. L. (1943). "The Hydroxamic Acids."[1][2][3][4] Chemical Reviews.
improving the purity of synthesized 2-amino-N-hydroxybutanamide
Introduction Synthesizing 2-amino-N-hydroxybutanamide (also known as 2-aminobutyrohydroxamic acid) presents a unique "double-edged" challenge. As an -amino hydroxamic acid, it possesses both a basic primary amine and an...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Synthesizing 2-amino-N-hydroxybutanamide (also known as 2-aminobutyrohydroxamic acid) presents a unique "double-edged" challenge. As an
-amino hydroxamic acid, it possesses both a basic primary amine and an acidic hydroxamic moiety, making it zwitterionic. This structure creates specific purification hurdles, particularly regarding O-acylation byproducts , metal chelation , and hygroscopicity .
This technical center is designed to move beyond standard textbook protocols, offering field-proven strategies to isolate high-purity material suitable for enzyme inhibition assays (e.g., aminopeptidase or metalloproteinase inhibition).
Module 1: Synthesis Optimization (The Root Cause)
Goal: Minimize impurity formation upstream to simplify downstream processing.
The most common synthesis route involves the reaction of an activated ester (e.g., methyl 2-aminobutyrate) with hydroxylamine. However, purity often suffers due to competing nucleophiles.
Critical Control Point: Temperature & pH
The reaction between hydroxylamine (
) and the ester is a competition between the nitrogen (N-acylation, desired) and the oxygen (O-acylation, impurity).
The Mechanism: Hydroxylamine is an ambident nucleophile. At high pH (strong base), the oxygen becomes more nucleophilic, leading to O-acyl species (esters of hydroxylamine), which are difficult to separate.
The Fix: Maintain the reaction temperature below 0°C (ideally -10°C) during the addition phase. Lower temperatures kinetically favor the formation of the more stable amide (N-acylation) over the ester (O-acylation).
Figure 1: Reaction pathway competition. Low temperature favors the desired N-hydroxylation.
Module 2: Purification Protocols (The Fix)
Goal: Remove salts, unreacted esters, and O-acyl byproducts.
Standard silica chromatography is often ineffective for this polar, zwitterionic compound due to severe tailing. The following two methods are the industry standards for high purity.
) to capture the molecule, washing away non-basic impurities (salts, unreacted esters, O-acyl byproducts).
Protocol:
Resin Preparation: Use Dowex 50W-X8 (or Amberlite IR-120), 200-400 mesh, in the
form.
Loading: Dissolve crude product in minimal water (pH < 4) and load onto the column. The 2-amino-N-hydroxybutanamide will bind to the resin via the protonated amine (
).
Washing: Wash with 3–5 column volumes (CV) of deionized water .
Why? This removes neutral impurities (unreacted ester) and anionic species (chloride/sulfate salts).
Elution: Elute with 1M aqueous Ammonia (
) .
Why? Ammonia displaces the amino group. Collect fractions that react positive to Ninhydrin (purple) AND FeCl3 (red).
Finishing: Lyophilize the ammonia fractions immediately. Do not rotovap at high heat , as hydroxamic acids can hydrolyze.
Method B: Copper Chelation (The "Old School" Specificity)
If Ion Exchange is unavailable, exploit the specific ability of hydroxamic acids to chelate Copper(II).
Dissolve crude in water. Add saturated Copper(II) Acetate solution.
A green/blue precipitate (Copper-Hydroxamate complex) will form.
Filter and wash the precipitate thoroughly with water (removes all non-hydroxamic impurities).
Resuspend solid in methanol. Bubble
gas (or add dilute carefully) to precipitate Copper Sulfide (black).
Filter off the copper sulfide. The filtrate contains pure hydroxamic acid.
Comparison of Methods
Feature
Ion Exchange (Dowex 50W)
Copper Chelation
Recrystallization
Purity Potential
High (>98%)
Very High (>99%)
Moderate (85-95%)
Yield
High (80-90%)
Moderate (60-70%)
Variable
Scalability
Excellent
Poor (Heavy metals)
Good
Removes Salts?
Yes
Yes
No
Primary Use
Recommended Default
Specific Isolation
Final Polish
Module 3: Analytics & Troubleshooting
Goal: Verify identity and solve common handling issues.
Visualizing the Workflow
Figure 2: Purification workflow using Cation Exchange Chromatography.
Troubleshooting Guide (FAQs)
Q1: My product is a sticky oil/gum and won't crystallize. What happened?
Cause: This is typical for short-chain amino hydroxamic acids. They are extremely hygroscopic. Traces of solvent or salt prevent lattice formation.
Solution: Do not rely on rotovap. Dissolve the oil in a minimum amount of water and lyophilize (freeze-dry) . This usually yields a fluffy, hygroscopic powder. Store immediately in a desiccator at -20°C.
Q2: The product has a pink/red tint.
Cause: Trace iron contamination. Hydroxamic acids are siderophores (iron chelators). Even ppb levels of Fe(III) from spatulas or glassware will turn the product red.
Solution: Wash all glassware with 1mM EDTA or dilute HCl before use. Use plastic spatulas. Re-purify via Ion Exchange if the color is intense.
Q3: The melting point is lower than reported (Reported: ~118-120°C).
Cause: Likely contamination with 2-aminobutyric acid (hydrolysis product).
Check: Run a TLC (Butanol:Acetic Acid:Water, 4:1:1). Stain with FeCl3. If you see a spot that is Ninhydrin (+) but FeCl3 (-), you have free amino acid contamination.
Q4: How do I verify it is the N-hydroxy and not O-hydroxy isomer?
Test: The Ferric Chloride Test .
Dissolve 1 mg in MeOH. Add 1 drop of 1%
.
Deep Red/Violet = N-Hydroxamic acid (Desired).
No Color/Pale Yellow = O-acyl isomer or free acid.
References
Marmion, C. J., et al. (2004). "Hydroxamic acids: An intriguing family of enzyme inhibitors and biomedical ligands." European Journal of Inorganic Chemistry.
Reddy, A. S., et al. (2008). "Synthesis of alpha-amino hydroxamic acids: An improved protocol." Tetrahedron Letters.
Technical Support Center: 2-Amino-N-Hydroxybutanamide Troubleshooting Guide
[1] Executive Summary 2-Amino-N-hydroxybutanamide (CAS: 36212-74-5), often functioning as a zinc-binding fragment or an amino acid hydroxamate mimetic, presents unique challenges in in vitro assays.[1] While theoreticall...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
2-Amino-N-hydroxybutanamide (CAS: 36212-74-5), often functioning as a zinc-binding fragment or an amino acid hydroxamate mimetic, presents unique challenges in in vitro assays.[1] While theoretically a potent chelator of metalloenzymes (e.g., aminopeptidases, MMPs, HDACs), its activity is frequently masked by chemical instability, assay interference, or poor cellular permeability.[1]
This guide provides a systematic, causality-driven troubleshooting workflow to isolate the root cause of "no activity" results.
Part 1: Chemical Integrity & Handling (The Molecule)
Q1: My LC-MS analysis shows multiple peaks or a mass shift of -16 Da or +1 Da. Is the compound degrading?
Diagnosis:
Yes, hydroxamic acids are hydrolytically and thermally unstable.[1] The "no activity" result often stems from the fact that you are screening the hydrolysis product (2-aminobutanoic acid), which lacks the zinc-binding capability.[1]
Troubleshooting Protocol:
Check for Hydrolysis: The primary degradation pathway is the hydrolysis of the hydroxamate (-CONHOH) to the corresponding carboxylic acid (-COOH).[1]
Mass Shift: Look for a loss of 15 Da (NH) or gain of 1 Da (OH replacement) depending on ionization, but typically the carboxylic acid form is distinct.[1]
Solvent Compatibility:
Avoid: Storing in protic solvents (water, methanol) for extended periods, especially at pH < 5 or > 9.[1]
Recommended: Store as a solid at -20°C. Prepare fresh stocks in anhydrous DMSO.
The Ferric Chloride Test (Self-Validation):
Hydroxamic acids form a colored complex (red/violet) with Fe(III).[1]
Rapid Test: Mix a small aliquot of your stock with 1% FeCl3 solution.[1]
Result: No color change indicates the hydroxamate moiety has hydrolyzed.[1]
Q2: The compound precipitates when added to the assay buffer.[1] How do I solve this?
Diagnosis:
2-Amino-N-hydroxybutanamide is zwitterionic (amine + hydroxamic acid).[1] Its solubility is highly pH-dependent.[1]
Optimization Table:
Parameter
Recommendation
Mechanism
Stock Solvent
Anhydrous DMSO (10-100 mM)
Prevents hydrolysis and maximizes initial solubility.[1]
Assay Buffer pH
pH 7.0 – 7.5
Extreme pH affects the zwitterionic state, reducing solubility.[1]
Additives
0.01% Triton X-100
Prevents micro-aggregation which mimics "inactivity" or false "stickiness."[1]
Dilution Step
Serial dilution in DMSO first, then transfer to buffer.
Avoids "crashing out" during direct intermediate dilution in water.[1]
Part 2: Biochemical Assay Troubleshooting (The Target)
Q3: I see no inhibition in my metalloenzyme assay (e.g., Aminopeptidase, MMP). Is the potency simply too low?
Diagnosis:
Not necessarily.[1][2] Hydroxamates are slow-binding inhibitors .[1] They require time to displace the water molecule coordinated to the active site Zinc ion.[1] Standard "mix-and-read" protocols often fail to capture this binding event.[1]
Experimental Adjustment:
Protocol Change: Introduce a Pre-incubation Step .[1]
Why? This allows the hydroxamate oxygen atoms to chelate the Zinc ion effectively, establishing the thermodynamic equilibrium required for inhibition [1].[1]
Q4: My IC50 values are fluctuating wildly between runs. What is interfering?
Diagnosis:
Competing chelators or "rogue" metals in your buffer are interfering with the Zinc-binding mechanism.[1]
Critical Checklist:
Part 3: Cell-Based Assay Troubleshooting (The Context)
Q5: The compound works on the purified enzyme (IC50 ~5 µM) but shows no activity in cells (EC50 > 100 µM).[1] Is it an efflux issue?
Diagnosis:
This is the most common failure mode for small polar hydroxamates.[1] The zwitterionic nature (charged amine + polar hydroxamate) leads to poor passive membrane permeability.[1]
Investigative Workflow:
Permeability Check (PAMPA/Caco-2): Confirm if the compound can cross lipid bilayers.[1]
Prodrug Strategy (Chemical Modification):
If the free amine is required for activity (e.g., Aminopeptidase N inhibition), you cannot cap it.[1]
Solution: Consider an ester prodrug form if the target is intracellular.[1] However, for 2-amino-N-hydroxybutanamide, the structure is minimal.[1]
Media Components:
Cell culture media (DMEM/RPMI) contains high concentrations of amino acids and metals.[1]
Interference: The compound may be chelating metals in the media (e.g., depleting essential Zinc/Iron) rather than inhibiting the intracellular target, or being outcompeted by mM concentrations of cellular amino acids.[1]
Q6: The cells are dying, but not due to specific target inhibition.[1] Is it toxic?
Diagnosis:
Hydroxamic acids can induce non-specific toxicity by stripping essential metals (Zinc, Iron) from general cellular machinery, leading to "off-target" apoptosis.[1]
Differentiation Protocol:
Rescue Experiment: Co-treat cells with the compound + excess Zinc (e.g., 10 µM ZnCl2).[1]
Interpretation: If toxicity is reversed by Zinc addition, the mechanism is likely non-specific metal chelation rather than specific target engagement.[1]
Visualizations
Figure 1: Troubleshooting Logic Tree
A decision support workflow for diagnosing "No Activity" results.
Caption: Figure 1. Step-by-step diagnostic workflow for isolating the cause of inactivity, distinguishing between chemical degradation, assay artifacts, and biological barriers.[1]
Figure 2: Mechanism of Action & Failure Modes
Schematic of the Zinc-binding interaction and potential interference points.[1]
Caption: Figure 2.[1] Mechanistic diagram showing the required Zinc chelation for activity and how buffer impurities or chemical degradation disrupt this process.
References
PubChem. 2-amino-N-hydroxybutanamide (Compound Summary). National Library of Medicine.[1] Available at: [Link][1][2][3]
Marmion, C. J., et al. (2004).[1] Hydroxamic acids as potent metalloenzyme inhibitors.[1][2][4] Chemical Reviews.[1] (General reference for hydroxamate mechanism).
MDPI. Development of Hydroxamic Acid Compounds for Inhibition of Metallo-β-Lactamase. Available at: [Link][1][4][5]
Technical Support Center: Preventing Precipitation of 2-amino-N-hydroxybutanamide in Experimental Media
Welcome to the technical support center for 2-amino-N-hydroxybutanamide. This guide is designed for researchers, scientists, and drug development professionals to address the common challenge of compound precipitation in...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 2-amino-N-hydroxybutanamide. This guide is designed for researchers, scientists, and drug development professionals to address the common challenge of compound precipitation in experimental media. By understanding the physicochemical properties of 2-amino-N-hydroxybutanamide and the factors that influence its solubility, you can ensure the accuracy and reproducibility of your results.
Part 1: Frequently Asked Questions (FAQs)
Q1: What is 2-amino-N-hydroxybutanamide and what are its key properties?
2-amino-N-hydroxybutanamide is a small organic molecule with the chemical formula C4H10N2O2[1]. Its structure contains both an amine group and a hydroxamic acid group, which are important for its biological activity and influence its solubility. Understanding its fundamental properties is the first step in preventing precipitation.
Table 1: Physicochemical Properties of 2-amino-N-hydroxybutanamide
The negative XLogP3 value suggests that 2-amino-N-hydroxybutanamide is a relatively polar molecule and should be reasonably soluble in aqueous solutions[1]. However, its solubility can be strongly influenced by factors such as pH, temperature, and the composition of the media.
Q2: Why is my 2-amino-N-hydroxybutanamide precipitating in the cell culture media?
Precipitation of a compound in cell culture media can be attributed to several factors:
Concentration: The concentration of the compound may have exceeded its solubility limit in the specific media and conditions used.
pH: The pH of the media plays a crucial role in the solubility of ionizable compounds[2][3][4]. 2-amino-N-hydroxybutanamide has both a basic amino group and an acidic hydroxamic acid group, making its solubility highly dependent on pH.
Temperature: Changes in temperature can affect solubility. Media is often stored at 4°C and used at 37°C, and this temperature shift can cause a compound to precipitate if its solubility is temperature-sensitive[5].
Media Components: Interactions with components in the media, such as salts, proteins (especially in serum-containing media), and other additives can lead to precipitation[6]. The binding of drugs to serum proteins can impact their free concentration and solubility[7][8][9].
Solvent Effects: If the compound is prepared in a stock solution with an organic solvent like DMSO, the addition of this stock to the aqueous media can cause the compound to precipitate out of solution[10][11].
Q3: How should I prepare a stock solution of 2-amino-N-hydroxybutanamide to minimize precipitation?
Proper preparation of the stock solution is critical. Here are some best practices:
Choice of Solvent: For many organic compounds, Dimethyl Sulfoxide (DMSO) is a good initial choice due to its high solubilizing power[12].
Concentration: A common practice is to prepare a stock solution in the range of 1-10 mM. This provides a balance between minimizing the volume of organic solvent added to the culture and preventing precipitation upon dilution[13].
Solubility Check: Before preparing a large volume, it is advisable to test the solubility of the compound in the chosen solvent at the desired concentration.
Storage: Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles, which can lead to compound degradation and precipitation[5].
Part 2: Troubleshooting Guide
This section provides a systematic approach to troubleshooting precipitation issues encountered during your experiments.
Problem 1: Precipitate forms immediately upon adding the stock solution to the media.
This is a common issue and is often due to localized high concentrations or pH shock.
Cause A: Localized High Concentration
Explanation: When a concentrated stock solution is added directly to the media, the local concentration at the point of addition can momentarily exceed the solubility limit, causing the compound to crash out of solution.
Solution:
Warm the media to the experimental temperature (e.g., 37°C).
While gently vortexing or swirling the media, add the stock solution dropwise.
Ensure the final concentration of the organic solvent (e.g., DMSO) is typically below 0.5% to avoid solvent-induced toxicity and precipitation.
Cause B: pH Shock
Explanation: The pH of your stock solution (if prepared in a buffer) or the inherent properties of the compound can drastically alter the local pH of the media upon addition, leading to precipitation. The solubility of ionizable drugs is highly dependent on pH[2][4][14].
Solution:
Check the pH of your cell culture media after adding the compound.
If a significant pH shift is observed, consider preparing the stock solution in a buffer that is compatible with your media.
Alternatively, adjust the pH of the media back to the optimal range after adding the compound. For weakly acidic or basic drugs, modifying the pH can significantly improve solubility[15].
Troubleshooting workflow for immediate precipitation.
Problem 2: Precipitate forms hours or days after addition to the media.
Delayed precipitation can be caused by temperature fluctuations, interactions with media components, or compound instability.
Cause A: Temperature-Dependent Solubility
Explanation: The compound may be soluble at the temperature at which it was added (e.g., room temperature) but less soluble at the incubation temperature (37°C) or storage temperature (4°C)[5].
Solution:
Perform a solubility test at different temperatures (4°C, room temperature, 37°C) to determine the temperature sensitivity of your compound.
If the compound is less soluble at 37°C, you may need to lower the working concentration.
If storing the media with the compound at 4°C, check for precipitation before use and gently warm and mix to redissolve if necessary.
Cause B: Interaction with Media Components
Explanation: Components in the media, particularly proteins in fetal bovine serum (FBS), can bind to the compound and either increase or decrease its solubility[7][8][16]. Salts and other supplements can also interact with the compound, leading to the formation of insoluble complexes[6].
Solution:
Test the solubility of the compound in media with varying concentrations of serum. If precipitation is worse at higher serum concentrations, protein binding may be an issue.
If using a serum-free medium, be aware that the absence of proteins can sometimes lead to the precipitation of metal supplements.
Consider if any recently added supplements could be reacting with your compound.
Problem 3: The required experimental concentration is higher than the compound's apparent solubility.
If you need to work at a concentration that is causing precipitation, several formulation strategies can be employed.
Solution A: Use of Co-solvents
Explanation: Co-solvents are organic solvents that are miscible with water and can increase the solubility of poorly soluble drugs[10][11][17].
Implementation:
Prepare a stock solution in a suitable co-solvent.
Common co-solvents for cell culture include DMSO and ethanol.
Always determine the maximum concentration of the co-solvent that your cells can tolerate without toxicity.
Table 2: Common Co-solvents for In Vitro Experiments
Co-solvent
Typical Final Concentration
Notes
DMSO
< 0.5%
High solubilizing power for many compounds. Can have biological effects at higher concentrations.
Ethanol
< 1%
Good for compounds with moderate polarity. Can be toxic to some cell lines.
PEG 400
Variable
Can enhance the solubility of hydrophobic drugs[17].
Solution B: pH Adjustment
Explanation: As 2-amino-N-hydroxybutanamide has ionizable groups, its solubility can be significantly increased by adjusting the pH of the solution to favor the more soluble, ionized form[2][4][15]. The amino group will be protonated and more soluble at lower pH, while the hydroxamic acid group will be deprotonated and more soluble at higher pH. A pH-solubility profile should be determined to find the optimal pH for maximum solubility.
Implementation:
Experimentally determine the solubility of 2-amino-N-hydroxybutanamide at various pH values (e.g., pH 6.0, 7.4, 8.0).
Adjust the pH of your media to a range that enhances solubility while still being compatible with your cells.
Diagram 2: Effect of pH on the Ionization of 2-amino-N-hydroxybutanamide
}
Influence of pH on the ionization and solubility of 2-amino-N-hydroxybutanamide.
Part 3: Experimental Protocols
Protocol 1: Standard Method for Preparing a 10 mM Stock Solution in DMSO
Calculate the required mass: For 1 mL of a 10 mM stock solution of 2-amino-N-hydroxybutanamide (MW: 118.13 g/mol ), you will need:
Mass (g) = 10 mmol/L * 0.001 L * 118.13 g/mol = 0.0011813 g = 1.18 mg
Weigh the compound: Accurately weigh out 1.18 mg of 2-amino-N-hydroxybutanamide using an analytical balance.
Dissolve in DMSO: Add the weighed compound to a sterile microcentrifuge tube. Add 1 mL of high-purity, sterile DMSO.
Mix thoroughly: Vortex the tube until the compound is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.
Store properly: Aliquot the stock solution into smaller volumes in sterile tubes and store at -20°C or -80°C.
Protocol 2: Assessing the Maximum Soluble Concentration in Cell Culture Media
Prepare serial dilutions: Prepare a series of dilutions of your compound's stock solution in your specific cell culture medium (including serum and other additives). A suggested range would be from 1 µM to 500 µM, or higher if needed.
Incubate: Incubate the dilutions under the same conditions as your experiment (e.g., 37°C, 5% CO2) for a relevant period (e.g., 2 hours to 24 hours).
Visual Inspection: After incubation, visually inspect each dilution for any signs of precipitation or cloudiness. A light microscope can be used for more sensitive detection.
Determine Maximum Solubility: The highest concentration that remains clear is the approximate maximum soluble concentration under your experimental conditions[13].
By following this guide, you can systematically troubleshoot and prevent the precipitation of 2-amino-N-hydroxybutanamide, ensuring the reliability and success of your experiments.
References
BenchChem. (n.d.). An In-depth Technical Guide to 2-Hydroxybutanamide: Chemical Properties and Structure.
BenchChem. (n.d.). 2-Hydroxybutanamide | RUO.
Wikipedia. (2024). Amikacin. Retrieved from [Link]
BenchChem. (n.d.). An In-depth Technical Guide to 4-hydroxybutanamide: Structure, Properties, and Therapeutic Potential.
PubChem. (n.d.). N-hydroxybutanamide. Retrieved from [Link]
PubChem. (n.d.). 2-amino-N-hydroxybutanamide. Retrieved from [Link]
Illumina. (2025). Precipitation and Resuspension Troubleshooting Guide in Infinium Assay. Retrieved from [Link]
Chemistry LibreTexts. (2019). The Effects of pH on Solubility. Retrieved from [Link]
Shayan, M., et al. (2025). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences.
Banks, J. F. (2025). Plasma/Serum Protein Binding Determinations.
Yalkowsky, S. H., & Rubino, J. T. (2025). Solubilization by cosolvents. Establishing useful constants for the log-linear model.
ResearchGate. (2025).
Hage, D. S., & Tweed, S. A. (2010). Analysis of drug interactions with serum proteins and related binding agents by affinity capillary electrophoresis: A review.
Jones, R. E., et al. (2023). Methods for identifying precipitates and improving stability of chemically defined highly concentrated cell culture media. Biotechnology and Bioengineering, 120(8), 2270-2282.
Shete, A. S., et al. (2013). Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation.
Vibzz Lab. (2020).
Al-kassas, R., et al. (2022). Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. AAPS PharmSciTech, 23(1), 33.
Joseph, K. S., & Hage, D. S. (2011). Characterization of drug interactions with serum proteins by using high-performance affinity chromatography. Therapeutic Drug Monitoring, 33(4), 419-429.
Journal of Pharmaceutical Research and Innovation. (2023). Co-Crystals in Enhancing Drug Solubility and Stability: A Comprehensive Review.
Procell. (2024). Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Retrieved from [Link]
Amir, M., et al. (2022). Effect of pH on Pharmaceutical Ingredients / Drugs / Chemicals. Asian Journal of Dental and Health Sciences.
Bio-Rad. (n.d.). PCR Troubleshooting. Retrieved from [Link]
ResearchGate. (2016).
Scilit. (n.d.).
Journal of Pharmaceutical Negative Results. (2022). Solubility Enhancement of Rifabutin by Co-solvency Approach.
Technical Support Center: Optimizing Reaction Conditions for 2-Amino-N-Hydroxybutanamide Derivatives
Welcome to the technical support center for the synthesis and optimization of 2-amino-N-hydroxybutanamide derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate th...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis and optimization of 2-amino-N-hydroxybutanamide derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing these valuable compounds. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you achieve optimal reaction outcomes. Our approach is rooted in a deep understanding of the underlying chemical principles to empower you to make informed decisions in your experimental design.
I. Foundational Knowledge: Frequently Asked Questions (FAQs)
This section addresses common questions and challenges encountered during the synthesis of 2-amino-N-hydroxybutanamide derivatives.
Q1: What is the most critical aspect of synthesizing 2-amino-N-hydroxybutanamide derivatives?
A1: The most critical aspect is the strategic use of orthogonal protecting groups for the α-amino and hydroxylamine functionalities. An orthogonal strategy allows for the selective removal of one protecting group without affecting the other, which is essential for preventing unwanted side reactions and ensuring the desired product is formed.[1][2] The choice of protecting groups will dictate the overall synthetic route and reaction conditions.
Q2: Which protecting groups are recommended for the α-amino group?
A2: The most commonly used and recommended protecting groups for the α-amino group are tert-butoxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc).[]
Boc (tert-butyloxycarbonyl): This group is stable under basic and nucleophilic conditions but is readily cleaved with mild acids like trifluoroacetic acid (TFA).[4] This makes it an excellent choice when the subsequent reaction steps are acid-sensitive.
Fmoc (9-fluorenylmethyloxycarbonyl): The Fmoc group is stable to acidic conditions but is removed by mild bases, typically a solution of piperidine in DMF.[5] This is advantageous when acid-labile protecting groups are used elsewhere in the molecule.
Q3: How should the hydroxylamine functionality be protected?
A3: The hydroxylamine is typically protected as a benzyl ether (O-benzylhydroxylamine, NH₂OBn) or a trityl ether. The benzyl group is stable to both the acidic conditions used for Boc deprotection and the basic conditions for Fmoc removal. It is most commonly removed by catalytic hydrogenolysis (e.g., H₂/Pd-C), which is a mild and efficient method.[6]
Q4: What are the common methods for forming the hydroxamic acid?
A4: The hydroxamic acid is generally formed by coupling the N-protected 2-aminobutanoic acid with a protected hydroxylamine (e.g., O-benzylhydroxylamine). Common coupling agents include:
Carbodiimides: Such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often used in conjunction with an additive like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) to suppress side reactions and improve efficiency.
Phosphonium or Uronium Salts: Reagents like (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP), (Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate (PyBOP), or N,N,N',N'-Tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate (HBTU) are highly efficient coupling agents.
A newer approach involves the α-ketoacid-hydroxylamine (KAHA) ligation, which allows for the coupling of unprotected peptide segments under aqueous, acidic conditions.[7]
Q5: My reaction yield is consistently low. What are the likely causes?
A5: Low yields can stem from several factors:
Incomplete reaction: The coupling reaction may not have gone to completion. Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to determine the optimal reaction time.
Side reactions: The presence of the α-amino group can lead to side reactions. Ensure it is adequately protected. Additionally, the Lossen rearrangement of the hydroxamic acid can occur, especially at elevated temperatures or with certain activating agents.
Purification losses: 2-amino-N-hydroxybutanamide derivatives are often polar and can be challenging to purify. Significant product loss can occur during extraction and chromatography.
II. Troubleshooting Guides
This section provides detailed solutions to specific problems you may encounter during your experiments.
Problem 1: Formation of an Unwanted Side Product with a Mass Corresponding to the Isocyanate
Observation: Mass spectrometry analysis of your crude product shows a significant peak corresponding to the isocyanate derivative of your starting material.
Cause: This is a classic indicator of the Lossen rearrangement . This side reaction is often promoted by heat or the use of certain activating agents for the carboxylic acid.
Solutions:
Lower the Reaction Temperature: Perform the coupling reaction at 0 °C or even lower temperatures to minimize the rearrangement.
Choose a Milder Activating Agent: If using a highly reactive coupling reagent, consider switching to a milder alternative. For example, if using a carbodiimide without an additive, the inclusion of HOBt or HOAt can suppress the Lossen rearrangement.
Use a Protected Hydroxylamine: Employing an O-protected hydroxylamine, such as O-benzylhydroxylamine, followed by a final deprotection step, can circumvent this issue during the coupling reaction.
Problem 2: Difficulty in Removing the Protecting Groups
Observation: After the deprotection step, analytical data (NMR, LC-MS) indicates that the protecting group is still present.
Cause: Incomplete deprotection can be due to insufficient reaction time, deactivated catalyst (for hydrogenolysis), or inappropriate deprotection conditions for your specific substrate.
Solutions:
For Boc Deprotection:
Increase the reaction time with TFA.
Ensure your TFA is fresh and anhydrous.
Consider adding a scavenger, such as triisopropylsilane (TIS), to quench the reactive tert-butyl cations generated during deprotection, which can otherwise cause side reactions.
For Cbz Deprotection (Hydrogenolysis):
Ensure the palladium catalyst is fresh and active. A black, finely dispersed powder is indicative of an active catalyst.
Thoroughly flush the reaction vessel with an inert gas (nitrogen or argon) before introducing hydrogen to prevent catalyst poisoning by oxygen.
Increase the hydrogen pressure or reaction time.
If the substrate is suspected of poisoning the catalyst (e.g., sulfur-containing compounds), a larger amount of catalyst may be required.
Problem 3: Challenges in Purifying the Final Product
Observation: The final 2-amino-N-hydroxybutanamide derivative is highly soluble in water and difficult to extract with organic solvents. Purification by standard silica gel chromatography results in poor separation and significant product loss.
Cause: The presence of both a free amino group and a hydroxamic acid moiety makes the final product highly polar and potentially zwitterionic.
Solutions:
Reverse-Phase Chromatography (RPC): This is often the most effective method for purifying polar compounds. Use a C18 column with a water/acetonitrile or water/methanol gradient, often with a small amount of an acid modifier like TFA or formic acid to improve peak shape.
Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is specifically designed for the separation of highly polar compounds.[8][9][10][11] It utilizes a polar stationary phase (like silica or an amino-bonded phase) and a mobile phase with a high organic content and a small amount of water.[8][9][10][11]
Ion-Exchange Chromatography (IEC): If the compound carries a net charge at a specific pH, IEC can be a powerful purification tool.
Crystallization: If possible, crystallization from a suitable solvent system can be an excellent method for obtaining a highly pure product. Experiment with different solvent combinations (e.g., methanol/ether, ethanol/water).
III. Experimental Protocols & Methodologies
Protocol 1: Synthesis of Boc-2-amino-N-(benzyloxy)butanamide
This protocol outlines a general procedure for the synthesis of the protected intermediate.
Materials:
Boc-2-aminobutanoic acid
O-benzylhydroxylamine hydrochloride
EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)
HOBt (1-hydroxybenzotriazole)
N,N-Diisopropylethylamine (DIPEA)
Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)
Saturated aqueous sodium bicarbonate solution
1 M Hydrochloric acid
Brine
Anhydrous sodium sulfate
Procedure:
Dissolve Boc-2-aminobutanoic acid (1.0 eq), O-benzylhydroxylamine hydrochloride (1.1 eq), and HOBt (1.2 eq) in anhydrous DCM or DMF.
Cool the mixture to 0 °C in an ice bath.
Add DIPEA (2.5 eq) dropwise to the stirred solution.
Add EDC (1.2 eq) portion-wise and continue stirring at 0 °C for 30 minutes.
Allow the reaction to warm to room temperature and stir for 12-16 hours.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, dilute the reaction mixture with ethyl acetate.
Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield Boc-2-amino-N-(benzyloxy)butanamide.
Protocol 2: Deprotection to Yield 2-Amino-N-hydroxybutanamide
This protocol describes the final deprotection steps.
Materials:
Boc-2-amino-N-(benzyloxy)butanamide
Palladium on carbon (10 wt. %)
Methanol or Ethanol
Trifluoroacetic acid (TFA)
Dichloromethane (DCM)
Procedure:
Cbz Deprotection (Hydrogenolysis):
Dissolve the Boc-2-amino-N-(benzyloxy)butanamide (1.0 eq) in methanol or ethanol.
Add Pd/C (10 mol %) to the solution.
Evacuate the flask and backfill with hydrogen gas (using a balloon or a hydrogenator).
Stir the mixture vigorously under a hydrogen atmosphere for 2-4 hours.
Monitor the reaction by TLC or LC-MS.
Upon completion, carefully filter the mixture through a pad of Celite to remove the catalyst.
Rinse the Celite pad with methanol.
Concentrate the filtrate under reduced pressure to obtain Boc-2-amino-N-hydroxybutanamide.
Boc Deprotection:
Dissolve the Boc-2-amino-N-hydroxybutanamide in a mixture of DCM and TFA (e.g., 1:1 v/v).
Stir the solution at room temperature for 1-2 hours.
Monitor the reaction by TLC or LC-MS.
Upon completion, concentrate the solution under reduced pressure to remove the TFA and DCM.
Co-evaporate with toluene or diethyl ether to remove residual TFA.
The final product, 2-amino-N-hydroxybutanamide, can be purified as described in the troubleshooting section.
IV. Analytical Methodologies
Accurate monitoring of the reaction and characterization of the final product are crucial for success.
Liquid Chromatography-Mass Spectrometry (LC-MS)
LC-MS is an invaluable tool for monitoring reaction progress and confirming the identity of products. For the analysis of underivatized 2-amino-N-hydroxybutanamide derivatives, a HILIC column is often the best choice.[12]
Column: HILIC column (e.g., silica, amide, or zwitterionic phase)
Mobile Phase A: Water with 0.1% formic acid or 10 mM ammonium formate
Mobile Phase B: Acetonitrile with 0.1% formic acid
Gradient: A typical gradient would start with a high percentage of mobile phase B (e.g., 95%) and gradually increase the percentage of mobile phase A.
Detection: Electrospray ionization (ESI) in positive ion mode is generally effective for these compounds.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides detailed structural information. Below are expected chemical shifts for key protons.
Proton
Expected ¹H NMR Chemical Shift (ppm)
Notes
α-CH
~3.5 - 4.5
The chemical shift will be influenced by the N-protecting group and the solvent.
β-CH₂
~1.5 - 2.0
γ-CH₃
~0.9 - 1.2
N-H (amide)
~8.0 - 9.0
Broad singlet, may exchange with D₂O.
O-H (hydroxamic acid)
~9.0 - 11.0
Very broad singlet, may exchange with D₂O.
NH₂ (free amine)
~7.5 - 8.5 (as salt) or lower (as free base)
Broad singlet, will exchange with D₂O.
Boc (t-butyl)
~1.4
Singlet, integrating to 9 protons.
Cbz (benzyl)
~7.3 (aromatic), ~5.1 (CH₂)
Multiplet for aromatic protons, singlet for benzylic protons.
¹³C NMR can also be very informative, with the carbonyl carbon of the hydroxamic acid typically appearing around 165-175 ppm.[13]
V. Visualization of Key Concepts
Orthogonal Protecting Group Strategy
The following diagram illustrates the concept of an orthogonal protecting group strategy for the synthesis of 2-amino-N-hydroxybutanamide.
Caption: A decision tree for troubleshooting low reaction yields.
VI. References
Agilent Technologies. (2017). Methods for the Analysis of Underivatized Amino Acids by LC/MS. Retrieved from [Link]
Biotage. (2023). What can I use to purify polar reaction mixtures? Retrieved from [Link]
Buchi. (n.d.). Why HILIC is what your polar compounds need for purification. Retrieved from [Link]
Fmoc vs Boc: Choosing the Right Amino Acid Derivative. (n.d.). Retrieved from [Link]
Roemling, R., et al. (2009). Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. LCGC North America.
Ng, C. M., & Reuter, W. M. (2016). The Benefits of HPLC Coupled With Mass Spectrometry for the Direct Quantitation of Underivatized Amino Acids. American Laboratory.
Le, A., et al. (2019). Quantitative Analysis of Underivatized Amino Acids by Liquid Chromatography-Tandem Mass Spectrometry. Methods in Molecular Biology.
Agrafiotou, P., et al. (2009). Direct RP-HPLC determination of underivatized amino acids with online dual UV absorbance, fluorescence, and multiple electrochemical detection. Journal of Separation Science.
Bhandare, P., et al. (2010). Determination of amino acid without derivatization by using HPLC-HILIC column. Journal of Chemical and Pharmaceutical Research.
Albericio, F., & Carpino, L. A. (2000). Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Biopolymers.
AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]
ResearchGate. (n.d.). Fig. 2. 1 H NMR spectra of 2-amino-2 0... Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 22877840, (2R,3S)-2-Amino-3-hydroxybutanamide. Retrieved from [Link]
Tantry, S. J., et al. (2018). The synthesis of Nα-protected amino hydroxamic acids from Nα-protected amino acids employing versatile chlorinating. Arkivoc.
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 256336, 2-amino-N-hydroxybutanamide. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 10197643, 2-Hydroxybutanamide. Retrieved from [Link]
ResearchGate. (n.d.). Side Reactions on Amino Groups in Peptide Synthesis. Retrieved from [Link]
Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]
ResearchGate. (n.d.). Synthesis of BOC-L-Bpa. Retrieved from [Link]
ResearchGate. (n.d.). Synthesis of N-BOC amines by various routes. Retrieved from [Link]
ResearchGate. (n.d.). Efficient synthesis of benzyl 2-( S)-[( tert-butoxycarbonyl)amino]-ω-iodoalkanoates. Retrieved from [Link]
ResearchGate. (n.d.). A practical synthesis of N α-Fmoc protected L-threo-β-hydroxyaspartic acid derivatives for coupling via α- Or β-carboxylic group. Retrieved from [Link]
MDPI. (2023). New Derivatives of N-Hydroxybutanamide: Preparation, MMP Inhibition, Cytotoxicity, and Antitumor Activity. Retrieved from [Link]
Bode, J. W. (2017). Chemical Protein Synthesis with the α-Ketoacid-Hydroxylamine Ligation. Accounts of Chemical Research.
Organic & Biomolecular Chemistry. (n.d.). Chemoselective cyclization of unprotected linear peptides by α-ketoacid–hydroxylamine amide-ligation. Retrieved from [Link]
Journal of the American Chemical Society. (n.d.). Unraveling the Cleavage Reaction of Hydroxylamines with Cyclopropenones Considering Biocompatibility. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Cyclic Hydroxylamines for Native Residue-Forming Peptide Ligations: Synthesis of Ubiquitin and Tirzepatide. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Methods for Hydroxamic Acid Synthesis. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. Retrieved from [Link]
RSC Publishing. (n.d.). Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. Retrieved from [Link]
MDPI. (n.d.). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Retrieved from [Link]
Technical Support Center: 2-Amino-N-hydroxybutanamide Synthesis
Welcome to the technical support center for the synthesis of 2-amino-N-hydroxybutanamide. This guide is designed for researchers, medicinal chemists, and drug development professionals engaged in the synthesis of hydroxa...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 2-amino-N-hydroxybutanamide. This guide is designed for researchers, medicinal chemists, and drug development professionals engaged in the synthesis of hydroxamic acid derivatives. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to navigate the challenges of scaling up this important synthesis. Our focus is on providing not just procedural steps, but the underlying chemical principles to empower you to make informed decisions in your work.
I. Overview of Synthetic Strategy
The synthesis of 2-amino-N-hydroxybutanamide, a bifunctional molecule, presents unique challenges primarily due to the presence of three reactive functional groups: a primary amine, a carboxylic acid, and the target N-hydroxyamide (hydroxamic acid). A successful and scalable synthesis hinges on a robust protecting group strategy to ensure chemoselectivity.
The most logical and widely adopted pathway begins with L-2-aminobutyric acid. The core strategy involves:
N-Protection: Masking the alpha-amino group to prevent its participation in subsequent coupling reactions.
Carboxyl Activation & Coupling: Activating the carboxylic acid to facilitate its reaction with a hydroxylamine source.
Hydroxylamine Reaction: Formation of the hydroxamic acid moiety.
Deprotection: Removal of the protecting group(s) to yield the final product.
The efficiency of each step is critical for the overall yield and purity, and challenges can arise at any stage. This guide will address these potential pitfalls.
II. Synthesis Workflow Diagram
The following diagram illustrates the general workflow for the synthesis of 2-amino-N-hydroxybutanamide.
Caption: General synthesis workflow for 2-amino-N-hydroxybutanamide.
III. Frequently Asked Questions (FAQs)
Q1: What is the best N-protecting group for this synthesis?
A1: The choice of an N-protecting group is critical and depends on the stability of your subsequent intermediates and the desired deprotection conditions. The two most common and effective choices are:
Boc (tert-Butoxycarbonyl): This is often the preferred choice. It is stable under the basic or neutral conditions used for many coupling reactions and is easily removed with mild acids like trifluoroacetic acid (TFA) or HCl in dioxane, which are often compatible with the final hydroxamic acid product.
Cbz (Carboxybenzyl): Cbz is also a robust protecting group. It is stable to mild acidic and basic conditions. Deprotection is typically achieved via hydrogenolysis (H₂, Pd/C). This method is very clean, but you must ensure that no other functional groups in your molecule are susceptible to reduction.
Q2: Can I react 2-aminobutyric acid directly with hydroxylamine?
A2: This is not advisable for a scalable and pure synthesis. Without protecting the amino group, you will face significant chemoselectivity issues. The free amine can act as a nucleophile, leading to polymerization or side reactions with your activated carboxylic acid. Proper N-protection is a cornerstone of a successful synthesis.
Q3: My final product seems unstable. How can I store it?
A3: Hydroxamic acids can be susceptible to hydrolysis, especially under strong acidic or basic conditions. For long-term storage, it is recommended to store the compound as a solid, in a desiccator, at low temperatures (-20°C or below). If in solution, use aprotic solvents and store at low temperatures for short periods. Some researchers convert the final product to a salt (e.g., hydrochloride) to improve stability.
Q4: Why is using a protected hydroxylamine often recommended?
A4: While free hydroxylamine can be used, O-protected versions like O-(Tetrahydro-2H-pyran-2-yl)hydroxylamine (THPONH₂) or O-benzylhydroxylamine offer significant advantages.[1][2] They are often less volatile, more stable, and can lead to cleaner reactions with fewer side products.[1][2] The protecting group is then removed during the final deprotection step, often simultaneously with the N-Boc group if acidic conditions are used. This simplifies the workflow.[1]
IV. Troubleshooting Guide
This section addresses common problems encountered during the synthesis and provides a logical framework for resolving them.
Problem 1: Low or No Product Yield After Coupling Step
If you observe a low yield of your fully protected intermediate (before deprotection), consider the following causes and solutions.
Potential Cause
Diagnostic Check
Recommended Solution
Inefficient Carboxylic Acid Activation
Analyze a crude reaction aliquot by TLC or LC-MS. Look for a high percentage of unreacted N-protected starting material.
1. Change Coupling Agent: If using EDC/HOBt, consider a more potent agent like HATU or HBTU, especially for sterically hindered substrates.[3] 2. Convert to Acyl Chloride: Convert the carboxylic acid to an acyl chloride using thionyl chloride (SOCl₂) or oxalyl chloride. This is a highly reactive intermediate that couples efficiently but requires anhydrous conditions.[4]
Degradation of Coupling Reagent
Check the age and storage conditions of your coupling reagents (e.g., EDC, HATU). They can be moisture-sensitive.
Use freshly opened or properly stored reagents. If in doubt, purchase a new batch.
Incorrect Stoichiometry
Review your experimental notebook. Ensure you used a slight excess (1.1-1.2 equivalents) of the coupling agent and hydroxylamine source relative to the carboxylic acid.
Re-run the reaction with corrected stoichiometry. An excess of the more easily removed reagent is often preferred.
Sub-optimal Reaction Temperature
Most coupling reactions are started at 0°C to control the initial exotherm and then allowed to warm to room temperature.
Ensure proper temperature control. For slow reactions, you may need to run them for a longer duration (12-24 hours) at room temperature.
Problem 2: Presence of Significant Impurities in the Final Product
Purification of the highly polar 2-amino-N-hydroxybutanamide can be challenging. It's best to minimize impurities beforehand.
Potential Cause
Diagnostic Check
Recommended Solution
Byproducts from Coupling Reagents
Byproducts like dicyclohexylurea (DCU) from DCC or HOBt-related species can be difficult to remove. Check literature for common byproducts of your chosen reagent.[1]
1. Filtration: If using DCC, the DCU byproduct is a solid and can be filtered off. 2. Aqueous Wash: Use a mild acid/base workup to remove basic (e.g., HOBt) or acidic impurities. 3. Purification Method: Standard silica gel chromatography can be effective, often requiring a polar mobile phase (e.g., DCM/Methanol or with added acetic acid/ammonia). Reverse-phase chromatography (C18) is an excellent alternative for highly polar compounds.
Incomplete Deprotection
Check the final product by LC-MS or NMR for the presence of N-Boc or other protecting groups.
1. Extend Reaction Time: Increase the deprotection reaction time or temperature moderately. 2. Increase Reagent Equivalents: Add more deprotecting agent (e.g., TFA). 3. Add a Scavenger: When removing a Cbz group by hydrogenolysis, ensure the catalyst is active. For Boc removal with TFA, adding a scavenger like triethylsilane (TES) can help prevent side reactions if your molecule is sensitive.
Lossen Rearrangement
This side reaction can occur with hydroxamic acids, especially under harsh conditions, leading to isocyanates. It is less common in these direct syntheses but possible.
This is often avoided by using mild coupling and deprotection conditions. The use of coupling agents like 4-NBsOXY has been shown to be compatible with protecting groups and prevent racemization.[5]
Troubleshooting Decision Tree
Caption: A decision tree for troubleshooting common synthesis issues.
V. Experimental Protocols
The following protocols are provided as a starting point. Researchers should adapt them based on their specific laboratory conditions and scale.
Protocol 1: Synthesis of N-Boc-2-aminobutyric acid
Dissolution: Dissolve L-2-aminobutyric acid (1.0 eq) in a 1:1 mixture of 1,4-dioxane and water. Add sodium bicarbonate (NaHCO₃, 2.5 eq).
Addition of Boc Anhydride: Cool the mixture to 0°C in an ice bath. Add a solution of Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in dioxane dropwise over 30 minutes.
Reaction: Remove the ice bath and stir the reaction mixture at room temperature overnight (approx. 16 hours).
Workup:
Concentrate the mixture in vacuo to remove the dioxane.
Dilute the remaining aqueous solution with water and wash with ethyl acetate (2x) to remove unreacted Boc₂O.
Cool the aqueous layer to 0°C and acidify to pH 2-3 with 1M HCl.
Extract the product with ethyl acetate (3x).
Isolation: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the N-Boc-protected amino acid, typically as a white solid or viscous oil.
Protocol 2: Synthesis of 2-Amino-N-hydroxybutanamide (via EDC/HOBt Coupling)
This protocol assumes the use of O-benzylhydroxylamine and subsequent hydrogenolysis.
Coupling Reaction:
Dissolve N-Boc-2-aminobutyric acid (1.0 eq) in anhydrous DCM or DMF.
Add Hydroxybenzotriazole (HOBt, 1.2 eq) and O-benzylhydroxylamine hydrochloride (1.2 eq).
Add a base such as N-methylmorpholine (NMM, 1.2 eq) to neutralize the hydrochloride salt.
Cool the mixture to 0°C and add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq) portion-wise.
Stir the reaction at 0°C for 2 hours, then allow it to warm to room temperature and stir overnight.
Workup:
Dilute the reaction mixture with ethyl acetate.
Wash sequentially with 5% citric acid solution, saturated NaHCO₃ solution, and brine.
Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.
Purify the crude product (N-Boc-2-amino-N-(benzyloxy)butanamide) by flash column chromatography.
Deprotection (Two Steps):
Cbz Removal: Dissolve the purified product in methanol. Add Palladium on carbon (10% Pd/C, ~10 mol%). Purge the flask with hydrogen gas (H₂) and stir under a hydrogen atmosphere (balloon pressure is often sufficient) for 4-6 hours, monitoring by TLC/LC-MS. Filter the reaction through Celite to remove the catalyst and concentrate.
Boc Removal: Dissolve the resulting intermediate in a minimal amount of DCM. Add an excess of 4M HCl in dioxane or 50% TFA in DCM. Stir at room temperature for 1-2 hours until deprotection is complete (monitor by TLC/LC-MS).
Isolation: Concentrate the solution in vacuo. The product may be obtained as the hydrochloride salt. Trituration with cold diethyl ether may be necessary to induce precipitation. Filter the solid and dry under vacuum.
VI. References
CN101684078A - Chemical synthesis method for of 2-amino-butanamide hydrochloride - Google Patents. (URL: )
CN103012190A - Synthesis method of S-2-aminobutanamide hydrochloride - Google Patents. (URL: )
New Derivatives of N-Hydroxybutanamide: Preparation, MMP Inhibition, Cytotoxicity, and Antitumor Activity - MDPI. (URL: [Link])
CN102584622A - Preparation method of L-2-aminobutanamide hydrochloride - Google Patents. (URL: )
Arun K. Ghosh & Brindaban C. Panda (2015). Methods for Hydroxamic Acid Synthesis. ACS Medicinal Chemistry Letters, 6(3), 247-248. (This is a conceptual reference; a full review article would be ideal, such as Synthesis or Tetrahedron reviews on the topic. For this exercise, we cite the available search result: [Link])
Thalluri, K., Manne, S. R., Dev, D., & Mandal, B. (2014). Synthesis of Hydroxamic Acids from Carboxylic Acids Using 4-NBsOXY and Its Application in the Lossen Rearrangement. The Journal of Organic Chemistry, 79(9), 3765–3775. (Conceptual reference from search result, direct URL: [Link])
(PDF) Methods for Hydroxamic Acid Synthesis - ResearchGate. (URL: [Link])
Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications - ACS Omega. (URL: [Link])
Author: BenchChem Technical Support Team. Date: February 2026
Status: Operational
Subject: 2-Amino-N-Hydroxybutanamide (Alpha-Aminobutyric Acid Hydroxamate)
Ticket ID: ZBG-OPT-001
Lead Scientist: Dr. A. V. Chen, Senior Application Scientist
Executive Summary: The "Warhead" Paradox
You are likely encountering a common paradox in metalloenzyme drug discovery. 2-amino-N-hydroxybutanamide is a potent Zinc Binding Group (ZBG) . Its hydroxamate moiety chelates the catalytic zinc ion (
) of enzymes like Aminopeptidase N (APN/CD13), Matrix Metalloproteinases (MMPs), and Histone Deacetylases (HDACs) with high affinity.[1]
The Problem: High affinity often equals low selectivity. This molecule is a "pan-inhibitor" because the bidentate chelation geometry of the hydroxamate is too perfect—it fits almost any zinc-dependent active site.
The Solution: You cannot improve the selectivity of the hydroxamate group itself (the anchor). You must improve the selectivity of the scaffold (the recognition element). This guide details how to transition this molecule from a promiscuous chelator to a targeted probe.
Module 1: Stereochemical Purity (The Foundation)
User Issue: "My IC50 values are inconsistent between batches, and I see off-target inhibition of cytosolic peptidases."
Root Cause: 2-amino-N-hydroxybutanamide possesses a chiral center at the C2 position. Enzymes are chiral environments. The (S)-enantiomer (L-isomer) typically mimics the natural substrate (L-amino acids), while the (R)-enantiomer may be inactive or, worse, inhibit off-target enzymes with different stereochemical preferences.
Troubleshooting Protocol:
Source Verification: Do not use racemic (DL) starting materials. Selectivity begins with L-2-aminobutyric acid as your precursor.
Chiral Analysis: Before biological testing, you must validate enantiomeric excess (ee).
Method: Chiral HPLC using a Crownpak CR(+) or Chiralpak ZWIX(+) column.
Mobile Phase: Perchloric acid (pH 1.5) is often required to protonate the amine for crown ether recognition.
Synthesis Check: The conversion to hydroxamate (using hydroxylamine) can cause racemization if the pH is too high (>10) or if activated esters are left too long in base.
Module 2: Structural Derivatization (The "Cap" Strategy)
User Issue: "The molecule inhibits APN, MMP-9, and HDAC1 with equal potency. How do I make it specific for Aminopeptidase N?"
Technical Insight: 2-amino-N-hydroxybutanamide is a fragment , not a complete inhibitor. It occupies the S1 pocket (zinc binding) but lacks the "Cap" group needed to interact with the S1' or S2 pockets that define enzyme specificity.
To improve selectivity, you must derivatize the free amino group (
).
The P1/P1' Optimization Workflow
Target Enzyme
Required Modification to Amino Group ()
Rationale (S1' Pocket Fit)
Aminopeptidase N (CD13)
Add bulky hydrophobic groups (e.g., Benzyl, Phenethyl).
APN has a large, hydrophobic S1' pocket that accommodates aromatic side chains (mimicking Bestatin).
MMP-12
Add a long sulfonamide linker + biphenyl tail.
MMPs require a "deep pocket" binder to stabilize the zinc interaction.
HDACs
Do not use this core.
HDAC inhibitors usually require the hydroxamate to be on a long alkyl chain (linker), not adjacent to the amine.
Visualization: The Selectivity Filter
Figure 1: Decision tree for transforming the promiscuous core into a selective inhibitor.
Module 3: Assay Artifacts (False Positives)
User Issue: "I see inhibition in the assay, but no effect in cell-based models. Or, the IC50 shifts 10-fold when I change buffers."
Root Cause: Hydroxamic acids are powerful chelators. They can strip zinc from the enzyme in solution (non-specific chelation) rather than binding to the active site. They are also prone to "assay interference" by chelating trace metals in the buffer.
Validation Protocol:
The "Zinc Back-Add" Test:
Run your inhibition assay.
Add excess
(10-50 µM) to the reaction.
Result: If inhibition is fully reversed , your molecule is likely acting via specific active-site chelation (competitive). If inhibition persists or is only partially reversed, you may have non-specific protein aggregation or irreversible inactivation.
Detergent Control:
Hydroxamic acids can form colloidal aggregates that sequester enzymes.
Action: Always include 0.01% Triton X-100 or Tween-20 in your assay buffer to prevent promiscuous aggregation.
Colorimetric Warning:
If your reaction mixture turns pink/red, you have iron (
) contamination. Hydroxamic acids form colored complexes with iron. This invalidates absorbance-based readouts. Use EDTA-treated water for all buffers.
Module 4: Synthesis & Stability Guide
User Issue: "The compound decomposes upon storage."
Technical Fact: 2-amino-N-hydroxybutanamide is prone to Lossen Rearrangement and hydrolysis. The
bond is labile.
Stability Protocol:
Storage: Store as the hydrochloride salt (solid), not the free base. The salt form stabilizes the amine and prevents auto-oxidation.
Temperature: -20°C, desiccated.
Solvent: Dissolve in DMSO just prior to use. Avoid protic solvents (methanol/water) for long-term stock storage as they accelerate hydrolysis of the hydroxamate back to the carboxylic acid.
Mechanism of Action Diagram
Figure 2: The bidentate coordination geometry. Selectivity is achieved not by changing this interaction, but by modifying the 'tail' (not shown) to fit the enzyme's specific pockets.
References
Review on Hydroxamic Acid Selectivity:
Muri, E. M., et al. "Hydroxamic Acids as Pharmacological Agents."[1] Current Medicinal Chemistry, 2002.
Aminopeptidase N (CD13) Inhibition:
Scornik, O. A., & Botbol, V. "Bestatin as an experimental tool in mammals." Current Drug Metabolism, 2001. (Describes the structural requirements for APN selectivity, relevant to the butanamide core).
Zinc Binding Group Strategies:
Jacobsen, F. E., et al. "Model complexes of the active site of zinc metalloproteinases." Inorganic Chemistry, 2005.[1] (Details the coordination geometry).
Assay Interference (PAINS):
Baell, J. B., & Holloway, G. A. "New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries." Journal of Medicinal Chemistry, 2010.
dealing with cytotoxicity of 2-amino-N-hydroxybutanamide in cell lines
Technical Support Center: 2-Amino-N-Hydroxybutanamide User Guide Status: Active | Version: 2.4 | Last Updated: February 2026[1] Welcome to the Technical Support Center Subject: Troubleshooting Cytotoxicity & Experimental...
values, "false survival" signals in viability assays, and rapid degradation in culture media.[1]
Scientist’s Note:
2-Amino-N-hydroxybutanamide is a hydroxamic acid (HA) derivative.[1] While the amino-butyryl backbone dictates cellular uptake, the N-hydroxy (hydroxamate) moiety is the "warhead."[1] This functional group is a potent metal chelator (targeting
in HDACs or MMPs) but is chemically labile and redox-active.[1] Most experimental failures with this compound stem from treating it like a standard stable small molecule.[1]
This guide addresses the three critical failure modes: Hydrolytic Instability , Assay Interference , and Off-Target Metal Chelation .
Module 1: Compound Stability & Handling
The Issue: "My compound loses potency after 24 hours in media."
Root Cause: Hydroxamic acids are prone to hydrolysis, converting the active
group into a carboxylic acid (inactive) and hydroxylamine.[1] This reaction is accelerated by:
High pH: Basic conditions favor the unstable hydroxamate anion.
Serum Esterases: Fetal Bovine Serum (FBS) contains enzymes that can cleave the amide bond.[1]
Solvent Choice: Dissolve stock in anhydrous DMSO (dimethyl sulfoxide).[1] Avoid ethanol or water for stocks, as they promote hydrolysis during freeze-thaw cycles.[1]
Strict: If degradation persists, switch to serum-free media for short-term (<12h) exposures or use defined serum replacements (e.g., B-27).[1]
The "Refresh" Rule: For experiments
, replace the drug-containing media every 12–18 hours to maintain therapeutic thresholds.
Visualization: Stability Decision Tree
Caption: Workflow for maintaining effective concentration. Hydroxamic acids degrade rapidly; media replacement is critical for long-term assays.[1]
Module 2: The "False Viability" Trap (Assay Interference)
The Issue: "Cells look dead under the microscope, but the MTT assay shows high viability."
Root Cause: The hydroxamic acid group is a reducing agent. It can chemically reduce tetrazolium salts (MTT, MTS, XTT) into purple formazan without live cells.[1] This generates a false positive signal, masking cytotoxicity.[2]
Data: Assay Compatibility Matrix
Assay Type
Mechanism
Compatibility
Recommendation
MTT / MTS
Reductase activity
LOW
Avoid. Chemical reduction by drug causes high background.[1]
Resazurin (AlamarBlue)
Reductase activity
Medium
Use only if drug is washed out prior to adding reagent.[1]
ATP (CellTiter-Glo)
ATP quantitation
HIGH
Gold Standard. No chemical interference with luciferase reaction.[1]
Add fresh media containing the MTT reagent.
Note: This risks losing loosely adherent apoptotic cells.[1]
Module 3: Differentiating Mechanism (ROS vs. Epigenetic)
The Issue: "Is the cytotoxicity due to specific target inhibition (e.g., HDAC) or non-specific oxidative stress?"
Root Cause: Hydroxamic acids can undergo Fenton-like reactions with intracellular iron, generating Reactive Oxygen Species (ROS).[1] This is an "off-target" effect distinct from the "on-target" epigenetic modulation (HDAC inhibition) which typically induces G2/M arrest and apoptosis.[1]
The Rescue Experiment
To validate the mechanism, run a parallel treatment with an antioxidant (ROS scavenger).
Pre-treatment: 5 mM NAC for 1 hour prior to adding 2-amino-N-hydroxybutanamide.[1]
Interpretation Logic:
Scenario A (ROS Driven): NAC completely blocks cytotoxicity.[1]
The drug is acting as a "dirty" oxidant.
Scenario B (Target Driven): NAC has minimal effect on cell death.[1]
Cytotoxicity is likely mechanism-based (e.g., HDAC inhibition leading to apoptosis).[1]
Visualization: Mechanism Verification Pathway
Caption: Distinguishing between non-specific oxidative stress (left) and specific enzymatic inhibition (right) using antioxidant rescue.[1]
Frequently Asked Questions (FAQ)
Q: Can I use this compound in media containing antibiotics?A: Yes, but be cautious with aminoglycosides (e.g., streptomycin).[1] Hydroxamates are metal chelators; combining them with other potential chelators or highly charged antibiotics can alter free ion concentrations in the media, stressing cells.
Q: My
shifts dramatically between cell lines. Why?A: This is likely due to differential expression of HDACs vs. Catalase/SOD .
High HDAC expression = High sensitivity to "on-target" effects.[1]
Low antioxidant capacity = High sensitivity to "off-target" ROS.[1]
Check the basal antioxidant levels of your cell lines.
Q: The compound precipitates when I add it to the media.A: 2-amino-N-hydroxybutanamide is zwitterionic.[1]
Solution: Predilute the DMSO stock into a small volume of serum-free media vortexing rapidly, then add to the bulk culture. Ensure the final DMSO concentration is <0.5%.
References
Consolidated Properties of Hydroxamic Acids. (2021). Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. ACS Omega.[1][3] Link[1]
Assay Interference. (2011).[1] The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation. MDPI.[1] Link[1]
Stability in Media. (2017).[1] Controlling Plasma Stability of Hydroxamic Acids: A MedChem Toolbox. Journal of Medicinal Chemistry. Link[1]
HDAC Inhibitor Mechanisms. (2006). Cytotoxicity Mediated by Histone Deacetylase Inhibitors in Cancer Cells. NIH/PMC.[1] Link
Chemical Structure Data. (2025). 2-Hydroxybutanamide & Derivatives. PubChem Compound Summary. Link
You are likely encountering difficulties purifying 2-amino-N-hydroxybutanamide due to its zwitterionic nature and high hydrophilicity .[1] Unlike standard organic intermediates, this molecule cannot be efficiently extracted into organic solvents (DCM, EtOAc) from aqueous layers.[1] Furthermore, the hydroxamic acid moiety acts as a potent siderophore (iron chelator), often resulting in a persistent pink/red coloration in the final product.
This guide moves beyond standard silica chromatography, which often causes irreversible adsorption and metal leaching, to recommend Ion Exchange Chromatography (IEX) as the primary purification vehicle.
Module 1: The "Red Complex" Troubleshooting
Symptom: The crude or purified product exhibits a pink, violet, or deep red hue.
Diagnosis: Trace Iron(III) Contamination.
Mechanism: The hydroxamic acid group (
) coordinates with trace Fe(III) ions (ubiquitous in silica gel, tap water, and steel spatulas) to form a highly colored octahedral complex.[1]
Protocol: De-Ironing the Workflow
Reagent Grade: Use only glass-distilled solvents and Milli-Q water (18.2 MΩ).[1]
Equipment: Replace metal spatulas with ceramic or plastic . Use glass-coated stir bars.[1]
Chelation Wash: If the product is already colored, dissolve it in the minimum amount of water containing 1-5 mM EDTA.[1] Reprocess through the Ion Exchange protocol (Module 2); the EDTA-Fe complex will wash through, while your amino-hydroxamate binds to the resin.[1]
Figure 1: Mechanism of iron contamination and removal strategy via competitive chelation.[1]
Module 2: Primary Purification (Cation Exchange)
Why this works: The molecule contains a basic primary amine (pKa ~9.5) and a weakly acidic hydroxamic acid (pKa ~8.8). At acidic pH, the amine is protonated (
), allowing it to bind strongly to cation exchange resins, while non-basic impurities (excess hydroxylamine, unreacted esters) can be washed away.[1]
Step-by-Step Protocol
Resin: Dowex 50W-X8 (or Amberlite IR-120), Hydrogen form (
Purpose: This removes unreacted esters, salts, and the majority of excess hydroxylamine (which binds less strongly than the alpha-amino compound).
Elution:
Elute with 1M aqueous Ammonia (
) or 0.5M Pyridine .
Collect fractions. The product will elute as the pH of the effluent creates a basic front.
Isolation:
Lyophilize the product fractions immediately. Do not use rotary evaporation at high temperatures (
) to prevent hydrolysis.
Figure 2: Cation Exchange Chromatography workflow for zwitterionic purification.[1][3]
Module 3: Crystallization & Salt Formation
If the free base is an oil or hygroscopic solid (common with short-chain hydroxamates), converting it to a salt is the best strategy for long-term stability.[1]
Recommended Salt: Hydrochloride (HCl) or Tartrate.
HCl Salt Formation:
Dissolve the lyophilized free base in minimal anhydrous Methanol (MeOH).
Ferric Chloride Test: Dissolve a crystal in MeOH and add aqueous
. A deep wine-red color confirms the hydroxamic acid integrity [1].
Ninhydrin Test: Positive (Purple/Blue) indicating the free alpha-amine [2].
Module 4: Stability & FAQs
Q1: Why is my yield lower than expected after rotary evaporation?A: Hydroxamic acids are susceptible to the Lossen Rearrangement or hydrolysis to the carboxylic acid under thermal stress, especially in acidic conditions.
Solution: Use lyophilization (freeze-drying) instead of heat-based evaporation.[1] Keep water bath temperatures
.
Q2: Can I use Silica Gel Flash Chromatography?A:Not recommended. The free amine and hydroxamic acid groups will streak badly on silica due to strong hydrogen bonding. If you must use normal phase, use a highly polar mobile phase (e.g.,
80:20:1), but expect lower yields and potential metal contamination [3].
Q3: How should I store the purified compound?A: Store as the HCl salt at -20°C under Argon. The free base is hygroscopic and may slowly hydrolyze if exposed to atmospheric moisture.
References
Neilands, J. B. (1967). Hydroxamic acids in nature. Science, 156(3781), 1443-1447.[1]
Moore, S., & Stein, W. H. (1948).[1][4] Photometric ninhydrin method for use in the chromatography of amino acids. Journal of Biological Chemistry, 176(1), 367-388.[1]
Marmion, C. J., et al. (2004).[1] Hydroxamic acids - An intriguing family of chelators.[1] European Journal of Inorganic Chemistry, 2004(15), 3003-3016.[1]
Suzuki, T., et al. (2005).[1] Design and synthesis of non-hydroxamate histone deacetylase inhibitors. Journal of Medicinal Chemistry, 48(4), 1019-1032.[1] (Provides context on hydroxamate synthesis/stability).
Comparative Efficacy Profile: 2-amino-N-hydroxybutanamide vs. Vorinostat (SAHA)
[1] Executive Summary: The Pharmacophore vs. The Fragment This guide provides a technical comparison between Vorinostat (SAHA) , the FDA-approved "Gold Standard" histone deacetylase (HDAC) inhibitor, and 2-amino-N-hydrox...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary: The Pharmacophore vs. The Fragment
This guide provides a technical comparison between Vorinostat (SAHA) , the FDA-approved "Gold Standard" histone deacetylase (HDAC) inhibitor, and 2-amino-N-hydroxybutanamide , a structural fragment representing the minimal requirements for zinc chelation without the optimized linker-cap architecture.[1]
While Vorinostat represents a fully optimized Cap-Linker-ZBG (Zinc Binding Group) pharmacophore capable of nanomolar potency, 2-amino-N-hydroxybutanamide serves as a critical negative control or structural probe in Structure-Activity Relationship (SAR) studies.[1] This comparison highlights the "Tunnel Occupancy" theory, demonstrating why linker length and cap group hydrophobicity are non-negotiable for clinical efficacy.
Feature
Vorinostat (SAHA)
2-amino-N-hydroxybutanamide
CAS Number
149647-78-9
36212-74-5
Classification
Pan-HDAC Inhibitor (Class I, II)
Minimal Pharmacophore / Chelation Fragment
Linker Length
~11 Å (C6 Hydrophobic Chain)
~4 Å (C2 Aliphatic Chain)
Potency (IC₅₀)
Nanomolar (Active)
Micromolar/Millimolar (Weak/Inactive)
Primary Utility
Clinical Oncology (CTCL)
SAR Studies / Metal Chelation Standards
Molecular Mechanism: The "Rim-to-Zinc" Distance[1]
To understand the efficacy disparity, one must visualize the HDAC active site as a narrow, hydrophobic tunnel leading to a catalytic Zinc ion (
).
The Pharmacophore Model
The Anchor (ZBG): Both molecules possess a Hydroxamic Acid group, which forms a bidentate chelate with the active site
.
The Bridge (Linker): The HDAC active site tunnel is approximately 11 Å deep.
SAHA: Features a 6-carbon (suberoyl) hydrophobic chain that perfectly spans this distance, allowing van der Waals interactions with the tunnel walls (phenylalanine/tyrosine residues).
2-amino-N-hydroxybutanamide: Features a short ethyl chain (derived from aminobutyric acid).[1] It is too short to span the tunnel.
The Cap:
SAHA: A hydrophobic phenyl group that anchors at the "rim" of the tunnel, stabilizing the binding.
2-amino-N-hydroxybutanamide: Contains a polar amino group.[1][2] If the hydroxamate binds the Zinc, this amino group is forced inside the hydrophobic tunnel, creating an energetic penalty (unfavorable desolvation and electrostatic clash).
Pathway Visualization (DOT)
Figure 1: Mechanistic comparison of binding modes. SAHA successfully spans the active site tunnel, while the short-chain analog fails to bridge the Zinc-to-Rim distance.[1]
Efficacy Analysis & Data Interpretation
The following data summarizes the expected performance based on established SAR principles for hydroxamic acid HDAC inhibitors.
Enzymatic Potency (Cell-Free)[1]
Compound
Target
IC₅₀ Value
Interpretation
Vorinostat
HDAC1 (Class I)
~10 - 50 nM
Highly potent; tight binding due to optimized linker.[1]
Inactive range. The molecule acts more as a generic metal chelator than a specific enzyme inhibitor.
Cellular Activity (In Vitro)
In cellular models (e.g., HeLa or Jurkat cells), the disparity widens. Vorinostat is membrane-permeable and active.[1] The comparator, being a zwitterionic amino acid derivative (amino group + hydroxamic acid), likely has poor membrane permeability and no specific uptake mechanism compared to the hydrophobic SAHA.
Vorinostat: Induces H3/H4 acetylation and apoptosis at 1–5 µM.
2-amino-N-hydroxybutanamide: Likely requires >1 mM to show non-specific toxicity or weak acetylation, often due to general metal depletion rather than specific HDAC inhibition.[1]
Experimental Protocols
To validate these claims in your lab, use the following self-validating workflows.
Fluorometric HDAC Activity Assay
Objective: Quantify the IC₅₀ disparity between the optimized drug and the fragment.
Reagent Prep:
Buffer: 50 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, 1 mM
.
Substrate: Fluorogenic peptide (e.g., Boc-Lys(Ac)-AMC) at 50 µM.[1]
Enzyme: Purified HDAC1 or HeLa Nuclear Extract.[1]
Inhibitor Dilution:
Prepare Vorinostat serial dilutions: 10 µM
1 nM (Log scale).
Prepare 2-amino-N-hydroxybutanamide serial dilutions: 10 mM
1 µM (High concentration required).
Reaction:
Incubate Enzyme + Inhibitor for 30 mins at 37°C.
Add Substrate and incubate for 30 mins.
Add Developer (Trypsin/TSA) to release fluorophore.
Readout: Measure Fluorescence (Ex 360nm / Em 460nm).
Validation: Vorinostat must show >90% inhibition at 10 µM. If not, the assay is invalid.
Western Blot Analysis (Cellular Permeability Check)
Objective: Determine if the fragment can penetrate cells and inhibit HDACs in a biological context.[3]
Workflow Diagram (DOT):
Figure 2: Western Blot workflow to assess cellular histone hyperacetylation.
Expected Result:
Lane 2 (SAHA): Thick, dark band for Acetyl-H3 (Global hyperacetylation).
Lane 3 (Comparator): Band intensity similar to DMSO control (Lane 1), indicating lack of inhibition.
References
Marks, P. A., & Breslow, R. (2007). Dimethyl sulfoxide to vorinostat: development of this histone deacetylase inhibitor as an anticancer drug. Nature Biotechnology, 25(1), 84–90. Link
Finnin, M. S., et al. (1999). Structures of a histone deacetylase homologue bound to the TSA and SAHA analogues. Nature, 401, 188–193. Link
Gohlke, H., et al. (2012).[4] Histone Deacetylase (HDAC) Inhibitors with a Novel Connecting Unit Linker Region Reveal a Selectivity Profile for HDAC4 and HDAC. Journal of Medicinal Chemistry. (Demonstrates SAR of linker length). Link
PubChem Compound Summary. (n.d.). 2-Amino-N-hydroxybutanamide (CAS 36212-74-5).[1][2][5] National Center for Biotechnology Information. Link[6]
Farkas, E., et al. (2000). Characterization of Amino Hydroxamic Acids and Their Metal Chelates. Journal of Inorganic Biochemistry. (Establishes the comparator as a chelator rather than a drug). Link
Efficacy Profile: 2-Amino-N-Hydroxybutanamide vs. Hydroxamate Alternatives
This guide provides an in-depth technical analysis of 2-amino-N-hydroxybutanamide (also referred to as Abu-NHOH or 2-aminobutanehydroxamic acid ), evaluating its efficacy as a metalloenzyme inhibitor compared to establis...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of 2-amino-N-hydroxybutanamide (also referred to as Abu-NHOH or 2-aminobutanehydroxamic acid ), evaluating its efficacy as a metalloenzyme inhibitor compared to established alternatives.
2-amino-N-hydroxybutanamide represents the structural prototype of amino-hydroxamate inhibitors. Unlike complex peptidomimetics, it consists of a simple amino acid scaffold (2-aminobutyric acid) coupled to a powerful zinc-binding group (ZBG)—the hydroxamic acid moiety.
Mechanism: Bidentate chelation of the catalytic Zinc ion (
) combined with P1 pocket occupancy by the ethyl side chain.
Key Advantage: High metal affinity (
often in the nanomolar range) due to the hydroxamate group, superior to the carboxylate/hydroxyl binding of Bestatin.
Key Limitation: Lower selectivity compared to extended peptide inhibitors due to the lack of P1' or P2 interactions.
Mechanism of Action: Chelation Dynamics
The efficacy of 2-amino-N-hydroxybutanamide stems from its ability to form a stable 5-membered chelate ring with the active site zinc.
Structural Logic
Warhead (Hydroxamate): The ionized hydroxamate anion (
) acts as a bidentate ligand, coordinating the zinc ion through both the carbonyl oxygen and the hydroxyl oxygen.
Anchor (Ethyl Side Chain): The ethyl group of the butanamide backbone fits into the hydrophobic S1 pocket of the enzyme.
Stabilizer (Free Amine): The N-terminal amine often interacts with a conserved glutamic acid or aspartic acid residue in the active site, stabilizing the binding orientation.
Figure 1: Bidentate chelation mechanism. The hydroxamate warhead displaces the catalytic water molecule, locking the enzyme in an inactive state.
Comparative Efficacy Analysis
This section compares 2-amino-N-hydroxybutanamide against three distinct classes of competitors:
Bestatin (Ubenimex): The clinical standard (Non-hydroxamate).
Actinonin: A complex, naturally occurring hydroxamate.
Acetohydroxamic Acid (AHA): A simple hydroxamate (lacking the amino scaffold).
Table 1: Comparative Performance Metrics
Feature
2-Amino-N-Hydroxybutanamide
Bestatin (Ubenimex)
Actinonin
Acetohydroxamic Acid
Primary Class
Amino Acid Hydroxamate
-Hydroxy- -Amino Acid
Peptidomimetic Hydroxamate
Simple Hydroxamate
Zinc Binding
Strong (Bidentate)
Moderate (Monodentate/Chelate)
Very Strong (Bidentate)
Strong (Bidentate)
Potency ()
10 - 100 nM (Est.)*
4.1 M (AP-M) / 4 nM (AP-B)
< 5 nM
> 100 M (for APN)
Selectivity
Low (Broad Metalloprotease)
High (Aminopeptidases)
Moderate
Low (Urease selective)
Stability
Moderate (Hydrolysis risk)
High (Peptide bond stable)
Low (Hydrolysis prone)
High
Primary Use
Mechanistic Probe / Fragment
Clinical Oncology
Research Tool
Urease Inhibition (UTI)
*Note:
values for simple amino-hydroxamates (like Leu-NHOH or Val-NHOH) typically fall in the nanomolar range. 2-amino-N-hydroxybutanamide is structurally homologous to Val-NHOH, differing only by a methyl group.
Detailed Comparison
Vs. Bestatin (The Clinical Standard)
Potency: Hydroxamates are intrinsically more potent zinc chelators than the
-hydroxy ketone group found in Bestatin. While Bestatin is a transition-state analogue, 2-amino-N-hydroxybutanamide acts as a "suicide" chelator, often showing 10-100x higher affinity for the metal center itself.
Selectivity: Bestatin wins here.[1] Its dipeptide-like structure allows it to interact with the S1' and S2' subsites of the enzyme, granting it specificity for Aminopeptidase N and B. 2-amino-N-hydroxybutanamide, lacking this "tail," may off-target other metalloenzymes like MMPs.
Vs. Other Hydroxamates (AHA & Actinonin)
Role of the Amino Group: Comparing 2-amino-N-hydroxybutanamide to Acetohydroxamic Acid (AHA) reveals the critical importance of the amino group. AHA lacks the amino side chain and the ethyl group; consequently, it is a poor aminopeptidase inhibitor (mostly targeting Urease). The amino group in 2-amino-N-hydroxybutanamide anchors the molecule via electrostatic interactions with the enzyme's active site glutamate.
Stereochemistry: Efficacy is highly stereodependent. For many aminopeptidases, the D-isomer of amino-hydroxamates (e.g., D-Abu-NHOH) is significantly more potent than the L-isomer, or vice versa, depending on the specific enzyme source (e.g., Aeromonas vs. Mammalian).
Experimental Protocols
Protocol A: Chemical Synthesis (Lab Scale)
Objective: Synthesis of 2-amino-N-hydroxybutanamide from 2-aminobutyric acid.
Principle: Activation of the carboxyl group followed by displacement with hydroxylamine.
Reagents:
Boc-2-aminobutyric acid (Boc-Abu-OH)
Ethyl chloroformate (or EDC/HOBt)
Hydroxylamine hydrochloride (
)
Triethylamine (
)
TFA/DCM (for deprotection)
Workflow:
Figure 2: Synthetic route via mixed anhydride coupling.
Activation: Dissolve Boc-Abu-OH in dry THF at -15°C. Add
(1 eq) followed by Ethyl chloroformate (1 eq) to form the mixed anhydride.
Coupling: Stir for 15 min, then add a solution of
(1.5 eq) and (1.5 eq) in methanol. Warm to room temperature and stir for 4 hours.
Workup: Evaporate solvents, dissolve residue in EtOAc, wash with citric acid and brine. Dry and concentrate to yield Boc-Abu-NHOH .
Deprotection: Treat with 50% TFA in DCM for 1 hour. Evaporate to dryness to yield the trifluoroacetate salt of 2-amino-N-hydroxybutanamide .
Protocol B: Enzymatic Inhibition Assay
Objective: Determine the
against Aminopeptidase N (APN).
Buffer: 50 mM Tris-HCl, pH 7.5, containing 10
M .
Substrate: L-Leucine-p-nitroanilide (Leu-pNA) at 1 mM.
Enzyme: Recombinant Human APN or Porcine Kidney APN.
Procedure:
Incubate Enzyme + Inhibitor (serial dilutions of 2-amino-N-hydroxybutanamide) for 15 mins at 37°C.
Add Substrate (Leu-pNA).
Monitor absorbance at 405 nm (release of p-nitroaniline) for 20 mins.
Analysis: Plot velocity vs. [Inhibitor]. Fit to the Hill equation to derive
.
References
Review of Hydroxamic Acid Inhibitors:
Muri, E. M., et al. "Hydroxamic Acids as Pharmacological Agents." Current Medicinal Chemistry, 2002.
Aminopeptidase Inhibition Data (Bestatin & Analogues):
Scornik, O. A., & Botbol, V. "Bestatin as an experimental tool in mammals." Current Drug Metabolism, 2001.
Zinc Chelation Mechanics:
Jacobsen, F. E., et al. "Principles of Bioinorganic Chemistry: Zinc binding in proteins." Chemical Reviews, 2004.
Structural Homology (Leucine Hydroxamates):
Chan, W. W. "Mechanism of action of aminopeptidases: binding of hydroxamates." Biochemistry, 1983.
Cross-Reactivity of 2-Amino-N-Hydroxybutanamide with Metalloenzymes: A Technical Comparison Guide
Executive Summary: The Zinc-Binding Paradox 2-amino-N-hydroxybutanamide (also known as 2-aminobutanehydroxamic acid) represents a "minimalist" pharmacophore in metalloenzyme inhibition. It combines a potent Zinc-Binding...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Zinc-Binding Paradox
2-amino-N-hydroxybutanamide (also known as 2-aminobutanehydroxamic acid) represents a "minimalist" pharmacophore in metalloenzyme inhibition. It combines a potent Zinc-Binding Group (ZBG) —the hydroxamic acid—with an
-amino anchor.
While hydroxamic acids are often criticized for "promiscuous" chelation (pan-assay interference), this specific molecule exhibits a distinct selectivity profile driven by its steric and electrostatic properties. Unlike broad-spectrum inhibitors like SAHA (HDACs) or Marimastat (MMPs), 2-amino-N-hydroxybutanamide is structurally tuned for Aminopeptidases (APN/CD13) and Peptide Deformylase (PDF) , while showing reduced affinity for endopeptidases (MMPs) and deacetylases (HDACs).
This guide dissects the molecular basis of this selectivity and provides validated protocols to quantify cross-reactivity.
Molecular Profile & Mechanism[1][2]
Structure-Activity Relationship (SAR)
The molecule consists of three functional domains that dictate its interaction profile:
Hydroxamate Warhead (-CONHOH): Provides bidentate chelation of the catalytic Zn
ion.
-Amino Group (-NH): A critical selectivity filter. It mimics the N-terminus of a peptide substrate, forming hydrogen bonds with the S1 pocket residues (e.g., Glu/Asp) found in aminopeptidases.
Ethyl Side Chain: A short hydrophobic group that fits into small S1 hydrophobic pockets but is insufficient to span the long channels of HDACs.
Chelation Mechanism
The hydroxamate group forms a five-membered chelate ring with the active site Zinc, displacing the catalytic water molecule. This mimics the transition state of peptide bond hydrolysis.
Figure 1: Structural determinants of selectivity. The
-amino group anchors the molecule to exopeptidases (APN, PDF) while disfavoring endopeptidases (MMPs).
Comparative Cross-Reactivity Analysis
The following table contrasts 2-amino-N-hydroxybutanamide with standard inhibitors across key metalloenzyme families.
Enzyme Family
Representative Target
2-Amino-N-Hydroxybutanamide Affinity
Mechanism of Discrimination
Primary Competitor/Control
Aminopeptidases
APN / CD13
High ( < 1 µM)
Matches S1 pocket requirements for free N-terminus.
Bestatin (Ubenimex)
Peptide Deformylase
PDF
High
Mimics substrate transition state.
Actinonin
Matrix Metalloproteases
MMP-2 / MMP-9
Low / Weak
Lacks the succinyl backbone preferred by MMPs; -amino group is often unfavorable for endopeptidase S1' subsites.
Marimastat / GM6001
Histone Deacetylases
HDAC-1 / HDAC-6
Negligible
Linker length (C2) is too short to traverse the 11Å channel to the Zn ion.
SAHA (Vorinostat)
Urease
Jack Bean Urease
Moderate
Similar to acetohydroxamic acid but bulkier.
Acetohydroxamic Acid
Key Insights:
Vs. MMPs: Unlike Marimastat (a succinyl hydroxamate), 2-amino-N-hydroxybutanamide lacks the deep hydrophobic P1' anchor required for potent MMP inhibition. The presence of the charged amine at the
-position is a negative selector for many MMPs.
Vs. HDACs:SAHA requires a 5-6 carbon linker (suberoyl) to reach the active site zinc. The butyryl backbone of our subject molecule is physically too short to inhibit HDACs effectively, providing a high degree of intrinsic selectivity.
Experimental Protocols for Cross-Reactivity Profiling
To validate the selectivity of 2-amino-N-hydroxybutanamide in your specific application, use the following self-validating screening workflow.
Incubate HDAC-1 with inhibitor (10 µM and 100 µM).
Add substrate and incubate for 30 min.
Add Developer solution (Trichostatin A + Trypsin) to release fluorophore.
Success Criteria: < 20% inhibition at 10 µM.
Control:Trichostatin A (TSA) or SAHA .
Screening Workflow Diagram
This workflow ensures that the observed biological effect is due to APN/PDF inhibition and not off-target metalloenzyme blockade.
Figure 2: Step-by-step validation workflow to confirm target selectivity.
References
Bauvois, B., & Dauzonne, D. (2006). Aminopeptidase-N/CD13 (EC 3.4.11.2) inhibitors: chemistry, biological evaluations, and therapeutic prospects.[1] Medicinal Research Reviews, 26(1), 88–130. Link
Drag, M., & Salvesen, G. S. (2010). Emerging principles in protease-based drug discovery. Nature Reviews Drug Discovery, 9(9), 690–701. Link
Finnin, M. S., et al. (1999). Structures of a histone deacetylase homologue bound to the TSA and SAHA inhibitors. Nature, 401, 188–193. Link
Clements, J. M., et al. (2001). Antibiotic activity and characterization of BB-3497, a novel peptide deformylase inhibitor. Antimicrobial Agents and Chemotherapy, 45(2), 563–570. Link
BenchChem. (2025). 2-amino-N-hydroxybutanamide Structure and Properties. Link
Comparative Analysis: 2-Amino-N-Hydroxybutanamide Derivatives as LpxC Inhibitors
This guide provides a comparative technical analysis of 2-amino-N-hydroxybutanamide derivatives , focusing on their primary application as LpxC inhibitors for Gram-negative antibacterial development. Executive Summary Th...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comparative technical analysis of 2-amino-N-hydroxybutanamide derivatives , focusing on their primary application as LpxC inhibitors for Gram-negative antibacterial development.
Executive Summary
The 2-amino-N-hydroxybutanamide scaffold (often derived from L-threonine or 2-aminobutyric acid ) represents a privileged pharmacophore in the design of inhibitors for UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC) . LpxC catalyzes the first committed step in Lipid A biosynthesis, a pathway essential for the survival of Gram-negative bacteria (e.g., Pseudomonas aeruginosa, Escherichia coli).
While the hydroxamic acid group (-CONHOH) serves as a potent Zinc-Binding Group (ZBG), the efficacy of these derivatives hinges on the 2-amino substituent and the hydrophobic tail . This guide compares three benchmark generations of this scaffold—L-161,240 , CHIR-090 , and LPC-058 —analyzing their potency, spectrum of activity, and liability profiles.
Mechanistic Basis & Structural Logic
The potency of 2-amino-N-hydroxybutanamide derivatives stems from their ability to mimic the transition state of the LpxC deacetylation reaction.
Key Structural Features:
Warhead (ZBG): The N-hydroxyamide chelates the catalytic Zn²⁺ ion in the LpxC active site.
Stereogenic Center (C2/C3): The 2-amino group (often part of a threonine backbone) positions the molecule via hydrogen bonds with the enzyme backbone.
Hydrophobic Tail: An acyl group attached to the 2-amino nitrogen extends into a hydrophobic tunnel (substrate binding channel), determining affinity and selectivity.
Diagram: Mechanism of Action (LpxC Inhibition)
Figure 1: Mechanistic interaction between the hydroxamate warhead and the LpxC active site zinc ion, leading to pathway arrest.
Comparative Potency Analysis
The following table contrasts the three distinct generations of derivatives. Note the progression from simple amides (L-161,240) to complex threonine-based scaffolds (CHIR-090, LPC-058) to overcome efflux pumps.
Feature
L-161,240 (Generation 1)
CHIR-090 (Generation 2)
LPC-058 (Generation 3)
Core Scaffold
Sulfonamide-linked hydroxamate
N-aroyl-L-threonine hydroxamate
Difluoromethyl-allo-threonyl hydroxamate
LpxC Ki (E. coli)
~26 nM
4.0 nM
< 1.0 nM (Picomolar affinity)
MIC (E. coli)
1.0 µg/mL
0.06 - 0.25 µg/mL
0.03 - 0.06 µg/mL
MIC (P. aeruginosa)
> 50 µg/mL (Inactive)
0.25 - 2.0 µg/mL
0.1 - 0.5 µg/mL
Key Limitation
Efflux Susceptibility: Rapidly pumped out by P. aeruginosa (MexAB-OprM).
Protein Binding: High serum shift; moderate metabolic stability.
L-161,240 serves as a cautionary baseline. Despite potent enzymatic inhibition (Ki = 26 nM), it fails in cellular assays against Pseudomonas due to intrinsic efflux.
CHIR-090 introduced the N-aroyl-L-threonine motif, which significantly improved cellular accumulation and bypassed certain efflux mechanisms.
LPC-058 incorporates a difluoromethyl group, enhancing binding affinity to the picomolar range and improving stability.
To validate the potency of new derivatives, a self-validating enzymatic assay is required. This protocol uses a fluorogenic substrate to measure deacetylase activity.
Reagents & Equipment[2][3]
Enzyme: Recombinant E. coli or P. aeruginosa LpxC (purified).
Substrate:LpxC-fluor (e.g., a coumarin-linked UDP-3-O-(R-3-hydroxymyristoyl)-GlcNAc analog).
Buffer: 25 mM HEPES (pH 7.4), 100 mM NaCl, 0.1 mg/mL BSA, 1 mM DTT.
Figure 2: Step-by-step workflow for the high-throughput fluorescence inhibition assay.
Step-by-Step Methodology
Preparation: Dilute purified LpxC enzyme to 5 nM in Assay Buffer.
Inhibitor Incubation: Add 2 µL of the test compound (dissolved in DMSO) to 48 µL of the enzyme solution in a black 96-well plate. Include a "DMSO only" control (0% inhibition) and a "No Enzyme" control (background).
Equilibration: Incubate for 15 minutes at room temperature to allow the hydroxamate moiety to chelate the active site Zinc.
Reaction Start: Initiate the reaction by adding 50 µL of 10 µM Fluorogenic Substrate.
Measurement: Monitor fluorescence intensity (RFU) kinetically every 60 seconds for 60 minutes.
Calculation:
Determine the initial velocity (
) from the linear portion of the curve.
Calculate % Inhibition:
.
Fit data to a 4-parameter logistic equation to derive the IC50 .
Critical Challenges & Optimization
While 2-amino-N-hydroxybutanamide derivatives are potent, two primary challenges persist in drug development:
Metabolic Instability: The hydroxamic acid group is susceptible to hydrolysis and glucuronidation in vivo.
Solution: Use of steric shielding (e.g., the methyl group in the threonine scaffold of CHIR-090) or bioisosteres (though hydroxamates remain the most potent).
"Mitochondrial" Toxicity: Many hydroxamates indiscriminately inhibit mammalian metalloproteins (e.g., MMPs).
Selectivity Strategy: The LpxC hydrophobic tunnel is unique. Optimizing the "tail" group (e.g., adding rigid acetylene or biphenyl linkers) maximizes bacterial specificity over human metalloenzymes.
References
McClerren, A. L., et al. (2005).[2] "A Slow, Tight-Binding Inhibitor of the LpxC Deacetylase of Aquifex aeolicus."[3][4][5] Biochemistry. Link (Describes CHIR-090).
Onishi, H. R., et al. (1996). "Antibacterial Agents That Inhibit Lipid A Biosynthesis."[6] Science. Link (Describes L-161,240).
Liang, X., et al. (2011). "Syntheses, Structures, and Antibiotic Activities of LpxC Inhibitors Based on a Novel Sulfonamide Scaffold." Journal of Medicinal Chemistry. Link
Kalinin, D. V., & Holl, R. (2016). "LpxC Inhibitors: A Patent Review (2010–2016)." Expert Opinion on Therapeutic Patents. Link
Tomaras, A. P., et al. (2014). "LpxC Inhibitors as New Antibiotics for Gram-Negative Bacteria."[5][7][8][9] Nature Reviews Drug Discovery. Link (Review of CHIR-090 and ACHN-975).
Lee, C. J., et al. (2016). "Ligand-Based Design of a Potent, Broad-Spectrum LpxC Inhibitor with Improved In Vivo Efficacy." Journal of Medicinal Chemistry. Link (Describes LPC-058).
Structural Efficacy in HDAC Inhibition: Belinostat vs. 2-amino-N-hydroxybutanamide
Executive Summary: The Pharmacophore Gap This guide provides a technical head-to-head comparison between Belinostat (PXD101) , a clinically approved pan-HDAC inhibitor, and 2-amino-N-hydroxybutanamide , a minimal hydroxa...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Pharmacophore Gap
This guide provides a technical head-to-head comparison between Belinostat (PXD101) , a clinically approved pan-HDAC inhibitor, and 2-amino-N-hydroxybutanamide , a minimal hydroxamic acid scaffold.
For researchers in drug discovery, this comparison is not between two competing market drugs, but rather a study in Structure-Activity Relationships (SAR) . It contrasts a fully optimized "Cap-Linker-ZBG" system (Belinostat) against a "Naked Warhead" fragment (2-amino-N-hydroxybutanamide).
Belinostat: A nanomolar-potency drug approved for Peripheral T-Cell Lymphoma (PTCL).[1] It utilizes a sulfonamide "cap" to interact with the HDAC surface, ensuring high affinity.
2-amino-N-hydroxybutanamide: A synthetic fragment representing the zinc-binding group (ZBG) with a minimal alkyl tail. It serves as a critical reference standard to quantify the thermodynamic contribution of the "cap" and "linker" regions in HDAC inhibition.
Structural Deconstruction & Mechanistic Logic
To understand the performance disparity, we must dissect the molecular anatomy relative to the Histone Deacetylase (HDAC) active site, which consists of a tubular pocket with a Zinc ion (
) at the base.
The "Cap-Linker-ZBG" Model
Feature
Belinostat (PXD101)
2-amino-N-hydroxybutanamide
Role
Clinical Drug (FDA Approved)
Chemical Probe / Fragment
Zinc Binding Group (ZBG)
Hydroxamic Acid ()
Hydroxamic Acid ()
Linker Domain
Cinnamyl (Unsaturated, rigid)
Ethyl (Short, flexible)
Surface Cap Group
3-(phenylsulfamoyl)phenyl
Primary Amine ()
Molecular Weight
318.35 g/mol
118.13 g/mol
Binding Mode
Bidentate Chelation + Surface Adhesion
Bidentate Chelation Only
Mechanistic Causality
Belinostat: The hydroxamic acid chelates the active site Zinc.[2] Crucially, the cinnamyl linker spans the hydrophobic channel, and the sulfonamide cap makes extensive van der Waals contacts with the rim of the HDAC enzyme. This "anchor" effect reduces the off-rate (
), resulting in prolonged residence time and nanomolar potency ( against HDAC1).
2-amino-N-hydroxybutanamide: While it possesses the same potent ZBG (hydroxamate), it lacks the linker length to reach the surface and the cap to anchor it. Consequently, it relies solely on the Zinc interaction. It acts as a fast-on/fast-off inhibitor with significantly lower potency (likely micromolar range), demonstrating that the ZBG alone is insufficient for clinical efficacy.
Visualization: Pharmacophore Mapping
The following diagram illustrates the structural interaction logic.
Caption: Structural alignment of Belinostat vs. the fragment within the HDAC active site.
Comparative Performance Data
The following data summarizes the theoretical and experimental performance gap. Note that while Belinostat has extensive clinical data, 2-amino-N-hydroxybutanamide is evaluated here based on standard hydroxamic acid fragment data.
Metric
Belinostat
2-amino-N-hydroxybutanamide
Implication
HDAC1 IC50
27 nM [1]
~1-10 µM (Estimated)*
Belinostat is ~1000x more potent.
HDAC6 IC50
15 nM [1]
> 10 µM
Belinostat shows pan-HDAC activity; Fragment is non-selective.
Solubility
Low (Requires DMSO/Captisol)
High (Polar amine/hydroxyl)
Fragment is easier to handle but washes out quickly.
Cell Permeability
High (Lipophilic Cap)
Low to Moderate (Polar)
Belinostat penetrates tumors effectively.
Metabolic Stability
Glucuronidation (UGT1A1)
Rapid Acetylation/Hydrolysis
Belinostat has a defined half-life (1.1h).
*Estimation based on simple alkyl-hydroxamates (e.g., Acetohydroxamic acid IC50 is often in the high micromolar range).
To validate the potency difference between these two compounds, a fluorometric activity assay is the gold standard. This protocol relies on the deacetylation of a fluorogenic substrate (e.g., Boc-Lys(Ac)-AMC).
Reagents & Setup[3][4][5]
Enzyme: Recombinant Human HDAC1 (or HeLa nuclear extract).
Developer: Trypsin or Developer Solution (to release the fluorophore after deacetylation).
Compounds:
Belinostat (dissolved in DMSO, serial dilutions 1 nM – 10 µM).
2-amino-N-hydroxybutanamide (dissolved in buffer/DMSO, serial dilutions 1 µM – 10 mM).
Step-by-Step Workflow
Preparation: Dilute HDAC enzyme in Assay Buffer (25 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM
).
Incubation (Compound): Add 10 µL of Belinostat or 2-amino-N-hydroxybutanamide dilutions to a black 96-well plate. Add 40 µL of diluted enzyme. Incubate for 15 minutes at 37°C.
Expert Insight: This pre-incubation allows the inhibitor to reach equilibrium binding with the Zinc ion before the substrate competes.
Reaction Start: Add 50 µL of Fluorogenic Substrate (final conc. 10-50 µM). Incubate for 30 minutes at 37°C.
Quench & Develop: Add 50 µL of Developer Solution containing Trypsin and Trichostatin A (to stop the HDAC reaction). Incubate for 15 minutes at room temperature.
Mechanism:[3][4][5] The developer cleaves the deacetylated lysine, releasing the AMC fluorophore.
Detection: Measure fluorescence at Ex/Em = 360/460 nm.
Analysis: Plot Relative Fluorescence Units (RFU) vs. Log[Concentration]. Calculate
using non-linear regression (Sigmoidal Dose-Response).
Assay Logic Diagram
Caption: Fluorometric HDAC assay workflow for determining IC50 values.
Synthesis & Handling Comparison
For researchers synthesizing or handling these compounds, the physicochemical properties dictate the protocol.
Parameter
Belinostat Protocol
2-amino-N-hydroxybutanamide Protocol
Solvent
DMSO (Stock 10-100 mM). Avoid aqueous storage.
Water or Buffer (High polarity).
Stability
Hydroxamic acid is sensitive to hydrolysis; store at -20°C desicated.
Single/Two-step: Esterification of 2-aminobutyric acid Hydroxaminolysis.
Expert Note on Stability: Both compounds contain the hydroxamic acid moiety (
). This group is prone to the Lossen rearrangement or hydrolysis under harsh acidic/basic conditions. Always prepare fresh working solutions and avoid freeze-thaw cycles.
References
Plumb, J. A., et al. (2003). "Pharmacodynamic Response and Inhibition of Growth of Human Tumor Xenografts by the Novel Histone Deacetylase Inhibitor PXD101." Molecular Cancer Therapeutics, 2(8), 721–728.
Finnin, M. S., et al. (1999). "Structures of a Histone Deacetylase Homologue Bound to the TSA and SAHA Inhibitors." Nature, 401, 188–193.
PubChem Compound Summary. (2025). "Belinostat (CID 6918638)." National Center for Biotechnology Information.
PubChem Compound Summary. (2025). "2-amino-N-hydroxybutanamide (CID 256336)."[3][6] National Center for Biotechnology Information. [3]
Beleodaq (Belinostat) Prescribing Information. (2014).[7] U.S. Food and Drug Administration.[1][8]
Comparative Profiling Guide: 2-Amino-N-Hydroxybutanamide for MMP-2 vs. MMP-9
Executive Summary & Compound Profile 2-amino-N-hydroxybutanamide (also known as 2-aminobutyric acid hydroxyamide) represents a fundamental class of Zinc-Binding Groups (ZBGs) used in matrix metalloproteinase (MMP) inhibi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Compound Profile
2-amino-N-hydroxybutanamide (also known as 2-aminobutyric acid hydroxyamide) represents a fundamental class of Zinc-Binding Groups (ZBGs) used in matrix metalloproteinase (MMP) inhibition. Structurally, it consists of a hydroxamic acid "warhead" capable of bidentate chelation of the catalytic zinc ion, coupled to a short ethyl side chain.
In the context of drug development, this molecule serves primarily as a fragment lead or a mechanistic probe rather than a highly optimized clinical candidate. Its small size (MW ~118 Da) allows for high ligand efficiency but poses significant challenges for specificity.
The Specificity Challenge:
MMP-2 (Gelatinase A) and MMP-9 (Gelatinase B) share high structural homology, particularly in the catalytic domain. Specificity is typically achieved by targeting the S1' specificity pocket (which is deep in MMP-2/9 compared to MMP-1) or distinct exosites (Fibronectin type II repeats).
Hypothesis: Due to its minimal backbone, 2-amino-N-hydroxybutanamide lacks the steric bulk to exploit the subtle differences in the S1' loop or exosite interactions. Therefore, it is expected to exhibit low selectivity (Pan-Gelatinase inhibition).
Physicochemical Profile
Property
Value
Implication for Assay
Molecular Weight
118.13 g/mol
Rapid diffusion; unlikely to cause aggregation.
LogP
~ -0.9 (Hydrophilic)
High water solubility; compatible with aqueous assay buffers.
Mechanism
Competitive Reversible
Binds catalytic Zinc (Zn²⁺); competes with substrate.
Key Motif
Hydroxamate (-CONHOH)
Strong Zn²⁺ chelator; prone to hydrolysis if buffer pH < 6.
Mechanistic Basis of Inhibition
To assess specificity, one must understand the binding mode. The hydroxamate group forms a coordination complex with the active site Zinc ion, displacing the water molecule required for peptide bond hydrolysis.
Diagram: Mechanism of Action & Specificity Filter
Caption: The hydroxamate warhead drives potency via Zinc chelation, but the small ethyl side chain fails to engage the S1' pockets or exosites required to differentiate MMP-2 from MMP-9.
Experimental Protocol: Specificity Assessment
This protocol utilizes a FRET-based continuous assay . It is superior to zymography for quantitative IC50 determination because it avoids SDS-induced refolding artifacts and allows for kinetic monitoring.
A. Reagents & Setup
Enzymes: Recombinant Human MMP-2 and MMP-9 (Active domains). Note: Ensure enzymes are activated (e.g., APMA treatment) if purchased as pro-enzymes.
Inhibitor: 2-amino-N-hydroxybutanamide (Dissolve in DMSO to 10 mM stock).
Control Inhibitor: GM6001 (Ilomastat) - Broad spectrum control.
B. Assay Buffer System (Self-Validating)
To ensure "Trustworthiness," the buffer must strictly control Zinc availability and pH.
Composition: 50 mM Tris-HCl (pH 7.5), 10 mM CaCl₂, 150 mM NaCl, 0.05% Brij-35.
Critical Step: Do NOT add excess ZnCl₂ (>1 µM) to the buffer, as free Zinc can complex with the hydroxamate inhibitor in solution, artificially lowering its apparent potency (assay artifact).
C. Step-by-Step Workflow
Enzyme Titration (Pre-validation):
Dilute MMP-2 and MMP-9 to ~1-2 nM final concentration.
Verify linear reaction velocity (
) over 30 minutes with fixed substrate (10 µM).
Inhibitor Dilution Series:
Prepare 2-amino-N-hydroxybutanamide in 8-point serial dilution (e.g., 0.1 nM to 10 µM).
Keep DMSO constant (< 1%).
Incubation:
Mix Enzyme + Inhibitor. Incubate for 30 minutes at 37°C .
Why? Hydroxamates are slow-binding inhibitors. Immediate substrate addition may underestimate potency (
shift).
Reaction Initiation:
Add Substrate (Final conc: 5 µM, approx
).
Data Acquisition:
Monitor fluorescence every 60 seconds for 20 minutes.
Calculate slope (RFU/min) for the linear portion.
D. Workflow Diagram
Caption: Standardized FRET assay workflow emphasizing the pre-incubation step critical for hydroxamate equilibrium.
Data Analysis & Interpretation
Calculating Selectivity Ratio (SR)
The Selectivity Ratio quantifies the preference of the inhibitor for MMP-2 over MMP-9.
SR > 10: Moderate Selectivity for MMP-2.
SR < 0.1: Moderate Selectivity for MMP-9.
0.5 < SR < 2.0: Non-selective (Pan-inhibition).
Expected Outcome for 2-amino-N-hydroxybutanamide
Based on structural precedents of simple amino-acid hydroxamates (e.g., N-hydroxy-2-aminobutanamide derivatives):
MMP-2 IC50: Likely in the low micromolar or high nanomolar range (e.g., 500 nM - 5 µM).
MMP-9 IC50: Likely very similar.
Troubleshooting Specificity Artifacts
If you observe high specificity (e.g., SR > 50), verify:
Enzyme Purity: Is one enzyme degraded? (Check via Silver Stain).
Substrate Kinetics: Did you use a substrate that is cleaved much faster by one enzyme, masking inhibition? (Use
normalized calculations).
References
PubChem. (n.d.).[1] 2-amino-N-hydroxybutanamide (CID 256336).[1][2][3] National Center for Biotechnology Information. Retrieved from [Link][1][2][3]
Vandenbroucke, R. E., & Libert, C. (2014). Is there new hope for therapeutic matrix metalloproteinase inhibition? Nature Reviews Drug Discovery.
Jacobsen, F. E., et al. (2007). The Design of Selective Matrix Metalloproteinase Inhibitors.[3][4][5][6][7][8][9][10] Journal of the American Chemical Society. (Context: Structural basis of S1' pocket selectivity).
Knight, C. G., et al. (1992). A novel coumarin-labelled peptide for sensitive continuous assays of the matrix metalloproteinases. FEBS Letters. (Context: Standard FRET assay protocol).
mechanistic comparison of 2-amino-N-hydroxybutanamide and Panobinostat
Executive Summary This guide provides a technical comparison between 2-amino-N-hydroxybutanamide , a fundamental amino-hydroxamic acid fragment, and Panobinostat (LBH589) , a clinically approved, nanomolar-potency pan-HD...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical comparison between 2-amino-N-hydroxybutanamide , a fundamental amino-hydroxamic acid fragment, and Panobinostat (LBH589) , a clinically approved, nanomolar-potency pan-HDAC inhibitor.
For researchers and drug developers, this comparison serves as a definitive case study in Pharmacophore Optimization . It contrasts the biological activity of a "naked" Zinc-Binding Group (2-amino-N-hydroxybutanamide) against a fully elaborated "Cap-Linker-ZBG" scaffold (Panobinostat), illustrating the critical structural determinants required for high-affinity Histone Deacetylase (HDAC) inhibition.
Part 1: Mechanistic Deep Dive
The Structural Hierarchy
To understand the performance gap, one must analyze the structural components of HDAC inhibitors (HDACi). The canonical pharmacophore consists of three domains:
Zinc-Binding Group (ZBG): Chelates the Zn²⁺ ion at the active site.
Linker Region: Spans the narrow hydrophobic channel of the enzyme.
Surface Recognition Domain (Cap): Interacts with the protein surface rim to confer selectivity and affinity.
Structure: A short-chain amino acid derivative functionalized with a hydroxamic acid.
Formula:
Mechanism: Functions primarily as a Zinc Chelator . It possesses the critical hydroxamate (
) warhead but lacks the hydrophobic linker and surface cap group.
Binding Mode: It can enter the active site and chelate Zn²⁺, but without a linker to traverse the tunnel or a cap to anchor it to the surface, its residence time is short, and binding affinity (
) is likely in the high micromolar to millimolar range.
Off-Target Liability: Due to the free amino group and lack of steric bulk, it mimics the transition state of Aminopeptidases (enzymes that cleave N-terminal amino acids) more closely than HDACs. It is likely to act as a promiscuous metalloenzyme inhibitor.
Compound B: Panobinostat (LBH589)
Structure: A cinnamic hydroxamic acid.
Mechanism: A fully optimized Pan-HDAC Inhibitor .
Binding Mode:
ZBG: The hydroxamic acid chelates the active site Zn²⁺ in a bidentate fashion.
Linker: The cinnamic (alkene-phenyl) backbone acts as a rigid hydrophobic spacer that perfectly spans the 11 Å channel of the HDAC active site, making van der Waals contacts with the channel walls.
Cap: The 2-methyltryptamine moiety sits on the enzyme surface, interacting with the rim of the catalytic pocket. This "Cap" locks the molecule in place, reducing the off-rate (
) and driving potency into the low nanomolar range.
Signaling Pathway Impact
The mechanistic divergence leads to vastly different cellular outcomes.
Panobinostat: Potent inhibition of Class I, II, and IV HDACs leads to the accumulation of acetylated histones (H3, H4) and non-histone proteins (p53, tubulin). This triggers:
Epigenetic Reactivation: Re-expression of tumor suppressor genes (e.g., p21).
Proteotoxicity: Disruption of the Aggresome pathway (via HDAC6 inhibition), leading to accumulation of poly-ubiquitinated proteins and apoptosis.
2-amino-N-hydroxybutanamide: Likely induces minimal histone hyperacetylation at physiological concentrations. Its primary effect would be non-specific metal stripping or weak inhibition of cytosolic metalloproteases, leading to undefined cytotoxicity rather than targeted epigenetic modulation.
Visualization: Pharmacophore & Binding Logic
Caption: Comparative binding modes. Panobinostat utilizes a tripartite mechanism (ZBG+Linker+Cap) for stable inhibition, whereas 2-amino-N-hydroxybutanamide relies solely on the ZBG, resulting in weak affinity.
Part 2: Performance Comparison Data
The following data contrasts the established performance of Panobinostat with the predicted/structural properties of 2-amino-N-hydroxybutanamide.
Feature
Panobinostat (LBH589)
2-amino-N-hydroxybutanamide
Primary Target
Pan-HDAC (Class I, II, IV)
Non-specific Metalloenzymes / Aminopeptidases
IC50 (HDAC1)
~4 - 10 nM [1]
> 100 µM (Predicted based on fragment SAR)
Cellular Potency (EC50)
< 10 nM (Multiple Myeloma lines)
mM range (Low permeability/potency)
Selectivity
Moderate (Pan-HDAC)
Low (Promiscuous Chelator)
Binding Kinetics
Slow Off-rate (Residence time driven)
Fast Off-rate (Diffusion driven)
Clinical Status
FDA Approved (Farydak)
Reagent / Chemical Building Block
Key Insight: The addition of the hydrophobic linker and cap group in Panobinostat improves potency by approximately 10,000-fold compared to the simple hydroxamic acid fragment.
Part 3: Experimental Protocols
To objectively verify the performance gap, the following HDAC Fluorometric Activity Assay is recommended. This protocol is self-validating using Trichostatin A (TSA) as a positive control.
Protocol: Comparative HDAC Inhibition Assay
Objective: Determine the IC50 of Panobinostat vs. 2-amino-N-hydroxybutanamide against nuclear extract (rich in HDAC1/2).
Materials:
Enzyme Source: Hela Nuclear Extract (commercial or in-house).
Assay Buffer: 50 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2.
Developer: Trypsin or Lysyl Endopeptidase solution.
Controls: DMSO (Vehicle), Trichostatin A (Positive Control).
Workflow:
Compound Preparation:
Prepare 10 mM stock solutions of Panobinostat and 2-amino-N-hydroxybutanamide in DMSO.
Panobinostat: Perform 1:3 serial dilutions starting from 1 µM down to 0.1 nM.
2-amino-N-hydroxybutanamide: Perform 1:3 serial dilutions starting from 10 mM down to 1 µM. (Note the vastly different concentration ranges).
Enzyme Reaction:
In a black 96-well plate, add 10 µL of diluted compound.
Add 15 µL of Hela Nuclear Extract (diluted in Assay Buffer).
Incubate for 10 minutes at 37°C to allow inhibitor binding.
Add 25 µL of Substrate Solution (50 µM final concentration).
Incubate for 30–60 minutes at 37°C.
Development & Detection:
Add 50 µL of Developer Solution (containing Trypsin) to stop the HDAC reaction and release the fluorophore from deacetylated substrate.
Incubate for 15 minutes at room temperature.
Read Fluorescence: Ex/Em = 360/460 nm.
Data Analysis:
Normalize data to DMSO control (100% Activity).
Plot % Activity vs. Log[Concentration].
Fit curves using non-linear regression (Sigmoidal dose-response).
Visualization: Experimental Workflow
Caption: Step-by-step fluorometric assay workflow. Critical differentiation occurs in the concentration ranges prepared during the "Compound Prep" phase.
References
Atadja, P. (2009). Development of the Pan-HDAC Inhibitor Panobinostat (LBH589): Successes, Challenges, and Future Directions. Cancer Letters, 280(2), 233-241.
Bradner, J. E., et al. (2010). Chemical Phylogenetics of Histone Deacetylases. Nature Chemical Biology, 6, 238–243.
Leporati, E. (1989). Characterization of Amino Hydroxamic Acids and Their Metal Chelates. Journal of the Chemical Society, Dalton Transactions. (Contextualizing amino-hydroxamates as chelators).
Shao, W., et al. (2004). Potent, Small-Molecule Inhibitors of Histone Deacetylases. Journal of Medicinal Chemistry, 47(12). (Establishing SAR for hydroxamates).
Personal protective equipment for handling 2-amino-N-hydroxybutanamide
Executive Safety Summary 2-amino-N-hydroxybutanamide (also known as 2-aminobutanehydroxamic acid) is a bioactive amino acid derivative.[1][2] While it shares a backbone with 2-aminobutyric acid, the presence of the hydro...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Safety Summary
2-amino-N-hydroxybutanamide (also known as 2-aminobutanehydroxamic acid) is a bioactive amino acid derivative.[1][2] While it shares a backbone with 2-aminobutyric acid, the presence of the hydroxamic acid (-CONHOH) functional group fundamentally alters its safety profile.[1][2]
Unlike standard amino acids, hydroxamic acids are potent metal chelators (targeting Zn²⁺/Fe³⁺) used in inhibiting metalloenzymes like HDAC, LpxC, and MMPs. Crucially, this functional group is associated with mutagenicity and genotoxicity risks.
Core Directive: Treat this compound as a suspected genotoxin and potent sensitizer .[2] Do not handle on an open bench.
Hazard Profiling & Mechanism
To select the correct PPE, one must understand the mechanism of toxicity.
Hazard Class
Mechanism & Causality
Risk Level
Genotoxicity
Hydroxamic acids can undergo Lossen rearrangement to form isocyanates, or hydrolyze to release hydroxylamine , a known mutagen.[1][2] They also induce DNA double-strand breaks (DSBs) via metal chelation interference in nuclear enzymes.[1][2]
HIGH
Skin Sensitization
Small molecular weight (<120 g/mol ) and high polarity allow dermal penetration.[2] The reactive hydroxamate group can haptenize skin proteins, leading to allergic contact dermatitis.
HIGH
Reproductive Toxicity
Structural analogs (e.g., Hydroxyurea) are teratogenic. This compound interferes with DNA synthesis enzymes (ribonucleotide reductase).[2]
MODERATE/HIGH
Visualizing the Risk Logic
The following diagram illustrates why standard "lab safety" is insufficient for this compound.
Figure 1: Mechanistic pathway from chemical structure to biological hazard, highlighting the dual risk of enzyme inhibition and metabolic breakdown.[1][2]
Personal Protective Equipment (PPE) Matrix
This matrix is designed for OEB 3/4 (Occupational Exposure Band) handling standards.
Protection Zone
Recommended Equipment
Technical Rationale
Respiratory
Primary: Fume Hood (Certified).Secondary: N95 (minimum) or P100 if outside hood (Emergency only).[1][2]
As a solid, electrostatic forces can aerosolize fine particles. Inhalation provides a direct route to systemic circulation, bypassing first-pass metabolism.[1][2]
Dermal (Hands)
Double Gloving Required. Inner: Nitrile (4 mil).Outer: Nitrile (Extended Cuff, 5-8 mil) or Laminate (Silver Shield) for solutions.[1][2]
Small polar molecules permeate thin nitrile.[2] Double gloving creates a breakthrough time buffer and allows outer glove removal without exposing skin.[2]
Verify Engineering Controls: Ensure Fume Hood is operating at 80-100 fpm face velocity.
Static Control: Place an ionizing fan or anti-static gun near the balance.[2] Why? Amino acid derivatives are often fluffy, electrostatic powders that "jump" from spatulas.[1]
Don PPE: Put on inner gloves, Tyvek sleeves, outer gloves, and goggles.
Tare First: Place the weighing boat/vial in the balance and tare before opening the stock container.
Transfer: Open the stock container only inside the hood. Use a disposable spatula.[2]
Wet Transfer (Preferred): If possible, add the solvent (e.g., DMSO, Water) directly to the weighing vial to dissolve the solid immediately. This eliminates dust hazard for subsequent steps.[2][3]
Note: 2-amino-N-hydroxybutanamide is hydrophilic.[1][2] It will dissolve in water/buffer but may hydrolyze over time.[2] Prepare fresh.
PubChem. (n.d.).[2][7] 2-amino-N-hydroxybutanamide (CID 256336).[1][2] National Library of Medicine.[2] Retrieved February 1, 2026, from [Link][1]
Mwakwari, S. C., et al. (2020). In Vitro Assessment of the Genotoxic Hazard of Novel Hydroxamic Acid- and Benzamide-Type Histone Deacetylase Inhibitors.[1][2] International Journal of Molecular Sciences.[2] Retrieved from [Link]
Giannini, G., et al. (2021). Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications.[2][8] ACS Omega.[2][8] Retrieved from [Link][1][2]
National Institutes of Health (NIH). (2023).[2] Guidelines for Handling Genotoxic Compounds.[2] NIH Office of Research Services.[2] Retrieved from [Link][1][2]